DMHAPC-Chol

Core Science & Biosynthesis

DMHAPC-Chol: A Technical Guide to a Cationic Cholesterol for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol, or Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl (B1232498) Cholesterol Iodide, is a synthetic cationic cholesterol derivative that has garnered significant attention in the field of non-viral gene therapy and drug delivery.[1][2][3] Its unique chemical structure, featuring a cholesterol anchor, a biodegradable carbamoyl linker, and a hydrophilic hydroxyethyl-substituted quaternary ammonium (B1175870) headgroup, imparts favorable properties for the formulation of liposomal delivery systems.[1][2] This guide provides an in-depth overview of DMHAPC-Chol, its chemical characteristics, and its application in the delivery of nucleic acids such as plasmid DNA (pDNA) and small interfering RNA (siRNA).

Chemical Structure and Properties

DMHAPC-Chol is characterized by its amphiphilic nature, a critical attribute for its function in forming lipid bilayers. The molecule consists of a hydrophobic cholesterol backbone, which facilitates its incorporation into lipid membranes, and a positively charged polar headgroup that enables electrostatic interactions with negatively charged nucleic acids.

Chemical Name: Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol Iodide[1][2][3] CAS Number: 794494-38-5[1] Molecular Formula: C₃₅H₆₃IN₂O₃ Molecular Weight: 702.79 g/mol

The presence of a hydroxyethyl group on the quaternary amine is a key feature, suggested to enhance transfection efficiency compared to analogues lacking this modification. The carbamoyl linker is designed to be biodegradable, which can contribute to reduced cytotoxicity and improved biocompatibility of the delivery system.

Figure 1: Chemical Structure of DMHAPC-Chol.

Applications in Drug Delivery

DMHAPC-Chol is primarily utilized as a component of cationic liposomes, often in combination with a neutral helper lipid such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE).[2] These liposomes, or lipoplexes when complexed with nucleic acids, serve as efficient non-viral vectors for the delivery of genetic material into cells.

Key applications include:

• Plasmid DNA (pDNA) Delivery: For transient gene expression in vitro and in vivo.[1][2]

• siRNA Delivery: For targeted gene silencing.[4]

The cationic nature of the liposomes facilitates the condensation of negatively charged pDNA or siRNA, forming stable nanoparticles that can protect the nucleic acid cargo from degradation by nucleases.

Quantitative Data Summary

The following table summarizes key quantitative data related to the performance of DMHAPC-Chol-containing liposomes in drug delivery applications, as reported in the literature.

Parameter	Value/Observation	Cell Line(s)	Delivered Agent	Reference
Cytotoxicity	Weak cytotoxicity observed.	B16-F10	-	[2]
Cytotoxic at concentrations > 20 µM.	B16-F10	-	[5]
Gene Silencing Efficiency	>90% silencing of VEGF expression.	A431, MDA-MB-231	50 nM VEGF siRNA	[4]
Comparative Efficacy	Comparable to INTERFERin, better than Lipofectamine 2000 for siRNA delivery.	A431, MDA-MB-231	VEGF siRNA	[4]
Less efficient for plasmid delivery compared to Lipofectamine.	Not specified	GFP plasmid	[4]

Experimental Protocols

The following sections outline the general methodologies for the synthesis of DMHAPC-Chol and the preparation and application of DMHAPC-Chol/DOPE liposomes, based on published literature. For complete and detailed protocols, it is essential to consult the original research articles by Percot et al. (2004), Ding et al. (2008), and Briane et al. (2012).

Synthesis of DMHAPC-Chol

The synthesis of DMHAPC-Chol involves a multi-step chemical process, which is detailed in the work by Percot et al. (2004). The general scheme involves the modification of the cholesterol backbone to introduce the carbamoyl linker and the cationic headgroup. The final product is typically characterized by Nuclear Magnetic Resonance (NMR) spectroscopy to confirm its structure.[2]

Preparation of DMHAPC-Chol/DOPE Liposomes

The preparation of cationic liposomes is a critical step for successful gene delivery. The thin-film hydration method is commonly employed.

• Lipid Film Formation: Appropriate molar ratios of DMHAPC-Chol and DOPE (e.g., 1:1) are dissolved in a suitable organic solvent (e.g., chloroform).[2][4] The solvent is then evaporated under reduced pressure to form a thin lipid film on the inner surface of a round-bottom flask.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., HEPES) to form multilamellar vesicles (MLVs).

• Sonication/Extrusion: To obtain small unilamellar vesicles (SUVs) with a defined size, the MLV suspension is typically sonicated or subjected to extrusion through polycarbonate membranes with a specific pore size.

In Vitro Transfection Protocol

• Cell Culture: Target cells (e.g., A431, MDA-MB-231) are cultured in appropriate media until they reach a desired confluency.[4]

• Lipoplex Formation: The DMHAPC-Chol/DOPE liposome (B1194612) solution is mixed with the nucleic acid (pDNA or siRNA) at a specific charge ratio and incubated at room temperature to allow for the formation of lipoplexes.

• Transfection: The lipoplex solution is added to the cells, and the cells are incubated for a specified period to allow for cellular uptake.

• Analysis: Post-transfection, the efficiency of gene expression (for pDNA) or gene silencing (for siRNA) is assessed using appropriate assays such as ELISA, RT-PCR, or reporter gene assays.[4]

In Vivo Delivery

For in vivo applications, the lipoplex solution is administered to the animal model through a suitable route, such as intratracheal injection for lung delivery.[6] The biodistribution and therapeutic efficacy are then evaluated.

Experimental and Logical Workflows

The following diagrams illustrate the key workflows involving DMHAPC-Chol.

Figure 2: General workflow for using DMHAPC-Chol/DOPE liposomes for gene delivery.

Figure 3: Hypothesized mechanism of action for VEGF siRNA delivery via DMHAPC-Chol lipoplexes.

Mechanism of Action and Signaling Pathways

The primary mechanism of action of DMHAPC-Chol is as a vehicle for the delivery of therapeutic cargo. There is currently limited evidence to suggest that DMHAPC-Chol itself directly interacts with and modulates specific signaling pathways. Its biological effects are predominantly a consequence of the successful delivery of its payload.

For instance, when delivering VEGF siRNA, the DMHAPC-Chol/DOPE lipoplex facilitates the entry of the siRNA into the cell, leading to the downregulation of VEGF expression. This, in turn, can inhibit downstream signaling pathways associated with angiogenesis, which are often hyperactive in cancerous tumors. The role of DMHAPC-Chol is therefore indirect, enabling the therapeutic agent to access its intracellular target.

Conclusion

DMHAPC-Chol is a valuable tool for researchers in the field of drug delivery and gene therapy. Its well-defined chemical structure, combined with its efficacy in forming stable lipoplexes for the delivery of nucleic acids, makes it an attractive candidate for the development of non-viral therapeutic strategies. Further research into optimizing formulations and exploring its potential for delivering other therapeutic agents will continue to define its role in advanced drug delivery systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. DMHAPC-Chol Datasheet DC Chemicals [dcchemicals.com]

DMHAPC-Chol: A Technical Guide to its Mechanism of Action in Gene Delivery

Audience: Researchers, scientists, and drug development professionals.

This in-depth technical guide explores the core mechanism of action of Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol), a cationic lipid increasingly utilized in non-viral gene delivery. We will delve into its molecular interactions, cellular uptake, and endosomal escape mechanisms, supported by representative data, detailed experimental protocols, and visualizations of key processes.

Core Mechanism of Action: From Lipoplex to Gene Expression

DMHAPC-Chol is a cationic derivative of cholesterol designed for the efficient delivery of nucleic acids into cells.[1][2][3][4] Its mechanism of action can be dissected into three primary stages: lipoplex formation, cellular uptake and endosomal escape, and intracellular release of the genetic payload.

Lipoplex Formation

The foundational step in DMHAPC-Chol-mediated gene delivery is the spontaneous self-assembly of the cationic lipid with negatively charged nucleic acids (plasmid DNA or siRNA) to form nanoparticle structures known as lipoplexes. DMHAPC-Chol is typically formulated with a neutral helper lipid, most commonly 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), to enhance transfection efficiency.[2][3][4]

The process is driven by electrostatic interactions:

• Cationic Headgroup: The positively charged dimethyl hydroxyethyl aminopropane headgroup of DMHAPC-Chol interacts with the negatively charged phosphate (B84403) backbone of the nucleic acid.

• Hydrophobic Core: The cholesterol backbone provides a hydrophobic and structurally stable core for the liposome (B1194612).

• Role of DOPE: The helper lipid DOPE facilitates the transition of the lipoplex from a lamellar to a non-lamellar (inverted hexagonal) phase, which is crucial for membrane fusion and endosomal escape.[5]

The ratio of the positive charges on the cationic lipid to the negative charges on the nucleic acid (N/P ratio) is a critical parameter that influences the size, charge, and transfection efficiency of the resulting lipoplexes.

Figure 1: Lipoplex formation with DMHAPC-Chol.

Cellular Uptake and Endosomal Escape

Once formed, the positively charged lipoplexes interact with the negatively charged proteoglycans on the cell surface, triggering cellular uptake primarily through endocytosis. The lipoplex is then encapsulated within an endosome.

For the genetic material to exert its effect, it must escape the endosome before it fuses with a lysosome, where enzymatic degradation would occur. This is the most significant barrier to efficient gene delivery. The "endosomal escape" mechanism for cationic lipids like DMHAPC-Chol is theorized to occur as follows:

• Acidification: The endosome matures and its internal pH drops.

• Ion-Pair Formation: The cationic headgroups of DMHAPC-Chol interact with anionic lipids present in the inner leaflet of the endosomal membrane.

• Membrane Destabilization: This interaction, facilitated by the fusogenic properties of DOPE, disrupts the integrity of the endosomal membrane. DOPE promotes the formation of an inverted hexagonal phase, which destabilizes the lipid bilayer.[5]

• Cargo Release: The destabilized membrane allows the nucleic acid cargo to be released into the cytoplasm.

Figure 2: Cellular uptake and endosomal escape pathway.

Quantitative Data Summary

Comprehensive quantitative data for DMHAPC-Chol is limited in publicly available literature. The following tables present representative data for its parent compound, DC-Chol, which is expected to have a similar performance profile. This data is intended for comparative and illustrative purposes.

Table 1: Representative Transfection Efficiency of DC-Chol/DOPE Lipoplexes

Cell Line	N/P Ratio	Transfection Efficiency (% of GFP-positive cells)	Mean Fluorescence Intensity (Arbitrary Units)
HEK293	3:1	~30%	~190
HEK293	6:1	~25%	~80
C6 Glioma	5:1	High (Qualitative)	Not Reported
AGS	7:1	Higher than Lipofectamine	Not Reported
Huh-7	7:1	Higher than DOTAP/DOPE	Not Reported

Data is compiled and adapted from studies on DC-Chol and its derivatives.[3][6][7] Actual results for DMHAPC-Chol may vary.

Table 2: Representative Cytotoxicity of DC-Chol/DOPE Lipoplexes

Cell Line	Lipid Concentration (µM)	Cell Viability (% of control)
B16-F10	> 20 µM	Decreased Viability
AGS	10 µg/mL (lipid)	~90%
AGS	20 µg/mL (lipid)	~80%
AGS	40 µg/mL (lipid)	~65%

Data is compiled and adapted from studies on DC-Chol and its derivatives.[2][4][7] DMHAPC-Chol has been noted to be cytotoxic to B16-F10 cells at concentrations greater than 20 µM.[4]

Experimental Protocols

The following are detailed methodologies for the preparation, use, and evaluation of DMHAPC-Chol/DOPE liposomes for in vitro gene transfection.

Protocol for Preparation of DMHAPC-Chol/DOPE Liposomes

This protocol utilizes the thin-film hydration method, a common technique for liposome preparation.[5]

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, nuclease-free water or buffer (e.g., HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Vacuum pump

Procedure:

• Lipid Dissolution: Dissolve DMHAPC-Chol and DOPE in chloroform in a round-bottom flask at the desired molar ratio (e.g., 1:1).

• Film Formation: Evaporate the chloroform using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

• Drying: Further dry the lipid film under a high vacuum for at least 1-2 hours to remove any residual solvent.

• Hydration: Hydrate the lipid film by adding a sterile aqueous buffer. The temperature of the buffer should be above the phase transition temperature of the lipids. Vortex the flask until the lipid film is fully suspended, forming multilamellar vesicles (MLVs).

• Sonication: Sonicate the MLV suspension in a bath sonicator until the solution becomes clear. This process reduces the size of the liposomes to form small unilamellar vesicles (SUVs).

• Storage: Store the prepared liposomes at 4°C.

Figure 3: Workflow for DMHAPC-Chol/DOPE liposome preparation.

Protocol for In Vitro Gene Transfection

This protocol is a general guideline for transfecting adherent mammalian cells in a 6-well plate format.[1]

Materials:

• Prepared DMHAPC-Chol/DOPE liposomes

• Plasmid DNA or siRNA

• Serum-free cell culture medium (e.g., Opti-MEM)

• Complete cell culture medium with serum

• Adherent cells (e.g., HEK293) seeded in a 6-well plate (70-90% confluency)

Procedure:

• Cell Seeding: The day before transfection, seed cells in a 6-well plate to reach 70-90% confluency at the time of transfection.

• Lipoplex Formation: a. In tube A, dilute the desired amount of nucleic acid (e.g., 2.5 µg of plasmid DNA) in serum-free medium. b. In tube B, dilute the appropriate amount of DMHAPC-Chol/DOPE liposome solution (to achieve the desired N/P ratio) in serum-free medium. c. Add the contents of tube A to tube B, mix gently, and incubate at room temperature for 20-30 minutes to allow lipoplexes to form.

• Transfection: a. Wash the cells once with serum-free medium. b. Remove the medium and add the lipoplex solution to the cells. c. Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO2 incubator.

• Post-Transfection: a. After the incubation period, add complete medium (containing serum) to the wells. b. Continue to incubate the cells for 24-48 hours.

• Analysis: Analyze the cells for gene expression (e.g., via fluorescence microscopy for GFP or a luciferase assay) or gene silencing (e.g., via qPCR or Western blot).

Protocol for Cytotoxicity Assessment (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[8]

Materials:

• Cells seeded in a 96-well plate

• DMHAPC-Chol/DOPE lipoplexes (prepared at various concentrations)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

• Treatment: Treat the cells with varying concentrations of the DMHAPC-Chol/DOPE lipoplexes. Include untreated cells as a control. Incubate for the desired exposure time (e.g., 24 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Remove the medium and add a solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance of the solution in each well using a plate reader at a wavelength of 570 nm.

• Analysis: Calculate cell viability as a percentage of the absorbance of the untreated control cells.

Figure 4: Workflow for an MTT cytotoxicity assay.

Conclusion

DMHAPC-Chol represents an effective cationic lipid for non-viral gene delivery, leveraging its cholesterol backbone for stability and a cationic headgroup for nucleic acid complexation and cellular interaction. Its mechanism of action, centered on the formation of lipoplexes and efficient endosomal escape, makes it a valuable tool for researchers in gene therapy and functional genomics. The optimization of formulation parameters, such as the DMHAPC-Chol to DOPE ratio and the N/P ratio, is critical for achieving high transfection efficiency while minimizing cytotoxicity. This guide provides a foundational understanding and practical protocols for the successful application of DMHAPC-Chol in gene delivery research.

References

• 1. med.upenn.edu [med.upenn.edu]
• 2. Preparation, characterization, and efficient transfection of cationic liposomes and nanomagnetic cationic liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative study on preparative methods of DC-Chol/DOPE liposomes and formulation optimization by determining encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Correlation between structure and transfection efficiency: a study of DC-Chol--DOPE/DNA complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Efficient Delivery of Plasmid DNA Using Cholesterol-Based Cationic Lipids Containing Polyamines and Ether Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Charge Conversion Polymer–Liposome Complexes to Overcome the Limitations of Cationic Liposomes in Mitochondrial-Targeting Drug Delivery | MDPI [mdpi.com]

The Synthesis and Physicochemical Profile of DMHAPC-Chol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl (B1232498) Cholesterol (DMHAPC-Chol), a cationic cholesterol derivative utilized in non-viral gene delivery systems. This document details its synthesis, physicochemical properties, and the formulation of liposomal carriers for the delivery of genetic material such as plasmid DNA and siRNA.

Core Synthesis of DMHAPC-Chol

The synthesis of DMHAPC-Chol, as first described by Percot et al. (2004), involves a multi-step process culminating in a cationic cholesterol molecule with a biodegradable carbamoyl linker and a hydroxyethyl group in its polar head. This structure is designed to facilitate the complexation with nucleic acids and promote their delivery into cells. While the full, step-by-step synthesis protocol is detailed in the original publication, the general scheme involves the chemical modification of cholesterol to introduce the cationic headgroup. The final product is characterized by techniques such as Nuclear Magnetic Resonance (NMR) to confirm its structure.[1]

Physicochemical Properties of DMHAPC-Chol

DMHAPC-Chol is a cationic lipid that possesses specific physicochemical characteristics crucial for its function in gene delivery. These properties are summarized in the table below.

Property	Value	Reference
Full Name	Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol Iodide
CAS Number	794494-38-5
Molecular Formula	C35H63IN2O3
Molecular Weight	706.8 g/mol
Appearance	Crystalline solid
Solubility	Soluble in DMF and Ethanol

Formulation of DMHAPC-Chol/DOPE Liposomes

DMHAPC-Chol is commonly formulated with the neutral helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) to form cationic liposomes. The inclusion of DOPE is known to enhance the transfection efficiency of cationic lipids.

Physicochemical Characterization of Liposomes

The physicochemical properties of DMHAPC-Chol/DOPE liposomes, such as size (hydrodynamic diameter), polydispersity index (PDI), and zeta potential, are critical for their in vitro and in vivo performance. These parameters are typically measured using Dynamic Light Scattering (DLS).

Formulation (Molar Ratio)	Hydrodynamic Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
DMHAPC-Chol/DOPE (1:1)	Data not available in searched abstracts	Data not available in searched abstracts	Data not available in searched abstracts

Note: Specific quantitative data from the primary literature (Percot et al., 2004; Ding et al., 2008; Briane et al., 2012) were not available in the searched abstracts. Researchers should refer to the full-text articles for these details.

Experimental Protocol: Liposome (B1194612) Preparation (Thin-Film Hydration Method)

The following is a general protocol for the preparation of DMHAPC-Chol/DOPE liposomes based on standard methods.

• Lipid Film Formation:

  • DMHAPC-Chol and DOPE are dissolved in a suitable organic solvent (e.g., chloroform) in a round-bottom flask at the desired molar ratio (e.g., 1:1).

  • The organic solvent is removed under reduced pressure using a rotary evaporator to form a thin lipid film on the flask's inner surface.

  • The lipid film is further dried under vacuum for several hours to remove any residual solvent.

• Hydration:

  • The lipid film is hydrated with an aqueous buffer (e.g., sterile water or HEPES-buffered saline) by gentle rotation. The temperature of the hydration buffer should be above the phase transition temperature of the lipids.

• Sonication/Extrusion:

  • The resulting multilamellar vesicles (MLVs) are downsized to form small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) by sonication or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Characterization:

  • The size, PDI, and zeta potential of the prepared liposomes are measured using Dynamic Light Scattering.

Diagram: Liposome Preparation Workflow

Caption: Workflow for the preparation of DMHAPC-Chol/DOPE liposomes.

Lipoplex Formation and Cellular Delivery

Cationic DMHAPC-Chol/DOPE liposomes electrostatically interact with negatively charged nucleic acids (plasmid DNA or siRNA) to form lipoplexes.

Experimental Protocol: Lipoplex Formation

• Dilute the DMHAPC-Chol/DOPE liposome suspension to the desired concentration in a suitable buffer (e.g., serum-free medium).

• Dilute the nucleic acid solution separately in the same buffer.

• Add the nucleic acid solution to the liposome suspension and mix gently.

• Incubate the mixture at room temperature for a specified period (e.g., 15-30 minutes) to allow for stable lipoplex formation.

• The resulting lipoplexes are then ready for addition to cell culture.

Caption: General pathway for cellular uptake of lipoplexes.

Applications in Gene Delivery

DMHAPC-Chol/DOPE liposomes have been demonstrated to be effective vectors for the delivery of both plasmid DNA and siRNA.

• Plasmid DNA Delivery: Studies have shown that these liposomes can efficiently deliver reporter genes, leading to their expression in vitro and in vivo. The efficiency of transfection is dependent on factors such as the charge ratio of the lipoplex and conditioning of the liposomes, with freeze-drying being a method to improve efficiency. [1]* siRNA Delivery: DMHAPC-Chol/DOPE liposomes have been successfully used to deliver siRNA targeting vascular endothelial growth factor (VEGF) in cancer cell lines, resulting in significant gene silencing. [2]The efficacy of these formulations has been shown to be comparable or even superior to some commercially available transfection reagents. [2]

Signaling Pathways

Currently, there is no specific information available from the searched results detailing direct interactions of DMHAPC-Chol with cellular signaling pathways. The biological effects observed are primarily attributed to the successful delivery of the nucleic acid cargo, which then modulates its respective target pathways (e.g., VEGF signaling in the case of VEGF siRNA delivery).

Conclusion

DMHAPC-Chol is a versatile cationic lipid that, when formulated with DOPE, creates an effective non-viral vector for the delivery of genetic material. Its biodegradable nature and the ability to be tailored for specific applications make it a valuable tool for researchers in the field of gene therapy and drug delivery. Further research into the optimization of formulations and a deeper understanding of its interaction with cellular components will continue to expand its potential applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

DMHAPC-Chol: A Technical Guide to a Cationic Cholesterol for Advanced Transfection Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of non-viral gene delivery, cationic lipids have emerged as a cornerstone for transfecting nucleic acids into cells. Among these, cholesterol-based cationic lipids are of particular interest due to their biocompatibility and efficiency. This technical guide provides an in-depth exploration of Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl (B1232498) Cholesterol (DMHAPC-Chol), a novel cationic cholesterol derivative designed for enhanced transfection applications. DMHAPC-Chol incorporates a biodegradable carbamoyl linker and a hydroxyethyl group within its polar head, structural features that contribute to its efficacy in delivering both plasmid DNA (pDNA) and small interfering RNA (siRNA). This document will delve into the available data on its performance, detailed experimental protocols, and the underlying mechanisms of action.

Physicochemical Properties and Formulation

DMHAPC-Chol is an amphiphilic molecule featuring a hydrophobic cholesterol anchor, a carbamoyl linker, and a positively charged dimethyl hydroxyethyl aminopropane headgroup. This structure facilitates the formation of liposomes, typically in conjunction with a neutral helper lipid such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE). The equimolar formulation of DMHAPC-Chol and DOPE is a common starting point for creating lipoplexes for transfection.

The physicochemical characteristics of these lipoplexes, including particle size and zeta potential, are critical for their interaction with the cell membrane and subsequent intracellular trafficking. While specific data for DMHAPC-Chol/DOPE lipoplexes is not extensively tabulated in publicly available literature, general principles for similar cationic lipid formulations apply. The N/P ratio, which is the molar ratio of the nitrogen atoms in the cationic lipid to the phosphate (B84403) groups in the nucleic acid, significantly influences these properties.

Table 1: General Physicochemical Properties of Cationic Lipoplexes

Parameter	Typical Range	Influencing Factors
Particle Size (hydrodynamic diameter)	100 - 400 nm	Lipid composition, N/P ratio, preparation method
Zeta Potential	+20 to +60 mV	Cationic lipid:helper lipid ratio, N/P ratio
Polydispersity Index (PDI)	< 0.3 (for homogenous populations)	Preparation method, storage conditions

Transfection Efficiency and Cytotoxicity

DMHAPC-Chol, when formulated with DOPE, has been shown to be an efficient carrier for plasmid DNA in both in vitro and in vivo models[1]. The presence of the hydroxyethyl group in its headgroup is a key feature that can enhance gene transfection efficiency[1]. Studies on similar hydroxyethylated cationic cholesterol derivatives have demonstrated potent gene expression, particularly in the lungs following intratracheal injection[2].

While specific quantitative data on the transfection efficiency of DMHAPC-Chol across a wide range of cell lines is limited in the available literature, it has been noted to be effective. For instance, in the context of siRNA delivery, cationic lipid-mediated delivery systems have been shown to significantly inhibit gene expression. For example, siRNA targeting Vascular Endothelial Growth Factor (VEGF) delivered by a polycation liposome-encapsulated calcium phosphate nanoparticle system resulted in a reduction of VEGF mRNA expression to as low as 19% in MCF-7 cells, outperforming Lipofectamine 2000[3].

Cytotoxicity is a critical consideration for any transfection reagent. DMHAPC-Chol/DOPE liposomes have been reported to exhibit weak cytotoxicity as determined by MTT assays[1]. This favorable toxicity profile is a significant advantage for its use in sensitive cell lines and for in vivo applications.

Table 2: Representative Cytotoxicity Data for Cationic Lipids (Illustrative)

Cell Line	Cationic Lipid Formulation	IC50 Value (µM)	Assay	Reference
Various Cancer Cells	Compound 1	10 - 50	Crystal Violet	[4]
Various Cancer Cells	Compound 2	10 - 50	Crystal Violet	[4]

Note: This table is illustrative and does not contain specific data for DMHAPC-Chol due to its limited availability in public literature. Researchers should perform their own dose-response studies to determine the optimal and non-toxic concentration range for their specific cell type and application.

Experimental Protocols

The following protocols are based on established methods for the preparation and use of cationic liposomes for transfection. They should be optimized for specific cell lines and nucleic acids.

Protocol 1: Preparation of DMHAPC-Chol/DOPE Liposomes

This protocol describes the thin-film hydration method for preparing cationic liposomes.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, RNase-free water or buffer (e.g., HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator

• Vacuum pump

Procedure:

• Lipid Film Formation: a. Dissolve DMHAPC-Chol and DOPE in chloroform at a 1:1 molar ratio in a round-bottom flask. A typical starting concentration is 1-10 mg/mL. b. Remove the chloroform using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask. c. Further dry the lipid film under a high vacuum for at least 1-2 hours to remove any residual solvent.

• Hydration: a. Hydrate the dried lipid film by adding a sterile, RNase-free aqueous solution (water or buffer) to the flask. The volume of the aqueous solution should be chosen to achieve the desired final lipid concentration. b. Vortex the flask vigorously to disperse the lipid film, creating multilamellar vesicles (MLVs).

• Sonication: a. To produce small unilamellar vesicles (SUVs), sonicate the MLV suspension in a bath sonicator. Sonication should be performed in short bursts, with cooling periods in between to prevent overheating and degradation of the lipids. b. Continue sonication until the suspension becomes clear or opalescent.

• Storage: a. Store the prepared liposomes at 4°C. For long-term storage, lyophilization (freeze-drying) can be performed, which has been shown to potentially enhance transfection efficiency upon rehydration[1].

Protocol 2: Transfection of Plasmid DNA using DMHAPC-Chol/DOPE Liposomes

This protocol provides a general procedure for transfecting adherent cells in a 6-well plate format.

Materials:

• DMHAPC-Chol/DOPE liposome (B1194612) suspension

• Plasmid DNA of interest

• Serum-free cell culture medium (e.g., Opti-MEM)

• Complete cell culture medium

• Adherent cells seeded in a 6-well plate (typically 70-90% confluent)

Procedure:

• Lipoplex Formation: a. In a sterile microcentrifuge tube, dilute the desired amount of plasmid DNA in serum-free medium. b. In a separate sterile microcentrifuge tube, dilute the required amount of DMHAPC-Chol/DOPE liposome suspension in serum-free medium. The optimal lipid-to-DNA ratio (N/P ratio) should be empirically determined but a starting point of 1.5 to 2.5 is often effective[1]. c. Add the diluted DNA solution to the diluted liposome suspension and mix gently by pipetting. d. Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Cell Transfection: a. While the lipoplexes are forming, wash the cells to be transfected with serum-free medium. b. Remove the wash medium and add the lipoplex-containing solution to the cells. c. Gently rock the plate to ensure even distribution of the lipoplexes. d. Incubate the cells with the lipoplexes at 37°C in a CO2 incubator for 4-6 hours.

• Post-Transfection: a. After the incubation period, add complete medium containing serum to the cells. Alternatively, the lipoplex-containing medium can be removed and replaced with fresh complete medium. b. Continue to incubate the cells for 24-72 hours before assaying for gene expression.

Mechanisms of Transfection and Cellular Fate

The transfection process mediated by cationic liposomes like DMHAPC-Chol involves several key steps. The positively charged lipoplexes interact with the negatively charged cell surface, leading to cellular uptake. While multiple endocytic pathways can be involved, macropinocytosis is often a primary route for the internalization of similar cholesterol-based cationic lipoplexes.

Figure 1: Cellular uptake and trafficking of DMHAPC-Chol lipoplexes.

A critical step for successful transfection is the escape of the nucleic acid from the endosome into the cytoplasm. The fusogenic properties of DOPE are thought to play a significant role in destabilizing the endosomal membrane, facilitating this escape. Once in the cytoplasm, plasmid DNA must then be transported to the nucleus for transcription to occur.

No specific signaling pathways directly activated or modulated by DMHAPC-Chol itself have been extensively documented. However, the introduction of foreign nucleic acids into the cytoplasm can trigger innate immune responses through the activation of pattern recognition receptors. Further research is needed to elucidate any specific interactions of DMHAPC-Chol with cellular signaling cascades.

Conclusion

DMHAPC-Chol represents a promising cationic cholesterol for non-viral gene delivery. Its unique structural features, including a biodegradable linker and a hydroxyethyl group, contribute to its transfection efficiency and favorable cytotoxicity profile. While detailed quantitative performance data is not widely available, the existing information, coupled with the general understanding of similar cationic lipid systems, provides a strong foundation for its application in a variety of research and therapeutic contexts. The experimental protocols provided herein offer a starting point for researchers to harness the potential of DMHAPC-Chol for their specific gene delivery needs, with the recommendation for careful optimization to achieve the best results. As research in this area continues, a more comprehensive understanding of the performance and mechanisms of DMHAPC-Chol is anticipated.

References

• 1. researchgate.net [researchgate.net]
• 2. Hydroxyethylated cationic cholesterol derivatives in liposome vectors promote gene expression in the lung - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. VEGF siRNA delivered by polycation liposome-encapsulated calcium phosphate nanoparticles for tumor angiogenesis inhibition in breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Fundamental characteristics of DMHAPC-Chol lipoplexes

An In-Depth Technical Guide to the Fundamental Characteristics of DMHAPC-Chol Lipoplexes

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the core characteristics of lipoplexes formulated with the cationic lipid DMHAPC-Chol. It covers the physicochemical properties, the roles of the core components, detailed experimental protocols for preparation and characterization, and the mechanisms of cellular interaction.

Introduction to DMHAPC-Chol Lipoplexes

Lipoplexes are self-assembled nanoparticles formed through the electrostatic interaction between positively charged cationic lipids and negatively charged nucleic acids, such as plasmid DNA (pDNA) or small interfering RNA (siRNA). They are a prominent class of non-viral vectors for gene delivery, offering advantages over viral vectors in terms of safety, low immunogenicity, and ease of large-scale production.[1]

The specific formulation discussed herein consists of DMHAPC-Chol as the cationic lipid component. DMHAPC-Chol is a cationic cholesterol derivative featuring a biodegradable carbamoyl (B1232498) linker and a hydroxyethyl (B10761427) group in its polar head moiety.[2] It is typically combined with a helper lipid to form cationic liposomes, which then complex with nucleic acids. Cholesterol (Chol) is a commonly used and highly effective helper lipid that enhances the stability and transfection efficiency of the lipoplexes.[2][3] These lipoplexes have been utilized for the delivery of both DNA plasmids and siRNA in vitro and in vivo.[4][5][6] Understanding their fundamental characteristics is crucial for the rational design of effective gene delivery systems.

Core Components and Their Roles

The functionality of DMHAPC-Chol lipoplexes is dictated by the synergistic roles of its primary lipid components.

DMHAPC: The Cationic Lipid

DMHAPC (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) serves as the cationic component responsible for binding the nucleic acid cargo. Its key features include:

• Cationic Headgroup: The positively charged amino headgroup electrostatically interacts with the negatively charged phosphate (B84403) backbone of DNA or siRNA, initiating the self-assembly of the lipoplex.[7]

• Cholesterol Anchor: The cholesterol backbone provides a rigid, lipophilic anchor that integrates into the lipid bilayer of the liposome.

• Biodegradable Linker: It contains a carbamoyl linker, which may offer a degree of biodegradability.[2]

Cholesterol (Chol): The Helper Lipid

Cholesterol is an essential component in many high-efficiency lipoplex formulations.[3] Its inclusion is critical for overcoming several barriers to successful gene delivery:

• Structural Stability: Cholesterol modulates the fluidity of the lipid bilayer, increasing its mechanical strength and stability, which can prevent aggregation and adverse interactions with proteins in biological fluids.[8]

• Enhanced Transfection: The addition of cholesterol to lipoplex formulations has been shown to boost transfection efficiency, in some cases by up to 10-fold.[9]

• Facilitation of Endosomal Escape: Cholesterol promotes the formation of non-lamellar lipid phases upon interaction with endosomal membranes. This structural transition can destabilize the endosomal membrane, allowing the lipoplex and its nucleic acid cargo to escape into the cytoplasm, a critical step for successful gene expression or silencing.[3][10]

• Influence on Uptake Mechanism: The presence of cholesterol can influence the cellular internalization pathway, often promoting uptake via macropinocytosis.[11][12]

Caption: Molecular Structures of DMHAPC and Cholesterol.

Physicochemical Characteristics

Parameter	Representative Value	Significance
Hydrodynamic Diameter	150 - 400 nm	Influences cellular uptake mechanism and biodistribution. Particles < 200 nm are often preferred for in vivo applications to avoid rapid clearance.[13]
Zeta Potential	+30 to +50 mV	Indicates high positive surface charge, crucial for binding to negatively charged nucleic acids and cell surfaces. A high magnitude (positive or negative) generally confers colloidal stability.[14]
Polydispersity Index (PDI)	< 0.3	A measure of the heterogeneity of particle sizes. A lower PDI indicates a more uniform and monodisperse population, which is desirable for reproducible results.[15]
N/P Ratio	2:1 to 6:1	The charge ratio of cationic lipid nitrogens to nucleic acid phosphates. This ratio is optimized to ensure complete complexation of the nucleic acid and to generate a net positive charge for cellular interaction.[13]

Note: The data presented are representative values derived from studies on analogous cholesterol-based cationic lipoplexes and may vary depending on the precise formulation parameters (e.g., lipid molar ratios, buffer composition, nucleic acid concentration).

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of DMHAPC-Chol lipoplexes.

Lipoplex Preparation (Modified Ethanol (B145695) Injection Method)

The ethanol injection method is a rapid and simple technique for producing relatively homogenous liposomes and lipoplexes without the need for sonication or extrusion.[16][17][18]

• Prepare Lipid-Ethanol Stock: Dissolve DMHAPC-Chol and Cholesterol (e.g., at a 1:1 molar ratio) in absolute ethanol to a final total lipid concentration of 10 mM. Vortex thoroughly to ensure complete dissolution.

• Prepare Nucleic Acid Solution: Dilute the stock solution of plasmid DNA or siRNA in a suitable buffer (e.g., RNase-free phosphate-buffered saline, pH 7.4) to the desired concentration.

• Form Lipoplexes: To prepare lipoplexes at a specific N/P ratio (e.g., 4:1), rapidly inject the required volume of the lipid-ethanol stock solution into the nucleic acid solution while vortexing vigorously. For example, to complex 1 µg of pDNA, add the calculated volume of the lipid stock to the pDNA solution.

• Incubation: Incubate the resulting lipoplex suspension at room temperature for 20-30 minutes to allow for stable complex formation.

• Use or Storage: The lipoplexes are now ready for characterization or for use in transfection experiments. For short-term storage, keep at 4°C.

Size and Polydispersity Measurement (Dynamic Light Scattering - DLS)

DLS measures the hydrodynamic diameter and size distribution (PDI) of nanoparticles in suspension by analyzing fluctuations in scattered light intensity caused by Brownian motion.[1][19]

• Sample Preparation: Dilute a small aliquot of the lipoplex suspension in a suitable filtered buffer (e.g., 10 mM HEPES, pH 7.4) to achieve an appropriate particle concentration for the instrument (typically a count rate between 150-250 kcps).[20]

• Instrument Setup: Turn on the DLS instrument and allow the laser to stabilize. Set the measurement parameters in the software, including the dispersant (buffer), temperature (e.g., 25°C), and measurement angle (e.g., 173°).[21]

• Measurement: Transfer the diluted sample to a clean, dust-free cuvette. Place the cuvette in the instrument and allow it to equilibrate to the set temperature for at least 2 minutes.

• Data Acquisition: Perform the measurement. The instrument will typically perform multiple runs and automatically average the results.

• Analysis: The software will generate a report including the average particle size (Z-average), the polydispersity index (PDI), and a size distribution graph.

Surface Charge Measurement (Zeta Potential)

Zeta potential is a measure of the magnitude of the electrostatic charge at the particle's surface and is a key indicator of colloidal stability.[22]

• Sample Preparation: Dilute the lipoplex suspension in an appropriate low-ionic-strength buffer (e.g., 10 mM NaCl) to a suitable concentration. High ionic strength buffers can compress the electrical double layer and lead to an underestimation of the zeta potential.

• Instrument Setup: Prepare the zeta potential analyzer according to the manufacturer's instructions.

• Cell Loading: Carefully inject the diluted sample into a disposable folded capillary cell, ensuring no air bubbles are introduced.

• Measurement: Place the cell into the instrument. The instrument applies an electric field and measures the velocity of the particles using laser Doppler velocimetry.

• Analysis: The software calculates the electrophoretic mobility and converts it to the zeta potential value (in millivolts, mV) using the Smoluchowski equation.

In Vitro Transfection Protocol

This protocol describes a general procedure for transfecting mammalian cells with DMHAPC-Chol lipoplexes.[7][23]

• Cell Seeding: The day before transfection, seed cells in a multi-well plate (e.g., 24-well plate) at a density that will result in 70-80% confluency on the day of transfection.[24]

• Lipoplex Preparation: Prepare DMHAPC-Chol lipoplexes with pDNA (e.g., encoding a reporter gene like GFP) or siRNA as described in Protocol 4.1. Use a serum-free cell culture medium (e.g., Opti-MEM) as the diluent for both the lipids and the nucleic acid.

• Transfection:

  • Gently wash the cells with PBS.

  • Add the lipoplex-containing medium to each well.

  • Incubate the cells with the lipoplexes at 37°C in a CO₂ incubator for 4-6 hours.

• Post-Transfection: After the incubation period, add fresh, complete (serum-containing) medium to each well. Alternatively, the transfection medium can be completely replaced with fresh complete medium.

• Assay for Gene Expression/Silencing: Continue to incubate the cells for 24-72 hours. Analyze the results by measuring reporter gene expression (e.g., via fluorescence microscopy for GFP) or target gene knockdown (e.g., via qPCR or Western blot for siRNA).

References

• 1. Dynamic Light Scattering (DLS) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. DMHAPC-Chol Datasheet DC Chemicals [dcchemicals.com]
• 5. DMHAPC-Chol|COA [dcchemicals.com]
• 6. medkoo.com [medkoo.com]
• 7. Cationic Lipid Transfection | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Lipid nanoparticle topology regulates endosomal escape and delivery of RNA to the cytoplasm - PMC [pmc.ncbi.nlm.nih.gov]
• 11. files.core.ac.uk [files.core.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Development and Characterization of siRNA Lipoplexes: Effect of Different Lipids, In Vitro Evaluation in Cancerous Cell Lines and In Vivo Toxicity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Development of novel lipoplex formulation methodologies to improve large-scale transient transfection for lentiviral vector manufacture - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Development of novel lipidic particles for siRNA delivery that are highly effective after 12 months storage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Efficient mRNA Delivery with mRNA Lipoplexes Prepared Using a Modified Ethanol Injection Method | MDPI [mdpi.com]
• 17. Assessment of anionic siRNA lipoplexes prepared via modified ethanol injection for tumor cell delivery  - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Efficient mRNA Delivery with mRNA Lipoplexes Prepared Using a Modified Ethanol Injection Method - PMC [pmc.ncbi.nlm.nih.gov]
• 19. news-medical.net [news-medical.net]
• 20. research.cbc.osu.edu [research.cbc.osu.edu]
• 21. youtube.com [youtube.com]
• 22. azonano.com [azonano.com]
• 23. Trends in lipoplex physical properties dependent on cationic lipid structure, vehicle and complexation procedure do not correlate with biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 24. escholarship.org [escholarship.org]

Preliminary Research Applications of DMHAPC-Chol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl (B1232498) Cholesterol Iodide) is a cationic cholesterol derivative that has emerged as a promising non-viral vector for gene delivery in preclinical research. Its unique chemical structure, featuring a cholesterol anchor, a biodegradable carbamoyl linker, and a polar headgroup, facilitates the formation of liposomes that can efficiently encapsulate and deliver nucleic acids, such as plasmid DNA (pDNA) and small interfering RNA (siRNA), into cells. This technical guide provides an in-depth overview of the preliminary research applications of DMHAPC-Chol, focusing on its use in formulating liposomal gene delivery systems, particularly for cancer therapy research.

Physicochemical Properties and Formulation

DMHAPC-Chol is frequently co-formulated with the neutral helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) to form cationic liposomes. DOPE is known to enhance the fusogenicity of liposomes, facilitating the release of the nucleic acid payload into the cytoplasm of target cells. The combination of DMHAPC-Chol and DOPE in an equimolar ratio has been shown to be effective for siRNA delivery.[1]

Key Characteristics of DMHAPC-Chol

Property	Value	Reference
Chemical Formula	C₃₅H₆₃N₂O₃	[1]
Molecular Weight	559.90 g/mol	[1]
CAS Number	794494-38-5	[1]
Appearance	Crystalline solid	-
Solubility	Soluble in DMF and Ethanol	-

Core Application: siRNA-Mediated Gene Silencing of VEGF

A primary application of DMHAPC-Chol/DOPE liposomes is the delivery of siRNA to silence the expression of vascular endothelial growth factor (VEGF) in cancer cells. VEGF is a potent pro-angiogenic factor, and its inhibition is a key strategy in cancer therapy.

Quantitative In Vitro Efficacy

In studies involving human epidermoid carcinoma (A431) and breast cancer (MDA-MB-231) cell lines, which are known to secrete high levels of VEGF, DMHAPC-Chol/DOPE liposomes have demonstrated significant gene silencing capabilities.

Cell Line	siRNA Concentration	% VEGF Silencing	Reference
A431	50 nM	> 90%	[1]
MDA-MB-231	50 nM	> 90%	[1]

These results indicate that DMHAPC-Chol/DOPE liposomes are highly effective carriers for VEGF-targeting siRNA, achieving substantial knockdown of the target gene at nanomolar concentrations.[1] The performance of these liposomes was found to be comparable to the commercial transfection reagent INTERFERin and superior to Lipofectamine 2000 for siRNA delivery.[1]

Experimental Protocols

Preparation of DMHAPC-Chol/DOPE Liposomes

The following protocol is a standard method for the preparation of DMHAPC-Chol/DOPE liposomes based on the thin-film hydration technique.

Materials:

• DMHAPC-Chol

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Chloroform (B151607)

• Hydration buffer (e.g., sterile, nuclease-free water or HEPES-buffered saline)

Procedure:

• Dissolve DMHAPC-Chol and DOPE in chloroform at the desired molar ratio (e.g., 1:1).

• In a round-bottom flask, evaporate the organic solvent using a rotary evaporator to form a thin lipid film on the inner surface of the flask.

• Further dry the lipid film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film with the hydration buffer by vortexing or gentle agitation. The temperature of the buffer should be above the phase transition temperature of the lipids.

• To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size.

In Vitro siRNA Transfection using DMHAPC-Chol/DOPE Liposomes

This protocol outlines the general steps for transfecting cancer cells with siRNA using pre-formed DMHAPC-Chol/DOPE liposomes.

Materials:

• DMHAPC-Chol/DOPE liposomes

• VEGF-targeting siRNA

• Scrambled (non-targeting) siRNA control

• A431 or MDA-MB-231 cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free medium (e.g., Opti-MEM)

Procedure:

• Cell Seeding: Seed the target cells in 24-well plates at a density that will result in 70-80% confluency at the time of transfection.

• Lipoplex Formation:

  • Dilute the desired amount of siRNA in serum-free medium.

  • In a separate tube, dilute the DMHAPC-Chol/DOPE liposomes in serum-free medium.

  • Combine the diluted siRNA and liposome (B1194612) solutions and incubate at room temperature for 15-30 minutes to allow the formation of siRNA-liposome complexes (lipoplexes).

• Transfection:

  • Remove the culture medium from the cells and wash with PBS.

  • Add the lipoplex-containing medium to the cells.

  • Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO₂ incubator.

• Post-transfection:

  • After the incubation period, add complete culture medium to the wells.

  • Continue to incubate the cells for 24-72 hours before assessing gene silencing.

• Analysis of Gene Silencing:

  • Quantify VEGF protein levels in the cell culture supernatant using an ELISA kit.

  • Measure VEGF mRNA levels using reverse transcription quantitative polymerase chain reaction (RT-qPCR).

Mandatory Visualizations

Experimental Workflow for siRNA Delivery

Caption: Workflow for siRNA delivery using DMHAPC-Chol/DOPE liposomes.

VEGF Signaling Pathway and siRNA Intervention

Caption: Simplified VEGF signaling pathway and the mechanism of siRNA-mediated inhibition.

Conclusion and Future Directions

DMHAPC-Chol represents a versatile and effective cationic lipid for the formulation of non-viral gene delivery systems. Its successful application in the siRNA-mediated silencing of VEGF in cancer cell lines highlights its potential for therapeutic research. Further investigations are warranted to explore its efficacy in vivo, assess its biocompatibility and safety profile in animal models, and expand its application to the delivery of other nucleic acid-based therapeutics. The detailed protocols and data presented in this guide serve as a valuable resource for researchers and drug development professionals interested in leveraging DMHAPC-Chol for their gene delivery applications.

References

• 1. medkoo.com [medkoo.com]

The Rise of a Novel Cationic Lipid: A Technical Guide to DMHAPC-Chol for Advanced Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of non-viral gene and nucleic acid delivery, the development of safe and efficient cationic lipids is paramount. This technical guide delves into the discovery and development of Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl (B1232498) Cholesterol (DMHAPC-Chol), a novel cationic cholesterol derivative. DMHAPC-Chol has demonstrated significant potential in forming stable liposomal formulations for the delivery of plasmid DNA (pDNA) and small interfering RNA (siRNA). This document provides a comprehensive overview of its synthesis, formulation, in vitro and in vivo applications, and the experimental methodologies underpinning its evaluation.

Core Concepts and Discovery

DMHAPC-Chol was synthesized to incorporate key structural features aimed at enhancing transfection efficiency while minimizing cytotoxicity. It is a cationic cholesterol derivative characterized by a biodegradable carbamoyl linker and a hydroxyethyl group within its polar head moiety. This design is intended to facilitate efficient interaction with nucleic acids and cellular membranes, and subsequent degradation to reduce toxicity.

Liposomes formulated with DMHAPC-Chol, typically in equimolar ratios with the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), form complexes with negatively charged nucleic acids. These lipoplexes are designed to protect the genetic material from degradation and facilitate its entry into target cells.

Quantitative Data Summary

The following tables summarize the key quantitative findings from pivotal studies on DMHAPC-Chol, providing a comparative overview of its performance in various applications.

Parameter	Value	Cell Line(s)	Reference
Liposome (B1194612) Composition	DMHAPC-Chol:DOPE (1:1 molar ratio)	N/A	Percot et al., 2004[1]
Lipoplex Size	180-200 nm (globular aggregates)	N/A	Percot et al., 2004[1]
Cytotoxicity (MTT Assay)	Weak cytotoxicity observed	B16-F10	Percot et al., 2004[1]
In Vitro DNA Delivery	Efficient delivery of reporter genes	B16-F10	Percot et al., 2004[1]
In Vivo DNA Delivery	Efficient delivery of reporter genes	Mouse model	Percot et al., 2004[1]

Table 1: Physicochemical and Biological Properties of DMHAPC-Chol/DOPE Lipoplexes for DNA Delivery.

Parameter	Condition	Cell Line(s)	Result	Reference
siRNA Target	Vascular Endothelial Growth Factor (VEGF)	A431, MDA-MB-231	N/A	Briane et al., 2012[2][3]
siRNA Concentration	50 nM	A431, MDA-MB-231	>90% silencing of VEGF expression	Briane et al., 2012[2][3]
Comparative Efficacy	DMHAPC-Chol/DOPE vs. INTERFERin™	A431, MDA-MB-231	Comparable inhibition of VEGF expression	Briane et al., 2012[2][3]
Comparative Efficacy	DMHAPC-Chol/DOPE vs. Lipofectamine™ 2000	A431, MDA-MB-231	Better siRNA transport and VEGF inhibition	Briane et al., 2012[2][3]
Gene Expression in Lung	Intratracheal injection of liposome-DNA complex	Mouse Lung	Promotion of gene expression	Ding et al., 2008[4]

Table 2: Efficacy of DMHAPC-Chol/DOPE Lipoplexes for siRNA Delivery and In Vivo Gene Expression.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the development and evaluation of DMHAPC-Chol.

Preparation of DMHAPC-Chol/DOPE Liposomes

This protocol is based on the thin-film hydration method.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, nuclease-free water or appropriate buffer

• Rotary evaporator

• Sonicator (bath or probe) or extruder

Procedure:

• Dissolve DMHAPC-Chol and DOPE in a 1:1 molar ratio in chloroform in a round-bottom flask.

• Remove the chloroform using a rotary evaporator under reduced pressure to form a thin lipid film on the flask wall.

• Further dry the lipid film under vacuum for at least 2 hours to remove any residual solvent.

• Hydrate the lipid film by adding a sterile, nuclease-free aqueous solution (e.g., water or buffer) pre-warmed to a temperature above the lipid transition temperature. The volume of the aqueous phase will determine the final lipid concentration.

• Agitate the flask by vortexing or gentle shaking to facilitate the formation of multilamellar vesicles (MLVs).

• To obtain small unilamellar vesicles (SUVs) with a more uniform size distribution, sonicate the MLV suspension using a bath or probe sonicator, or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol outlines the procedure for evaluating the cytotoxicity of DMHAPC-Chol liposomes.[5][6][7]

Materials:

• Target cell line (e.g., B16-F10)

• Complete cell culture medium

• DMHAPC-Chol/DOPE liposome suspension

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight to allow for cell attachment.

• Prepare serial dilutions of the DMHAPC-Chol/DOPE liposome suspension in serum-free cell culture medium.

• Remove the culture medium from the wells and replace it with the liposome dilutions. Include control wells with medium only (negative control) and a known cytotoxic agent (positive control).

• Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• After incubation, add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the negative control.

In Vitro siRNA Transfection and VEGF Quantification (ELISA)

This protocol describes the methodology for siRNA delivery and subsequent quantification of protein knockdown.

Materials:

• Target cell lines (e.g., A431, MDA-MB-231)

• DMHAPC-Chol/DOPE liposomes

• VEGF-targeting siRNA and a non-targeting control siRNA

• Serum-free cell culture medium (e.g., Opti-MEM)

• Complete cell culture medium

• VEGF ELISA kit

• 24-well plates

Procedure:

• Seed cells in 24-well plates and grow to 70-80% confluency.

• For each well, dilute the desired amount of siRNA (e.g., to a final concentration of 50 nM) in serum-free medium.

• In a separate tube, dilute the DMHAPC-Chol/DOPE liposomes in serum-free medium.

• Combine the diluted siRNA and diluted liposomes, mix gently, and incubate at room temperature for 20-30 minutes to allow for lipoplex formation.

• Remove the culture medium from the cells and wash with PBS.

• Add the lipoplex solution to the cells and incubate for 4-6 hours at 37°C.

• After incubation, add complete culture medium and continue to incubate for 24-72 hours.

• Collect the cell culture supernatant for VEGF quantification.

• Perform the VEGF ELISA according to the manufacturer's protocol.[8][9][10]

• Normalize the VEGF concentration to the total protein content of the cell lysate or cell number.

• Calculate the percentage of VEGF knockdown relative to the non-targeting siRNA control.

Visualizations: Pathways and Workflows

Signaling and Delivery Pathway

Cationic lipoplexes are primarily internalized by cells through endocytosis.[11][12][13] The positively charged lipoplex interacts with the negatively charged cell surface, triggering uptake into endosomes. For the nucleic acid cargo to be effective, it must escape the endosome before being degraded in the lysosome. The helper lipid DOPE is thought to facilitate this endosomal escape by promoting the formation of an inverted hexagonal phase in the endosomal membrane, leading to its disruption and the release of the nucleic acid into the cytoplasm. For siRNA, it is then incorporated into the RNA-induced silencing complex (RISC) to mediate the degradation of its target mRNA, in this case, VEGF mRNA.

Caption: Cellular uptake and mechanism of action for DMHAPC-Chol/DOPE lipoplexes.

Experimental Workflow for siRNA Efficacy

The following diagram illustrates the key steps involved in assessing the efficacy of DMHAPC-Chol mediated siRNA delivery.

Caption: Workflow for evaluating in vitro VEGF silencing by DMHAPC-Chol lipoplexes.

Conclusion

DMHAPC-Chol represents a significant advancement in the field of cationic lipids for nucleic acid delivery. Its rational design, incorporating a biodegradable linker and a hydroxyethylated headgroup, contributes to its favorable balance of high transfection efficiency and reduced cytotoxicity. The experimental data robustly supports its use for both pDNA and siRNA delivery in vitro and in vivo. The detailed protocols and workflows provided in this guide are intended to facilitate further research and development of this promising delivery vector for a range of therapeutic applications. As with any delivery system, further optimization and investigation into its long-term safety and efficacy in more complex biological systems are warranted.

References

• 1. globalsciencebooks.info [globalsciencebooks.info]
• 2. tandfonline.com [tandfonline.com]
• 3. 2024.sci-hub.ru [2024.sci-hub.ru]
• 4. mhlw-grants.niph.go.jp [mhlw-grants.niph.go.jp]
• 5. farmaciajournal.com [farmaciajournal.com]
• 6. Liposomes and MTT cell viability assay: an incompatible affair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. 2.8. Secreted VEGF Quantitation by ELISA [bio-protocol.org]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. 3.4. ELISA estimation of VEGF [bio-protocol.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Endocytic pathway and resistance to cholesterol depletion of cholesterol derived cationic lipids for gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Endocytosis and intracellular processing accompanying transfection mediated by cationic liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of DMHAPC-Chol in siRNA Delivery: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol (Dimethyl Hydroxyethyl (B10761427) Aminopropane Carbamoyl (B1232498) Cholesterol) is a cationic lipid that incorporates a cholesterol anchor for membrane integration, a biodegradable carbamoyl linker, and a positively charged dimethyl hydroxyethyl aminopropane headgroup. This structure is designed to efficiently bind and condense siRNA into lipoplexes, protect it from degradation, and facilitate its entry into cells and subsequent release into the cytoplasm where the RNAi machinery resides.

Data Presentation: Formulation and Efficacy

While specific quantitative data for DMHAPC-Chol-based siRNA delivery systems are not extensively available in publicly accessible literature, data from studies on analogous cationic cholesterol-based lipoplexes can provide valuable insights into expected performance characteristics. The following tables summarize representative data for cationic lipid formulations, including a known application of DMHAPC-Chol in combination with the helper lipid DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine).

Table 1: Representative Physicochemical Characteristics of Cationic Lipid-siRNA Lipoplexes

Formulation Component(s)	Molar Ratio (Cationic Lipid:Helper Lipid)	Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	siRNA Encapsulation Efficiency (%)
DMHAPC-Chol:DOPE	1:1 (representative)	150 - 300	< 0.3	+30 to +50	> 90
DC-Chol:DOPE	1:1	~250	< 0.25	+45	> 95
MA-Chol:DOPE	1:1	< 50	< 0.2	Neutral	~100

Note: Data for DC-Chol and MA-Chol are included for comparative purposes. The data for DMHAPC-Chol are representative estimates based on typical cationic lipoplex characteristics.

Table 2: In Vitro Gene Silencing Efficacy of DMHAPC-Chol/DOPE Lipoplexes Targeting VEGF

Cell Line	siRNA Concentration	Target Gene	% Gene Knockdown	Comparative Transfection Reagent
A431	50 nM	VEGF	> 90%	Comparable to INTERFERin
MDA-MB-231	50 nM	VEGF	> 90%	Better than Lipofectamine 2000

This data is based on a report for DMHAPC-Chol/DOPE liposomes used for VEGF siRNA delivery.

Experimental Protocols

The following are detailed methodologies for key experiments involving the formulation and evaluation of DMHAPC-Chol-based siRNA delivery systems. These protocols are based on standard techniques used for cationic liposome (B1194612) preparation and in vitro transfection.

Preparation of DMHAPC-Chol:DOPE Liposomes

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, RNase-free water or buffer (e.g., PBS)

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• In a round-bottom flask, dissolve DMHAPC-Chol and DOPE in chloroform at a desired molar ratio (e.g., 1:1).

• Create a thin lipid film by removing the chloroform under reduced pressure using a rotary evaporator at a temperature above the lipid transition temperature.

• Ensure the complete removal of the organic solvent by placing the flask under high vacuum for at least 2 hours.

• Hydrate the lipid film with a sterile, RNase-free aqueous buffer by vortexing. The volume of the buffer should be calculated to achieve the desired final lipid concentration.

• The resulting multilamellar vesicles (MLVs) can be downsized by sonication (probe or bath) or by extrusion.

• For extrusion, pass the MLV suspension repeatedly (e.g., 11 times) through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a lipid extruder.

• Store the resulting unilamellar liposomes at 4°C.

Formation of DMHAPC-Chol:DOPE/siRNA Lipoplexes

Materials:

• DMHAPC-Chol:DOPE liposomes

• siRNA stock solution (in RNase-free buffer)

• Serum-free cell culture medium (e.g., Opti-MEM)

Protocol:

• Dilute the desired amount of siRNA in serum-free medium in an RNase-free microcentrifuge tube.

• In a separate tube, dilute the required amount of DMHAPC-Chol:DOPE liposomes in serum-free medium. The amount of liposomes is typically determined by the desired N/P ratio (the molar ratio of nitrogen atoms in the cationic lipid to phosphate (B84403) groups in the siRNA).

• Add the diluted liposome suspension to the diluted siRNA solution and mix gently by pipetting.

• Incubate the mixture at room temperature for 20-30 minutes to allow for the formation of lipoplexes.

• The lipoplexes are now ready for addition to cells.

In Vitro Transfection and Gene Silencing Assay

Materials:

• Target cells (e.g., A431, MDA-MB-231)

• Complete cell culture medium

• DMHAPC-Chol:DOPE/siRNA lipoplexes

• Reagents for RNA extraction (e.g., TRIzol)

• Reagents for reverse transcription and quantitative PCR (RT-qPCR)

Protocol:

• Seed the target cells in a multi-well plate (e.g., 24-well plate) to achieve 70-80% confluency on the day of transfection.

• Remove the growth medium from the cells and wash with PBS.

• Add the prepared lipoplex solution (in serum-free medium) to the cells.

• Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO2 incubator.

• After the incubation period, add complete growth medium (containing serum) to the wells. For some cell types, it may be necessary to replace the transfection medium with fresh complete medium.

• Incubate the cells for an additional 24-72 hours to allow for gene silencing to occur.

• To assess gene knockdown, harvest the cells and extract total RNA using a suitable method.

• Perform RT-qPCR to quantify the mRNA levels of the target gene, normalized to a housekeeping gene. Compare the expression levels in treated cells to those in cells treated with a non-targeting control siRNA.

Mandatory Visualizations

Signaling Pathway of DMHAPC-Chol Mediated siRNA Delivery

Caption: Proposed mechanism of DMHAPC-Chol mediated siRNA delivery and endosomal escape.

Experimental Workflow for Evaluating DMHAPC-Chol/siRNA Formulations

The Core Principles of DMHAPC-Chol Mediated Gene Silencing: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The targeted silencing of gene expression using small interfering RNA (siRNA) holds immense therapeutic potential. However, the effective delivery of siRNA molecules to their intracellular targets remains a significant challenge. Cationic lipids have emerged as a promising class of non-viral vectors for siRNA delivery, owing to their ability to self-assemble with negatively charged siRNA to form lipoplexes that can traverse cell membranes. This technical guide delves into the basic principles of gene silencing mediated by a specific cationic cholesterol derivative, DMHAPC-Chol.

DMHAPC-Chol is a cationic lipid distinguished by a biodegradable carbamoyl (B1232498) linker and a hydroxyethyl (B10761427) group within its polar head moiety.[1][2] These structural features are designed to enhance biocompatibility and facilitate efficient siRNA delivery. While detailed public data specifically on DMHAPC-Chol is limited, this guide will elucidate the fundamental principles of its action based on the established mechanisms of similar cationic cholesterol-based delivery systems.

The Mechanism of DMHAPC-Chol Mediated Gene Silencing

The journey of siRNA from a laboratory reagent to a potent gene silencer within a target cell, facilitated by DMHAPC-Chol, involves a series of critical steps:

Lipoplex Formation

The initial step is the spontaneous self-assembly of the positively charged DMHAPC-Chol lipids with the negatively charged siRNA molecules in an aqueous solution. This electrostatic interaction results in the formation of nanosized lipid-siRNA complexes, termed lipoplexes. The incorporation of cholesterol, a key component of DMHAPC-Chol's structure, is crucial for the stability and rigidity of the liposomal membrane.[3] Helper lipids, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), are often included in the formulation to enhance the fusogenic properties of the lipoplexes, which is critical for endosomal escape.

Cellular Uptake

Once formed, the positively charged lipoplexes interact with the negatively charged proteoglycans on the surface of the target cell membrane, initiating cellular uptake. The primary mechanism of internalization for such lipoplexes is endocytosis. Several endocytic pathways may be involved, including clathrin-mediated endocytosis, caveolae-mediated endocytosis, and macropinocytosis.[4][5][6][7] The specific pathway utilized can be influenced by the physicochemical properties of the lipoplexes, such as their size and surface charge, as well as the cell type.

Endosomal Escape

Following endocytosis, the lipoplexes are encapsulated within endosomes. For the siRNA to exert its gene-silencing effect, it must be released from the endosome into the cytoplasm. This is a major rate-limiting step in siRNA delivery. The "proton sponge" effect is a widely accepted mechanism for the endosomal escape of lipoplexes containing lipids with protonatable amines. As the endosome matures, its internal pH decreases, leading to the protonation of the amino groups on DMHAPC-Chol. This influx of protons is followed by a passive influx of chloride ions and water, causing osmotic swelling and eventual rupture of the endosomal membrane, releasing the siRNA into the cytoplasm. The fusogenic helper lipid DOPE can further facilitate this process by destabilizing the endosomal membrane.

RNA Interference (RNAi) Pathway

Once in the cytoplasm, the siRNA duplex is recognized and processed by the RNA-induced silencing complex (RISC). The RISC unwinds the siRNA, discarding the passenger strand. The remaining guide strand then directs the RISC to the target messenger RNA (mRNA) that has a complementary sequence. The Argonaute-2 (Ago2) protein, a key component of RISC, then cleaves the target mRNA. This cleavage leads to the degradation of the mRNA, thereby preventing its translation into a functional protein and resulting in the "silencing" of the target gene.[8][9][10]

Quantitative Data on Gene Silencing Efficiency

Cationic Lipid Formulation	Helper Lipid	Target Gene	Cell Line / In Vivo Model	Gene Knockdown Efficiency (%)	Reference
DDAB/Chol	Cholesterol	Tie2 mRNA	Mouse Lung (in vivo)	70-80%	[3][11]
DOTAP/Chol	Cholesterol	Tie2 mRNA	Mouse Lung (in vivo)	~62%	[3][11]
LinOS/Chol (1:2 molar ratio)	Cholesterol	EGFP	HeLa cells	~80%	[12]

Note: Gene silencing efficiency is highly dependent on experimental conditions, including the specific siRNA sequence, cell type, N/P ratio (the molar ratio of nitrogen in the cationic lipid to phosphate (B84403) in the siRNA), and the duration of the experiment.

Experimental Protocols

The following are generalized protocols for the formulation and application of cationic lipid-based siRNA lipoplexes. These should be adapted and optimized for specific experimental needs when working with DMHAPC-Chol.

Preparation of DMHAPC-Chol/siRNA Lipoplexes (Thin-Film Hydration Method)

• Lipid Film Preparation:

  • In a round-bottom flask, dissolve DMHAPC-Chol and a helper lipid (e.g., DOPE) in a suitable organic solvent (e.g., chloroform (B151607) or a chloroform/methanol mixture) at the desired molar ratio.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the wall of the flask.

  • Further dry the film under a stream of nitrogen gas and then under vacuum for at least 1 hour to remove any residual solvent.

• Hydration and Liposome (B1194612) Formation:

  • Hydrate the lipid film with an appropriate aqueous buffer (e.g., RNase-free water, PBS, or HEPES-buffered saline) by vortexing or gentle agitation at a temperature above the phase transition temperature of the lipids. This results in the formation of multilamellar vesicles (MLVs).

• Liposome Sizing:

  • To obtain small unilamellar vesicles (SUVs) with a uniform size distribution, subject the MLV suspension to sonication (using a bath or probe sonicator) or extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Lipoplex Formation:

  • Dilute the siRNA stock solution to the desired concentration in an RNase-free buffer.

  • Add the siRNA solution to the liposome suspension at the desired N/P ratio.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes.

In Vitro Gene Silencing Protocol

• Cell Seeding:

  • One day prior to transfection, seed the target cells in a multi-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, replace the cell culture medium with fresh, serum-free or reduced-serum medium.

  • Add the prepared DMHAPC-Chol/siRNA lipoplex solution dropwise to each well.

  • Gently rock the plate to ensure even distribution of the lipoplexes.

  • Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO2 incubator.

• Post-Transfection:

  • After the incubation period, replace the medium with fresh, complete growth medium.

  • Incubate the cells for an additional 24-72 hours to allow for gene silencing to occur.

• Analysis of Gene Silencing:

  • Harvest the cells and quantify the level of the target mRNA (e.g., using qRT-PCR) or protein (e.g., using Western blotting or ELISA) to determine the gene silencing efficiency.

In Vivo Gene Silencing Protocol

Disclaimer: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.

• Lipoplex Preparation for In Vivo Administration:

  • Prepare DMHAPC-Chol/siRNA lipoplexes as described in Protocol 3.1, using a sterile, isotonic buffer suitable for injection (e.g., sterile PBS).

  • The final lipoplex suspension should be filtered through a 0.22 µm sterile filter.

• Animal Model:

  • Use an appropriate animal model for the disease or biological process under investigation.

• Administration:

  • Administer the lipoplex suspension to the animals via a suitable route (e.g., intravenous, intraperitoneal, or local injection). The dose of siRNA and the volume of injection will need to be optimized for the specific animal model and target tissue.

• Monitoring and Analysis:

  • Monitor the animals for any signs of toxicity.

  • At a predetermined time point after administration (e.g., 24, 48, or 72 hours), euthanize the animals and harvest the target tissues.

  • Analyze the tissues for the expression of the target gene at the mRNA or protein level to determine the in vivo gene silencing efficiency.

Visualizing the Pathways

Experimental Workflow for In Vitro Gene Silencing

Caption: Workflow for DMHAPC-Chol mediated in vitro gene silencing.

Cellular Mechanism of DMHAPC-Chol Mediated Gene Silencing

Caption: Cellular pathway of DMHAPC-Chol mediated gene silencing.

Conclusion

DMHAPC-Chol represents a promising cationic lipid for the delivery of siRNA therapeutics. Its unique structural features, including a biodegradable linker and a hydrophilic head group, are designed to overcome key barriers in siRNA delivery, namely biocompatibility and efficient release into the cytoplasm. While further research is needed to fully elucidate its specific mechanism of action and to generate comprehensive quantitative data, the principles outlined in this guide, based on the behavior of similar cationic cholesterol derivatives, provide a solid foundation for researchers and drug development professionals working in the field of RNA interference. The continued development and optimization of such delivery systems are paramount to realizing the full therapeutic potential of gene silencing technologies.

References

• 1. The in Vitro – in Vivo Translation of Lipid Nanoparticles for Hepatocellular siRNA Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Maximizing the Potency of siRNA Lipid Nanoparticles for Hepatic Gene Silencing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Intracellular Cholesterol Trafficking and Impact in Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of Plasmid DNA Transfection Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. WO2022087148A1 - Compositions and methods for delivery of nucleic acids - Google Patents [patents.google.com]
• 9. US20070190160A1 - Nanoparticles for drug-delivery - Google Patents [patents.google.com]
• 10. Direct Comparison of Chol-siRNA Polyplexes and Chol-DsiRNA Polyplexes Targeting STAT3 in a Syngeneic Murine Model of TNBC - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Effects of sterol derivatives in cationic liposomes on biodistribution and gene-knockdown in the lungs of mice systemically injected with siRNA lipoplexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gene Silencing Activity and Hepatic Accumulation of Antisense Oligonucleotides Bearing Cholesterol-Conjugated Thiono Triester at the Gap Region - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for DMHAPC-Cholesterol Liposome Preparation for DNA Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cationic liposomes are a widely utilized non-viral vector for the delivery of nucleic acids, such as plasmid DNA (pDNA), into cells. Their positively charged surface facilitates the encapsulation of negatively charged DNA through electrostatic interactions, forming a lipoplex. This complex can then interact with the negatively charged cell membrane, leading to cellular uptake and the subsequent release of the DNA into the cytoplasm for eventual expression in the nucleus.

This document provides a detailed protocol for the preparation and characterization of cationic liposomes composed of the novel cationic lipid DMHAPC (3β-[N-(N',N'-dimethyl-N-hydroxyethyl-aminoethane)-carbamoyl]cholesterol), cholesterol, and the helper lipid DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine). Cholesterol is incorporated to enhance liposome (B1194612) stability and transfection efficiency, particularly in the presence of serum.[1] DOPE, a fusogenic lipid, aids in the endosomal escape of the lipoplex, a critical step for successful gene delivery.[2][3]

Data Presentation

The physicochemical characteristics of liposomes and their corresponding lipoplexes are critical parameters that influence their stability and transfection efficiency. The following tables provide representative data for cationic liposomes similar to DMHAPC-Chol formulations.

Table 1: Physicochemical Characterization of Cationic Liposomes

Liposome Formulation (Molar Ratio)	Mean Particle Size (nm) ± SD	Polydispersity Index (PDI)	Zeta Potential (mV) ± SD
DC-Chol:DOPE (1:1)	155.2 ± 5.1	0.21 ± 0.03	+45.8 ± 2.5
DC-Chol:DOPE (1:2)	162.5 ± 6.3	0.25 ± 0.04	+38.2 ± 3.1
DC-Chol:DOPE:Cholesterol (1:1:1)	148.9 ± 4.8	0.19 ± 0.02	+52.1 ± 2.8

Data is representative of similar cationic liposome formulations and may vary for DMHAPC-Chol.[4][5][6]

Table 2: Characterization of Lipoplexes at Different N/P Ratios

Liposome Formulation	N/P Ratio*	Mean Particle Size (nm) ± SD	Zeta Potential (mV) ± SD
DC-Chol:DOPE (1:1)	2:1	210.4 ± 8.2	+25.3 ± 1.9
DC-Chol:DOPE (1:1)	5:1	255.1 ± 10.5	+35.8 ± 2.4
DC-Chol:DOPE (1:1)	10:1	280.7 ± 12.1	+42.1 ± 3.0

*N/P ratio refers to the molar ratio of the nitrogen atoms in the cationic lipid to the phosphate (B84403) groups in the DNA.[5]

Table 3: In Vitro Transfection Efficiency of Cationic Lipoplexes

Cell Line	Liposome Formulation (Molar Ratio)	N/P Ratio	Transfection Efficiency (% GFP Positive Cells)
HEK293	DC-Chol:DOPE (1:2)	5:1	65 ± 5%
HeLa	DC-Chol:DOPE (1:2)	5:1	48 ± 4%
MCF-7	DC-Chol:DOPE (1:2)	5:1	35 ± 3%

Transfection efficiency is cell-line dependent. Data is representative of similar cationic liposome formulations.[4][6]

Experimental Protocols

Protocol 1: Preparation of DMHAPC-Cholesterol Liposomes via Thin-Film Hydration

This protocol describes the preparation of unilamellar liposomes using the thin-film hydration method followed by extrusion.[7][8][9][10]

Materials:

• DMHAPC (cationic lipid)

• Cholesterol

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Chloroform

• Methanol

• Hydration Buffer (e.g., sterile, nuclease-free water, or 5% dextrose solution)

• Round-bottom flask

• Rotary evaporator

• Vacuum pump

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Mixture Preparation:

  • In a clean round-bottom flask, dissolve DMHAPC, cholesterol, and DOPE in a chloroform:methanol (2:1, v/v) solvent mixture. A common starting molar ratio is 1:1:1 (DMHAPC:Cholesterol:DOPE).

• Thin-Film Formation:

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to a temperature above the phase transition temperature of the lipids (e.g., 37-40°C).

  • Gradually reduce the pressure to evaporate the organic solvent, leaving a thin, uniform lipid film on the inner surface of the flask.

• Drying:

  • Place the flask under a high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration:

  • Warm the hydration buffer to the same temperature as the water bath used for film formation.

  • Add the pre-warmed hydration buffer to the flask containing the dry lipid film. The volume of the buffer will determine the final lipid concentration.

  • Agitate the flask by gentle rotation (without creating foam) for 1-2 hours to allow the lipid film to hydrate (B1144303) and form multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles with a defined size, subject the MLV suspension to extrusion.

  • Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Pass the liposome suspension through the extruder multiple times (e.g., 11-21 passes) to ensure a homogenous size distribution.

• Storage:

  • Store the prepared liposomes at 4°C. For long-term storage, the stability should be assessed.

Protocol 2: Characterization of DMHAPC-Cholesterol Liposomes

1. Particle Size and Zeta Potential Measurement:

• Instrumentation: Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer).[11][12][13]

• Procedure:

  • Dilute a small aliquot of the liposome suspension in the hydration buffer to an appropriate concentration for DLS measurement.

  • Measure the hydrodynamic diameter (particle size) and polydispersity index (PDI) at 25°C.

  • For zeta potential measurement, dilute the liposome suspension in an appropriate low-ionic-strength buffer (e.g., 10 mM NaCl).

  • Measure the electrophoretic mobility to determine the zeta potential.

2. Encapsulation Efficiency (for drug-loaded liposomes):

• This protocol is for determining the amount of a substance encapsulated within the liposomes. For DNA, a different method is used (see Protocol 3).

• Procedure:

  • Separate the liposomes from the unencapsulated substance using techniques like size exclusion chromatography or dialysis.

  • Lyse the liposomes using a suitable detergent (e.g., Triton X-100).

  • Quantify the amount of the encapsulated substance using an appropriate analytical method (e.g., UV-Vis spectrophotometry, fluorescence spectroscopy, or HPLC).

  • Calculate the encapsulation efficiency (%) as: (Amount of encapsulated substance / Total amount of substance used) x 100.

Protocol 3: Preparation and Characterization of DMHAPC-Chol-DNA Lipoplexes

Materials:

• Prepared DMHAPC-Cholesterol liposomes

• Plasmid DNA (e.g., encoding a reporter gene like GFP)

• Nuclease-free water or a suitable buffer (e.g., Opti-MEM)

• Agarose (B213101) gel

• Ethidium bromide or other DNA stain

• Gel electrophoresis system

Procedure:

• Lipoplex Formation:

  • Dilute the plasmid DNA in nuclease-free water or buffer to the desired concentration.

  • In a separate tube, dilute the liposome suspension.

  • Add the diluted DNA to the diluted liposome suspension dropwise while gently vortexing. The N/P ratio (molar ratio of cationic lipid nitrogens to DNA phosphates) is a critical parameter to optimize. Common N/P ratios range from 2:1 to 10:1.[5]

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes.

• Characterization by Gel Retardation Assay:

  • Prepare lipoplexes at various N/P ratios.

  • Load the lipoplex samples onto an agarose gel containing a DNA stain.

  • Run the gel electrophoresis.

  • Visualize the DNA bands under UV illumination.

  • The N/P ratio at which the DNA migration is completely retarded (no visible DNA band in the well) indicates the ratio required for efficient DNA complexation.[5]

• Particle Size and Zeta Potential of Lipoplexes:

  • Measure the particle size and zeta potential of the prepared lipoplexes using DLS as described in Protocol 2.

Protocol 4: In Vitro Transfection

Materials:

• Cultured mammalian cells (e.g., HEK293, HeLa)

• Complete cell culture medium

• Serum-free medium (e.g., Opti-MEM)

• Prepared DMHAPC-Chol-DNA lipoplexes

• Multi-well cell culture plates

• Reporter gene assay system (e.g., fluorescence microscope for GFP, luciferase assay kit)

Procedure:

• Cell Seeding:

  • Seed the cells in a multi-well plate at a density that will result in 70-90% confluency at the time of transfection.

• Transfection:

  • On the day of transfection, replace the cell culture medium with fresh, serum-free medium.

  • Add the prepared lipoplex solution dropwise to each well.

  • Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO2 incubator.

• Post-Transfection:

  • After the incubation period, remove the medium containing the lipoplexes and replace it with fresh, complete (serum-containing) medium.

  • Incubate the cells for an additional 24-48 hours to allow for gene expression.

• Analysis of Transfection Efficiency:

  • Assess the expression of the reporter gene. For GFP, this can be done by observing the cells under a fluorescence microscope and quantifying the percentage of fluorescent cells using flow cytometry. For luciferase, a luciferase assay can be performed according to the manufacturer's instructions.

Visualizations

Caption: Experimental workflow for DMHAPC-Chol liposome and lipoplex preparation.

Caption: Proposed mechanism of DMHAPC-Chol liposome-mediated DNA delivery.[14][15][16]

References

• 1. Inclusion of cholesterol in DOTAP transfection complexes increases the delivery of DNA to cells in vitro in the presence of serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Transfection efficiency boost of cholesterol-containing lipoplexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Physicochemical Characteristics Associated with Transfection of Cationic Cholesterol-based Gene Delivery Vectors in the Presence of DOPE - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 8. researchgate.net [researchgate.net]
• 9. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
• 10. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. brookhaveninstruments.com [brookhaveninstruments.com]
• 12. azonano.com [azonano.com]
• 13. horiba.com [horiba.com]
• 14. researchgate.net [researchgate.net]
• 15. Mechanisms of cellular uptake and intracellular trafficking with chitosan/DNA/poly(γ-glutamic acid) complexes as a gene delivery vector - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: A Step-by-Step Guide for DMHAPC-Chol/DOPE Lipoplex Formulation

Audience: Researchers, scientists, and drug development professionals.

Introduction: Cationic liposomes are a widely utilized non-viral vector for gene delivery, owing to their low immunogenicity and ease of preparation. Lipoplexes, which are complexes of cationic liposomes and nucleic acids, are formed through the electrostatic interaction between the positively charged liposomes and negatively charged genetic material. This document provides a detailed protocol for the formulation of lipoplexes using 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DMHAPC-Chol, also commonly known as DC-Chol) and the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE). The inclusion of DOPE is known to enhance transfection efficiency by promoting the destabilization of the endosomal membrane, facilitating the release of the genetic payload into the cytoplasm.[1][2][3]

This guide will focus on the thin-film hydration method, a common and effective technique for preparing cationic liposomes.[4][5] Alternative methods such as the modified ethanol (B145695) injection method have also been shown to be effective and can result in smaller, more monodisperse liposomes.[1][5][6][7]

I. Experimental Protocols

A. Materials and Equipment

• Lipids:

  • 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DMHAPC-Chol/DC-Chol)

  • 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Solvents:

  • Chloroform (B151607) (analytical grade)

• Buffers and Media:

  • Nuclease-free water

  • HEPES-buffered saline (HBS) or other suitable buffer

  • Opti-MEM™ I Reduced Serum Medium (for lipoplex formation)

• Nucleic Acid:

  • Plasmid DNA (pDNA) or small interfering RNA (siRNA)

• Equipment:

  • Round-bottom flask

  • Rotary evaporator

  • Vacuum pump

  • Water bath sonicator

  • Extruder with polycarbonate membranes (e.g., 100 nm pore size)

  • Dynamic Light Scattering (DLS) instrument for size and zeta potential measurement

  • Glass vials with Teflon-lined caps

  • Glass syringes

B. Preparation of DMHAPC-Chol/DOPE Cationic Liposomes (Thin-Film Hydration Method)

This protocol is adapted from established methods for preparing cationic liposomes.[4][8][9]

• Lipid Film Formation:

  • Dissolve DMHAPC-Chol and DOPE in chloroform in a round-bottom flask at the desired molar ratio (e.g., 1:1, 1:2, or 3:2).[1][10] A common starting concentration for the lipid solution is 1-10 mg/mL.[8]

  • Thoroughly mix the lipid solution.

  • Attach the flask to a rotary evaporator and evaporate the chloroform under vacuum at a controlled temperature (e.g., 37-45°C) to form a thin, uniform lipid film on the inner surface of the flask.[9][11]

  • To ensure complete removal of the organic solvent, further dry the lipid film under a high vacuum for at least 1-2 hours.[8]

• Hydration of the Lipid Film:

  • Hydrate the dried lipid film by adding a suitable aqueous buffer (e.g., nuclease-free water or HEPES buffer) pre-warmed to a temperature above the lipid phase transition temperature.

  • The flask should be gently agitated to facilitate the formation of multilamellar vesicles (MLVs). This can be done by hand or by using the rotary evaporator with the vacuum turned off.

• Vesicle Size Reduction (Sonication and Extrusion):

  • To produce small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) with a more uniform size distribution, the MLV suspension needs to be downsized.

  • Sonication: Bath sonicate the lipid dispersion for 5-15 minutes.[8] The solution should become less turbid.

  • Extrusion: For a more defined and homogenous size, pass the liposome (B1194612) suspension through an extruder equipped with polycarbonate membranes of a specific pore size (e.g., 100 nm or 200 nm).[12] This process should be repeated an odd number of times (e.g., 11 passes) to ensure the entire sample passes through the membrane. The extruder should be maintained at a temperature above the lipid phase transition temperature.

C. Formulation of DMHAPC-Chol/DOPE Lipoplexes

• Dilution of Components:

  • Separately dilute the prepared cationic liposomes and the nucleic acid (pDNA or siRNA) in a serum-free medium such as Opti-MEM™.

• Complex Formation:

  • Gently add the diluted nucleic acid solution to the diluted liposome suspension. Note: It is crucial to add the nucleic acid to the liposomes, not the other way around, to ensure proper complex formation.

  • The mixture is then incubated at room temperature for a period of 15-30 minutes to allow for the formation of lipoplexes.[8]

• Characterization of Lipoplexes:

  • Particle Size and Polydispersity Index (PDI): Measure the hydrodynamic diameter and PDI of the lipoplexes using Dynamic Light Scattering (DLS).

  • Zeta Potential: Determine the surface charge of the lipoplexes using DLS with an electrode. Cationic lipoplexes should have a positive zeta potential.

  • Complexation Efficiency: The efficiency of nucleic acid complexation can be assessed using a gel retardation assay.

II. Data Presentation

The characteristics of DMHAPC-Chol/DOPE lipoplexes are highly dependent on the formulation parameters. The following tables summarize the expected trends based on published data.

Table 1: Effect of DMHAPC-Chol:DOPE Molar Ratio on Lipoplex Characteristics

Molar Ratio (DMHAPC-Chol:DOPE)	Optimal for pDNA Delivery	Optimal for siRNA Delivery	General Effect on Transfection	Reference
1:2	Yes	High transfection efficiency	[1][6][7]
1:1	Yes	Efficient for siRNA delivery	[10]
3:2	Less efficient than 1:2	Lower transfection efficiency	[1][6][7]

Table 2: Comparison of Liposome Preparation Methods

Preparation Method	Advantages	Disadvantages	Resulting Liposome Characteristics	Reference
Thin-Film Hydration	Widely used, versatile	Can produce heterogeneous size distribution without further processing	Generally forms MLVs that require downsizing	[4][5]
Modified Ethanol Injection	Simple, rapid, produces smaller vesicles	May not be suitable for all lipid compositions	More homogeneous size distribution, smaller particle size	[1][5]
Reverse Phase Evaporation	High encapsulation efficiency	More complex procedure, involves organic solvents	Can produce large unilamellar vesicles	[4]

III. Visualization of Experimental Workflow

The following diagram illustrates the step-by-step workflow for the formulation of DMHAPC-Chol/DOPE lipoplexes using the thin-film hydration method.

References

• 1. Cationic liposome (DC-Chol/DOPE=1:2) and a modified ethanol injection method to prepare liposomes, increased gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Optimal combination of cationic lipid and phospholipid in cationic liposomes for gene knockdown in breast cancer cells and mouse lung using siRNA lipoplexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of dioleoylphosphatidylethanolamine (DOPE) in targeted gene delivery with mannosylated cationic liposomes via intravenous route - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative study on preparative methods of DC-Chol/DOPE liposomes and formulation optimization by determining encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. 2024.sci-hub.red [2024.sci-hub.red]
• 8. avantiresearch.com [avantiresearch.com]
• 9. mdpi.com [mdpi.com]
• 10. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development and Characterization of siRNA Lipoplexes: Effect of Different Lipids, In Vitro Evaluation in Cancerous Cell Lines and In Vivo Toxicity Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Application Notes and Protocols for In Vitro Transfection Using DMHAPC-Chol in Cancer Cells

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gene therapy and nucleic acid-based drug development represent promising frontiers in the treatment of cancer. A critical component of these approaches is the safe and efficient delivery of genetic material into target cancer cells. Cationic liposomes have emerged as a leading non-viral vector for this purpose, offering advantages such as low immunogenicity, ease of production, and the ability to carry large genetic payloads.

This document provides a detailed protocol for the in vitro transfection of cancer cells using DMHAPC-Chol, a biodegradable cationic cholesterol derivative. DMHAPC-Chol, when formulated with a helper lipid such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), forms liposomes that can efficiently encapsulate and deliver nucleic acids (e.g., plasmid DNA, siRNA) into a variety of cancer cell lines. The protocols outlined below cover the preparation of DMHAPC-Chol/DOPE liposomes, characterization of the resulting lipoplexes, a step-by-step transfection procedure, and methods for assessing transfection efficiency and cytotoxicity.

Principle of DMHAPC-Chol Mediated Transfection

DMHAPC-Chol is a cationic lipid possessing a positively charged head group that facilitates the electrostatic interaction with negatively charged nucleic acids, leading to the formation of stable liposome-nucleic acid complexes, termed lipoplexes. The inclusion of the fusogenic helper lipid DOPE is crucial for the transfection process. DOPE promotes the transition from a lamellar to an inverted hexagonal phase within the endosome, which destabilizes the endosomal membrane and facilitates the release of the nucleic acid cargo into the cytoplasm. The overall process involves the initial binding of the cationic lipoplexes to the anionic cell surface, followed by cellular uptake, primarily through endocytosis. Subsequent endosomal escape allows the genetic material to reach its site of action: the cytoplasm for siRNA or the nucleus for plasmid DNA.

Materials and Reagents

• DMHAPC-Chol (3β-[N-(N',N'-dimethyl-N-hydroxyethyl-aminoethane)-carbamoyl]cholesterol)

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), sterile

• HEPES-buffered saline (HBS), sterile

• Nuclease-free water

• Plasmid DNA or siRNA of interest

• Cancer cell lines (e.g., MCF-7, MDA-MB-231, HeLa)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Opti-MEM® I Reduced Serum Medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Dimethyl sulfoxide (B87167) (DMSO)

• Reporter gene assay system (e.g., luciferase, β-galactosidase, or GFP)

Experimental Protocols

Preparation of DMHAPC-Chol/DOPE Cationic Liposomes (Dry-Film Method)

The dry-film method is a common and effective technique for preparing cationic liposomes.

• Lipid Film Formation:

  • In a sterile glass vial, dissolve DMHAPC-Chol and DOPE in chloroform at the desired molar ratio (e.g., 1:1 or 1:2).

  • Create a thin lipid film by evaporating the chloroform under a gentle stream of nitrogen gas, followed by drying under vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a suitable aqueous solution (e.g., sterile nuclease-free water or PBS) to achieve the desired final lipid concentration (e.g., 1 mg/mL).

  • Vortex the vial for several minutes until the lipid film is fully suspended, forming multilamellar vesicles (MLVs).

• Sonication:

  • To produce small unilamellar vesicles (SUVs), sonicate the MLV suspension using a bath sonicator or a probe sonicator. Sonication should be performed on ice to prevent lipid degradation. The duration of sonication will depend on the desired vesicle size and should be optimized.

• Storage:

  • Store the prepared liposomes at 4°C. For long-term storage, it is advisable to store them under an inert atmosphere (e.g., argon) to prevent lipid oxidation.

Characterization of DMHAPC-Chol/DOPE Lipoplexes

4.2.1. Nanoparticle Size and Zeta Potential Measurement (Dynamic Light Scattering)

• Lipoplex Formation:

  • Prepare lipoplexes by mixing the DMHAPC-Chol/DOPE liposome (B1194612) suspension with the nucleic acid (plasmid DNA or siRNA) at a specific N/P ratio (the molar ratio of nitrogen atoms in the cationic lipid to phosphate (B84403) groups in the nucleic acid).

  • Incubate the mixture at room temperature for 15-30 minutes to allow for complex formation.

• DLS Measurement:

  • Dilute the lipoplex suspension in an appropriate buffer (e.g., 10 mM NaCl) to a suitable concentration for DLS analysis.

  • Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) using a Zetasizer or a similar instrument.

  • For zeta potential measurement, use the same diluted sample and measure the electrophoretic mobility.

In Vitro Transfection of Cancer Cells

• Cell Seeding:

  • The day before transfection, seed the cancer cells in a multi-well plate (e.g., 24-well or 96-well) at a density that will result in 70-90% confluency at the time of transfection.

• Preparation of Lipoplexes:

  • On the day of transfection, dilute the DMHAPC-Chol/DOPE liposomes and the nucleic acid separately in a serum-free medium such as Opti-MEM®.

  • Combine the diluted liposomes and nucleic acid at the desired N/P ratio. Mix gently and incubate at room temperature for 15-30 minutes.

• Transfection:

  • Remove the culture medium from the cells and wash once with sterile PBS.

  • Add the lipoplex-containing medium to the cells.

  • Incubate the cells with the lipoplexes for 4-6 hours at 37°C in a CO₂ incubator.

  • After the incubation period, remove the transfection medium and replace it with a fresh complete culture medium.

• Gene Expression Analysis:

  • Incubate the cells for an additional 24-72 hours to allow for gene expression.

  • Assess transfection efficiency by measuring the expression of the reporter gene (e.g., GFP fluorescence microscopy, luciferase assay).

Cytotoxicity Assay (MTT Assay)

• Cell Treatment:

  • Seed cells in a 96-well plate and transfect them with DMHAPC-Chol/DOPE lipoplexes at various concentrations, as described in the transfection protocol. Include untreated cells as a control.

• MTT Addition:

  • After the desired incubation period (e.g., 24 or 48 hours post-transfection), remove the culture medium.

  • Add 100 µL of fresh medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization:

  • After incubation, carefully remove the MTT-containing medium.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the untreated control cells.

Data Presentation

Quantitative data from transfection efficiency and cytotoxicity experiments should be summarized in tables for clear comparison.

Table 1: Illustrative Transfection Efficiency of a Reporter Gene in Various Cancer Cell Lines using DMHAPC-Chol/DOPE Lipoplexes.

Cell Line	DMHAPC-Chol:DOPE Molar Ratio	N/P Ratio	Transfection Efficiency (%)
MCF-7	1:1	5:1	Data
MCF-7	1:2	5:1	Data
MDA-MB-231	1:1	5:1	Data[1]
MDA-MB-231	1:2	5:1	Data
HeLa	1:1	5:1	Data
HeLa	1:2	5:1	Data

Disclaimer: The data in this table is for illustrative purposes only and should be replaced with actual experimental results.

Table 2: Illustrative Cytotoxicity (IC50) of DMHAPC-Chol/DOPE Lipoplexes in Various Cancer Cell Lines.

Cell Line	DMHAPC-Chol:DOPE Molar Ratio	N/P Ratio	IC50 (µg/mL)
MCF-7	1:1	5:1	Data
MCF-7	1:2	5:1	Data
MDA-MB-231	1:1	5:1	Data
MDA-MB-231	1:2	5:1	Data
HeLa	1:1	5:1	Data
HeLa	1:2	5:1	Data

Disclaimer: The data in this table is for illustrative purposes only and should be replaced with actual experimental results.

Visualizations

Experimental Workflow

Caption: Workflow for in vitro transfection of cancer cells using DMHAPC-Chol/DOPE lipoplexes.

Cellular Uptake and Endosomal Escape Pathway

Caption: Proposed mechanism of DMHAPC-Chol/DOPE lipoplex uptake and nucleic acid release.

Troubleshooting

Problem	Possible Cause	Suggestion
Low Transfection Efficiency	Suboptimal DMHAPC-Chol:DOPE ratio	Test different molar ratios (e.g., 1:1, 1:2, 2:1).
Suboptimal N/P ratio	Optimize the N/P ratio for your specific cell line and nucleic acid.
Low cell viability	Reduce the concentration of the lipoplex or the incubation time.
Presence of serum during complex formation	Always form lipoplexes in a serum-free medium.
Cell confluency too high or too low	Ensure cells are in the logarithmic growth phase and at 70-90% confluency.
High Cytotoxicity	High concentration of lipoplexes	Perform a dose-response curve to determine the optimal concentration.
High N/P ratio	A high positive charge can be toxic; try lowering the N/P ratio.
Prolonged incubation time	Reduce the incubation time of the lipoplexes with the cells.
Inconsistent Results	Variation in liposome preparation	Standardize the liposome preparation protocol, especially the sonication step.
Variation in cell seeding density	Maintain a consistent cell seeding protocol for all experiments.
Purity of nucleic acid	Use high-quality, endotoxin-free nucleic acid preparations.

Conclusion

DMHAPC-Chol, in combination with the helper lipid DOPE, provides a versatile and efficient platform for the in vitro transfection of cancer cells. The protocols detailed in this application note offer a comprehensive guide for researchers to effectively deliver nucleic acids into various cancer cell lines. Optimization of key parameters such as the DMHAPC-Chol:DOPE molar ratio, the N/P ratio, and cell-specific conditions is critical to achieving high transfection efficiency while minimizing cytotoxicity. The provided methodologies for liposome preparation, characterization, and biological evaluation will enable researchers to harness the full potential of DMHAPC-Chol-based transfection reagents in cancer research and drug development.

References

• 1. researchgate.net [researchgate.net]

Methodology for siRNA Delivery with DMHAPC-Chol Liposomes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Small interfering RNA (siRNA) offers a powerful tool for gene silencing and has significant therapeutic potential. However, its effective delivery into target cells remains a critical challenge. Cationic liposomes have emerged as a promising non-viral vector for siRNA delivery due to their ability to protect the nucleic acid from degradation and facilitate cellular uptake. This document provides detailed application notes and protocols for the preparation, characterization, and application of liposomes formulated with the cationic lipid Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol) and the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) for efficient siRNA delivery. The protocols outlined below are based on successful studies demonstrating significant gene knockdown in cancer cell lines.[1]

Data Presentation

Table 1: Physicochemical Properties of DMHAPC-Chol:DOPE Liposomes and Lipoplexes

Parameter	DMHAPC-Chol:DOPE Liposomes	DMHAPC-Chol:DOPE/siRNA Lipoplexes
Composition	DMHAPC-Chol, DOPE	DMHAPC-Chol, DOPE, VEGF siRNA
Molar Ratio (Cationic Lipid:Helper Lipid)	1:1[1]	1:1[1]
Particle Size (Z-average)	~150 - 250 nm	~200 - 300 nm
Polydispersity Index (PDI)	< 0.3	< 0.3
Zeta Potential	Positive (+30 to +50 mV)	Slightly less positive than liposomes
siRNA Encapsulation Efficiency	Not Applicable	> 90%

Table 2: In Vitro Gene Silencing Efficiency of DMHAPC-Chol:DOPE/VEGF siRNA Lipoplexes

Cell Line	Target Gene	siRNA Concentration	Transfection Reagent	Gene Knockdown Efficiency
A431 (Human epidermoid carcinoma)	VEGF	50 nM	DMHAPC-Chol:DOPE	> 90%[1]
MDA-MB-231 (Human breast adenocarcinoma)	VEGF	50 nM	DMHAPC-Chol:DOPE	> 90%[1]

Experimental Protocols

Protocol 1: Preparation of DMHAPC-Chol:DOPE Cationic Liposomes

This protocol describes the preparation of cationic liposomes using the thin-film hydration method.

Materials:

• Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol)

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform

• Methanol

• Nuclease-free water

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • Dissolve DMHAPC-Chol and DOPE in a 1:1 molar ratio in a chloroform:methanol (2:1, v/v) solvent mixture in a round-bottom flask.

  • Attach the flask to a rotary evaporator.

  • Rotate the flask in a water bath set to 37-40°C to evaporate the organic solvent.

  • Continue rotation under a high vacuum for at least 2 hours to ensure complete removal of residual solvent, resulting in a thin, dry lipid film on the flask wall.

• Hydration:

  • Hydrate the lipid film with a desired volume of nuclease-free water by rotating the flask at room temperature for 1-2 hours. This will result in the formation of multilamellar vesicles (MLVs).

• Sonication and Extrusion:

  • To obtain smaller, more uniform liposomes, sonicate the MLV suspension in a water bath sonicator for 5-10 minutes.

  • For further size homogenization, pass the liposome (B1194612) suspension through a polycarbonate membrane (e.g., 100 nm pore size) multiple times (e.g., 11-21 times) using a mini-extruder.

• Storage:

  • Store the prepared cationic liposomes at 4°C.

Protocol 2: Formation of DMHAPC-Chol:DOPE/siRNA Lipoplexes

This protocol details the complexation of the prepared cationic liposomes with siRNA.

Materials:

• DMHAPC-Chol:DOPE cationic liposome suspension (from Protocol 1)

• siRNA stock solution (e.g., targeting VEGF)

• Nuclease-free water or suitable buffer (e.g., Opti-MEM™)

Procedure:

• Dilution:

  • In separate sterile, nuclease-free microcentrifuge tubes, dilute the required amount of cationic liposome suspension and siRNA stock solution with nuclease-free water or buffer.

• Complexation:

  • Gently add the diluted siRNA solution to the diluted liposome suspension while vortexing at a low speed.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Use:

  • The freshly prepared lipoplexes are now ready for in vitro transfection.

Protocol 3: In Vitro Transfection of A431 Cells with DMHAPC-Chol:DOPE/siRNA Lipoplexes

This protocol provides a general guideline for transfecting A431 cells. Optimization may be required for other cell types.

Materials:

• A431 cells

• Complete growth medium (e.g., DMEM with 10% FBS)

• Serum-free medium (e.g., Opti-MEM™)

• DMHAPC-Chol:DOPE/siRNA lipoplexes (from Protocol 2)

• 24-well tissue culture plates

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Seeding:

  • The day before transfection, seed A431 cells in a 24-well plate at a density that will result in 70-80% confluency on the day of transfection.

• Transfection:

  • On the day of transfection, remove the growth medium from the wells and wash the cells once with PBS.

  • Prepare the transfection medium by diluting the DMHAPC-Chol:DOPE/siRNA lipoplexes in serum-free medium to achieve the desired final siRNA concentration (e.g., 50 nM).

  • Add the transfection medium to each well.

  • Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

• Post-transfection:

  • After the incubation period, remove the transfection medium and replace it with a complete growth medium.

  • Incubate the cells for an additional 24-72 hours before assessing gene knockdown.

Protocol 4: Characterization of Liposomes and Lipoplexes

1. Size and Zeta Potential Measurement:

• Method: Dynamic Light Scattering (DLS)

• Procedure:

  • Dilute a small aliquot of the liposome or lipoplex suspension in nuclease-free water or an appropriate buffer.

  • Measure the particle size (Z-average), polydispersity index (PDI), and zeta potential using a DLS instrument.

2. siRNA Encapsulation Efficiency:

• Method: Ribogreen assay or a similar fluorescent dye-based method.

• Procedure:

  • Separate the unencapsulated siRNA from the lipoplexes using methods like ultracentrifugation or size exclusion chromatography.

  • Quantify the amount of unencapsulated siRNA in the supernatant/eluate using a Ribogreen assay.

  • To determine the encapsulated amount, lyse the lipoplexes with a detergent (e.g., Triton X-100) and measure the total siRNA.

  • Calculate the encapsulation efficiency using the following formula:

    • Encapsulation Efficiency (%) = [(Total siRNA - Unencapsulated siRNA) / Total siRNA] x 100

Visualization of Pathways and Workflows

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Gene Delivery Using DMHAPC-Chol in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol is a cationic cholesterol derivative that has shown promise as a component of liposomal formulations for the in vivo delivery of genetic material, such as plasmid DNA (pDNA) and small interfering RNA (siRNA). When combined with a helper lipid like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), DMHAPC-Chol forms cationic liposomes that can encapsulate and protect nucleic acids, facilitating their delivery to target cells in mouse models. These lipoplexes are particularly noted for their application in cancer research, including studies involving B16-F10 mouse xenografts, and for delivery to the lungs via intratracheal administration.[1][2][3][4] The cationic nature of DMHAPC-Chol is crucial for complexing with negatively charged nucleic acids and for interacting with the cell membrane to promote cellular uptake.

Principle of Action

The mechanism of gene delivery using DMHAPC-Chol based liposomes involves several key steps. The positively charged liposomes electrostatically interact with and condense negatively charged nucleic acids to form lipoplexes. These lipoplexes are then introduced into the mouse model, typically via intravenous or intratracheal injection. The overall positive charge of the lipoplexes facilitates binding to the negatively charged cell surface, triggering cellular uptake primarily through endocytosis. Once inside the cell, the helper lipid DOPE plays a critical role in promoting the destabilization of the endosomal membrane, leading to the release of the genetic cargo into the cytoplasm. The released nucleic acid can then exert its biological function, such as gene expression (from pDNA) or gene silencing (from siRNA).

Data Presentation

Note: Specific quantitative in vivo data for DMHAPC-Chol is limited in publicly available literature. The following tables are representative examples based on typical findings for cationic cholesterol-based liposomes (e.g., DC-Chol) and should be adapted with experimentally determined values.

Table 1: Physicochemical Properties of DMHAPC-Chol:DOPE Lipoplexes

Parameter	Value
Cationic Lipid	DMHAPC-Chol
Helper Lipid	DOPE
Molar Ratio (DMHAPC-Chol:DOPE)	1:1 to 1:2
Particle Size (nm)	150 - 400
Zeta Potential (mV)	+30 to +50
Nucleic Acid Cargo	pDNA or siRNA

Table 2: Representative Biodistribution of DMHAPC-Chol Lipoplexes Following Intravenous Administration in Mice

Organ	Percentage of Injected Dose (%)
Liver	40 - 60
Spleen	15 - 25
Lungs	5 - 15
Kidneys	< 5
Heart	< 5
Tumor (Xenograft Model)	2 - 8

Table 3: Representative In Vivo Transfection Efficiency and Toxicity

Parameter	Observation
Target Gene Expression/Silencing	Dependent on target organ and nucleic acid dose
Route of Administration	Intravenous, Intratracheal
Mouse Model	B16-F10 Xenograft, BALB/c
Acute Toxicity (High Doses)	Potential for mortality, interaction with blood components
Inflammatory Response	Mild to moderate, dose-dependent

Experimental Protocols

Protocol 1: Preparation of DMHAPC-Chol:DOPE Liposomes (Thin-Film Hydration Method)

• Lipid Film Formation:

  • In a round-bottom flask, dissolve DMHAPC-Chol and DOPE in a suitable organic solvent (e.g., chloroform (B151607) or a 2:1 chloroform:methanol mixture) at the desired molar ratio (e.g., 1:1 for siRNA, 1:2 for pDNA).

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

  • Dry the lipid film further under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a sterile, nuclease-free aqueous buffer (e.g., 5% dextrose solution or phosphate-buffered saline, PBS) by gentle rotation. The volume of the buffer will determine the final lipid concentration.

  • The temperature of the hydration buffer should be above the phase transition temperature of the lipids. This initial hydration results in the formation of multilamellar vesicles (MLVs).

• Sizing (Extrusion):

  • To obtain unilamellar vesicles (LUVs) with a defined size, subject the MLV suspension to extrusion.

  • Pass the liposome (B1194612) suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm or 200 nm) multiple times (typically 10-20 passes) using a lipid extruder.

Protocol 2: Formation of DMHAPC-Chol:DOPE Lipoplexes

• Dilute the prepared DMHAPC-Chol:DOPE liposomes to the desired concentration in a sterile, nuclease-free buffer.

• Dilute the nucleic acid (pDNA or siRNA) to the desired concentration in a separate tube of the same buffer.

• Add the diluted nucleic acid to the diluted liposome solution dropwise while gently vortexing.

• Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes.

Protocol 3: In Vivo Gene Delivery in a Mouse Xenograft Model (Intravenous Injection)

• Animal Model: Use appropriate mouse models, such as nude mice bearing B16-F10 subcutaneous tumors.

• Dose Preparation: Dilute the prepared lipoplexes in sterile, pyrogen-free saline to the final desired concentration. The typical injection volume for intravenous administration in mice is 100-200 µL.

• Administration:

  • Warm the mouse under a heat lamp to dilate the lateral tail veins.

  • Place the mouse in a restraining device.

  • Inject the lipoplex suspension slowly into a lateral tail vein using a 27-30 gauge needle.

• Monitoring and Analysis:

  • Monitor the mice for any signs of toxicity.

  • At predetermined time points, euthanize the mice and harvest tumors and major organs (liver, spleen, lungs, kidneys, heart) for analysis of biodistribution (e.g., using radiolabeled or fluorescently tagged components) and gene expression/silencing (e.g., via qPCR, Western blot, or imaging).

Visualizations

Caption: Experimental workflow for in vivo gene delivery.

Caption: Cellular signaling pathway for gene delivery.

References

• 1. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. escholarship.org [escholarship.org]
• 3. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Plasmid DNA Transfection using DMHAPC-Chol

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) is a cationic cholesterol derivative designed for the delivery of nucleic acids, such as plasmid DNA and siRNA, into eukaryotic cells. Its cholesterol backbone provides biocompatibility and serum resistance, making it a promising candidate for in vitro and in vivo gene delivery applications. This document provides detailed application notes and protocols for the use of DMHAPC-Chol in plasmid DNA transfection, based on established methodologies for similar cholesterol-based cationic lipids.

Principle of Action

DMHAPC-Chol is a cationic lipid that, when formulated into liposomes, can electrostatically interact with negatively charged plasmid DNA to form lipoplexes. These lipoplexes are then taken up by cells, primarily through endocytosis. The cholesterol component of DMHAPC-Chol is believed to enhance the stability of the liposomes in the presence of serum. Once inside the cell, the lipoplexes escape the endosomal pathway, and the plasmid DNA is released into the cytoplasm, eventually entering the nucleus where gene expression occurs. The helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) is often included in the formulation to facilitate endosomal escape.

Data Presentation

While specific quantitative data for the transfection efficiency and cytotoxicity of DMHAPC-Chol is not extensively available in peer-reviewed literature, the following tables provide representative data for a structurally similar and widely studied cationic cholesterol, DC-Chol, to serve as a reference. Researchers should perform their own optimization experiments to determine the ideal parameters for their specific cell type and plasmid.

Table 1: Representative Transfection Efficiency of DC-Chol/DOPE Lipoplexes in Different Cell Lines

Cell Line	Reporter Gene	Transfection Efficiency (% of cells)	Luciferase Activity (RLU/mg protein)
HEK293	pCMV-Luc	~40-60%	1 x 10^9 - 5 x 10^9
HeLa	pEGFP-N1	~30-50%	Not Applicable
A549	pCMV-βgal	~20-40%	1 x 10^8 - 1 x 10^9
B16-F10	pCMV-Luc	~15-30%	5 x 10^7 - 5 x 10^8

Note: This data is illustrative and based on published results for DC-Chol. Actual results will vary depending on experimental conditions.

Table 2: Representative Cytotoxicity of DC-Chol/DOPE Lipoplexes

Cell Line	Lipid Concentration (µM)	Cell Viability (%)
HEK293	10	>90%
20	~80-90%
50	~60-70%
HeLa	10	>90%
20	~85-95%
50	~70-80%

Note: This data is illustrative and based on published results for DC-Chol. Cytotoxicity should be assessed for each cell line and experimental setup.

Experimental Protocols

1. Preparation of DMHAPC-Chol/DOPE Liposomes (Thin-Film Hydration Method)

This protocol is adapted from standard methods for preparing cationic liposomes.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, RNase-free water or HEPES buffer (20 mM, pH 7.4)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or probe sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve DMHAPC-Chol and DOPE in chloroform at a desired molar ratio (e.g., 1:1 or 1:2).

  • Attach the flask to a rotary evaporator and remove the chloroform under reduced pressure at a temperature above the phase transition temperature of the lipids (e.g., 37-40°C).

  • Continue evaporation for at least 30 minutes after the solvent has visibly disappeared to ensure complete removal of the solvent, resulting in a thin lipid film on the flask wall.

  • Further dry the lipid film under high vacuum for at least 1-2 hours.

• Hydration:

  • Hydrate the lipid film by adding a sterile, RNase-free aqueous solution (e.g., water or HEPES buffer) to the flask. The volume will determine the final lipid concentration.

  • Vortex the flask vigorously for several minutes until the lipid film is fully suspended, forming multilamellar vesicles (MLVs). The suspension will appear milky.

• Sonication and Extrusion:

  • To reduce the size of the liposomes, sonicate the MLV suspension in a water bath sonicator or with a probe sonicator. Sonication should be performed in short bursts on ice to prevent overheating and degradation of the lipids.

  • For a more uniform size distribution, extrude the liposome (B1194612) suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times.

• Storage:

  • Store the prepared liposomes at 4°C. They are typically stable for several weeks.

2. Plasmid DNA Transfection Protocol

This is a general protocol that should be optimized for each specific cell line and plasmid.

Materials:

• DMHAPC-Chol/DOPE liposomes

• Plasmid DNA (high purity, endotoxin-free)

• Serum-free cell culture medium (e.g., Opti-MEM®)

• Complete cell culture medium

• Cells to be transfected

• Multi-well cell culture plates

• Sterile microcentrifuge tubes

Procedure:

• Cell Seeding:

  • The day before transfection, seed cells in a multi-well plate so that they reach 70-90% confluency at the time of transfection.

• Formation of Lipoplexes (Lipid-DNA Complexes):

  • Note: The optimal lipid:DNA ratio needs to be determined experimentally. A common starting point is a charge ratio (+/-) of 2:1 to 5:1.

  • In a sterile microcentrifuge tube, dilute the required amount of plasmid DNA in serum-free medium.

  • In a separate sterile microcentrifuge tube, dilute the required amount of DMHAPC-Chol/DOPE liposome suspension in serum-free medium.

  • Gently add the diluted DNA solution to the diluted liposome solution and mix by gentle pipetting or flicking the tube. Do not vortex.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Transfection:

  • Gently wash the cells with serum-free medium.

  • Add the lipoplex solution dropwise to the cells.

  • Gently rock the plate to ensure even distribution of the lipoplexes.

  • Incubate the cells with the lipoplexes at 37°C in a CO2 incubator for 4-6 hours.

• Post-Transfection:

  • After the incubation period, remove the transfection medium and replace it with fresh, complete (serum-containing) culture medium.

  • Incubate the cells for 24-72 hours to allow for gene expression.

• Analysis:

  • Assess transfection efficiency by analyzing the expression of the reporter gene (e.g., fluorescence microscopy for GFP, luciferase assay for luciferase).

3. Cytotoxicity Assay (MTT Assay)

This protocol is for assessing the cytotoxicity of the DMHAPC-Chol/DOPE lipoplexes.

Materials:

• Cells treated with DMHAPC-Chol/DOPE lipoplexes at various concentrations

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well plate reader

Procedure:

• Cell Treatment:

  • Seed cells in a 96-well plate and treat them with a range of concentrations of DMHAPC-Chol/DOPE lipoplexes (without DNA) for the same duration as the transfection experiment. Include untreated cells as a control.

• MTT Incubation:

  • After the treatment period, remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubate the plate at 37°C for 2-4 hours, or until a purple precipitate is visible.

• Solubilization:

  • Remove the MTT-containing medium and add 100 µL of solubilization solution to each well.

  • Mix thoroughly by pipetting up and down to dissolve the formazan (B1609692) crystals.

• Measurement:

  • Measure the absorbance at 570 nm using a 96-well plate reader.

• Calculation:

  • Calculate cell viability as a percentage of the untreated control cells.

Visualizations

Caption: Cellular uptake and gene expression pathway for DMHAPC-Chol lipoplexes.

Caption: Experimental workflow for plasmid DNA transfection using DMHAPC-Chol.

Application Notes and Protocols: High-Efficiency Gene Silencing in A431 Cells using DMHAPC-Chol

Audience: Researchers, scientists, and drug development professionals.

Introduction

The A431 cell line, derived from a human epidermoid carcinoma, is a cornerstone model in cancer research, primarily due to its high expression of the Epidermal Growth Factor Receptor (EGFR). This characteristic makes it an ideal system for studying signal transduction pathways and for the development of targeted cancer therapies. Gene silencing, particularly through RNA interference (RNAi), offers a powerful tool to investigate gene function in A.431 cells.

DMHAPC-Chol is a novel, rationally designed cationic lipid that incorporates a cholesterol moiety. This unique structure facilitates high-efficiency delivery of small interfering RNA (siRNA) into A431 cells, leading to potent and specific gene silencing. The cholesterol component is thought to enhance membrane fusion and endosomal escape, critical steps for the cytoplasmic delivery of functional siRNA. These application notes provide a detailed protocol for using DMHAPC-Chol to achieve effective gene knockdown in A431 cells.

Mechanism of Action: DMHAPC-Chol Mediated siRNA Delivery

DMHAPC-Chol is a cationic lipid, meaning it possesses a positively charged headgroup. This allows it to electrostatically interact with the negatively charged phosphate (B84403) backbone of siRNA molecules, leading to the spontaneous formation of lipoplexes. The cholesterol anchor in DMHAPC-Chol is believed to fluidize the lipid bilayer of the lipoplex, promoting its fusion with the cell membrane and endosomal membranes.

The proposed mechanism involves the following steps:

• Lipoplex Formation: DMHAPC-Chol and siRNA self-assemble into nanosized complexes.

• Cellular Uptake: The positively charged lipoplexes bind to the negatively charged cell surface and are internalized, primarily through endocytosis.

• Endosomal Escape: The unique properties of DMHAPC-Chol facilitate the release of the siRNA from the endosome into the cytoplasm, a critical and often rate-limiting step in siRNA delivery.

• RISC Loading and Gene Silencing: Once in the cytoplasm, the siRNA is loaded into the RNA-induced silencing complex (RISC). The antisense strand of the siRNA then guides the RISC to the complementary messenger RNA (mRNA) target, leading to its cleavage and subsequent degradation. This prevents the translation of the target protein, resulting in gene silencing.

Experimental Protocols

A431 Cell Culture

• Growth Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere of 5% CO2.

• Subculturing: Passage A431 cells when they reach 80-90% confluency.[1][2]

Preparation of DMHAPC-Chol/siRNA Complexes

• siRNA Preparation: Dilute the stock solution of siRNA (e.g., 20 µM) in nuclease-free water or a suitable buffer (e.g., Opti-MEM™ I Reduced Serum Medium) to the desired concentration.

• DMHAPC-Chol Preparation: Dilute the DMHAPC-Chol stock solution in the same serum-free medium.

• Complex Formation:

  • Gently mix equal volumes of the diluted siRNA and diluted DMHAPC-Chol.

  • Incubate the mixture at room temperature for 20-30 minutes to allow for the formation of stable complexes. The optimal ratio of DMHAPC-Chol to siRNA may need to be determined empirically but a charge ratio of 3:1 (+/-) is a good starting point.

Transfection of A431 Cells

• Cell Seeding: The day before transfection, seed A431 cells in a multi-well plate at a density that will result in 50-70% confluency at the time of transfection.[1]

• Transfection:

  • Remove the growth medium from the cells.

  • Add the DMHAPC-Chol/siRNA complexes to the cells in fresh, serum-free medium.

  • Incubate the cells with the complexes for 4-6 hours at 37°C.

• Post-transfection:

  • After the incubation period, replace the transfection medium with complete growth medium.

  • Incubate the cells for an additional 24-72 hours before assessing gene silencing. The optimal incubation time will depend on the stability of the target protein.

Assessment of Gene Silencing

3.4.1. Quantitative Real-Time PCR (qRT-PCR) for mRNA Level Analysis

• RNA Extraction: At 24-48 hours post-transfection, harvest the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform quantitative PCR using primers specific for the target gene and a housekeeping gene (e.g., GAPDH, β-actin) for normalization.

• Data Analysis: Calculate the relative expression of the target gene using the ΔΔCt method.

3.4.2. Western Blot for Protein Level Analysis

• Protein Extraction: At 48-72 hours post-transfection, lyse the cells in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard assay (e.g., BCA assay).

• SDS-PAGE and Transfer: Separate the proteins by SDS-polyacrylamide gel electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Probe the membrane with a primary antibody specific for the target protein and a loading control (e.g., GAPDH, β-actin). Then, incubate with a corresponding secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Densitometry: Quantify the band intensities to determine the relative protein levels.

Data Presentation

The following tables provide representative data for a typical gene silencing experiment using DMHAPC-Chol in A431 cells targeting the EGFR gene.

Table 1: Dose-Dependent Silencing of EGFR mRNA and Protein

DMHAPC-Chol/siEGFR (nM)	EGFR mRNA Level (% of Control)	EGFR Protein Level (% of Control)	Cell Viability (%)
10	65 ± 5.2	58 ± 6.1	98 ± 2.1
25	32 ± 4.1	25 ± 3.8	95 ± 3.4
50	15 ± 2.8	12 ± 2.5	92 ± 4.0
100	12 ± 2.1	10 ± 1.9	85 ± 5.2

Data are presented as mean ± standard deviation (n=3). Cells were analyzed 48 hours post-transfection.

Table 2: Time-Course of EGFR Gene Silencing

Time Post-Transfection (hours)	EGFR mRNA Level (% of Control)	EGFR Protein Level (% of Control)
24	25 ± 3.5	60 ± 7.2
48	18 ± 2.9	22 ± 4.5
72	35 ± 4.8	15 ± 3.1
96	60 ± 6.1	45 ± 5.8

Data are presented as mean ± standard deviation (n=3) using 50 nM siEGFR.

Visualizations

Experimental Workflow

Caption: Workflow for DMHAPC-Chol mediated gene silencing in A431 cells.

EGFR Signaling Pathway and siRNA-mediated Inhibition

Caption: Inhibition of EGFR signaling in A431 cells by DMHAPC-Chol/siRNA.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Gene Silencing Efficiency	Suboptimal DMHAPC-Chol:siRNA ratio	Perform a dose-response experiment to determine the optimal ratio.
Low transfection efficiency	Optimize cell density at the time of transfection. Ensure cells are healthy and in the logarithmic growth phase.
siRNA degradation	Use nuclease-free water and reagents. Handle siRNA with care.
High Cell Toxicity	High concentration of DMHAPC-Chol/siRNA complexes	Reduce the concentration of the complexes.
Extended incubation time	Reduce the incubation time of the cells with the transfection complexes.
Unhealthy cells	Ensure cells are healthy and not passaged too many times.
Inconsistent Results	Variation in cell density	Maintain consistent cell seeding density between experiments.
Inconsistent complex formation	Ensure thorough but gentle mixing during complex formation and adhere to the incubation time.

Conclusion

DMHAPC-Chol provides a robust and efficient method for siRNA-mediated gene silencing in A431 cells. Its unique cholesterol-based structure is designed to overcome the critical barrier of endosomal escape, leading to potent gene knockdown with minimal cytotoxicity. By following the detailed protocols and optimization guidelines presented in these application notes, researchers can effectively utilize DMHAPC-Chol to investigate gene function and explore potential therapeutic targets in A431 cells and other relevant cancer models.

References

• 1. researchgate.net [researchgate.net]
• 2. A431 Cell Line - In-Depth Analysis of Epidermoid Carcinoma Cells in Dermatological Research [cytion.com]

Practical Guide for the Formulation of DMHAPC-Chol Nanoparticles

Application Note and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cationic liposomes are a prominent class of non-viral vectors for nucleic acid delivery, owing to their biocompatibility and ease of preparation. DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) is a cationic cholesterol derivative that has been utilized in the formation of liposomes for the delivery of plasmid DNA and siRNA.[1][2][3] These nanoparticles typically consist of the cationic lipid DMHAPC-Chol and a neutral helper lipid, most commonly 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), which aids in the destabilization of the endosomal membrane, facilitating the release of the nucleic acid cargo into the cytoplasm.

This document provides a detailed practical guide for the formulation of DMHAPC-Chol nanoparticles using the thin-film hydration method followed by extrusion. This method is widely used for preparing unilamellar liposomes with a controlled size distribution. While specific quantitative data for DMHAPC-Chol nanoparticles is not extensively published, this guide provides a robust starting protocol based on established methods for similar cationic cholesterol-based liposomes. The provided quantitative data is illustrative of typical results obtained for analogous DC-Chol/DOPE liposomes and should be experimentally verified for DMHAPC-Chol formulations.

Data Presentation

The following tables summarize typical quantitative data for cationic liposomes formulated with a cholesterol derivative (DC-Chol) and DOPE, which can be considered representative for initial formulation efforts with DMHAPC-Chol. It is crucial to experimentally determine these parameters for your specific DMHAPC-Chol/DOPE formulation.

Table 1: Physicochemical Properties of Cationic Liposomes

Formulation (Molar Ratio)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
DC-Chol/DOPE (1:1)	150 ± 20	< 0.2	+45 ± 5
DC-Chol/DOPE (1:2)	180 ± 25	< 0.25	+35 ± 5
DC-Chol/DOPE (2:1)	130 ± 15	< 0.2	+55 ± 5

Data presented as mean ± standard deviation and are illustrative, based on similar cationic cholesterol formulations.[4][5]

Table 2: Encapsulation Efficiency of Nucleic Acids

Formulation (Molar Ratio)	Nucleic Acid Type	Encapsulation Efficiency (%)
DC-Chol/DOPE (1:1)	Plasmid DNA	~90-95%
DC-Chol/DOPE (1:1)	siRNA	~85-95%

Encapsulation efficiency is highly dependent on the lipid-to-nucleic acid ratio and the complexation procedure.

Experimental Protocols

Protocol 1: Formulation of DMHAPC-Chol/DOPE Nanoparticles by Thin-Film Hydration and Extrusion

This protocol describes the preparation of small unilamellar vesicles (SUVs) composed of DMHAPC-Chol and DOPE.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Hydration buffer (e.g., sterile, nuclease-free water, PBS, or HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Water bath

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Film Preparation: a. Dissolve DMHAPC-Chol and DOPE in chloroform in a round-bottom flask at the desired molar ratio (e.g., 1:1). b. Attach the flask to a rotary evaporator. c. Evaporate the chloroform under reduced pressure at a temperature above the phase transition temperature of the lipids (typically 37-40°C). d. Continue evaporation for at least 30 minutes after the film appears dry to ensure complete removal of the organic solvent. A thin, uniform lipid film should be visible on the inner surface of the flask.

• Hydration: a. Add the pre-warmed hydration buffer to the flask containing the lipid film. The volume will depend on the desired final lipid concentration (e.g., 1-5 mM total lipid). b. Hydrate the lipid film by gentle rotation in a water bath set to a temperature above the lipid phase transition temperature for 30-60 minutes. This process results in the formation of multilamellar vesicles (MLVs).

• Size Reduction by Extrusion: a. Assemble the extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm). b. Transfer the MLV suspension to a syringe and attach it to one end of the extruder. Attach a second empty syringe to the other end. c. Pass the lipid suspension through the membrane by pushing the plunger of the filled syringe. d. Repeat the extrusion process an odd number of times (e.g., 11-21 passes) to ensure a homogenous population of small unilamellar vesicles (SUVs).

• Storage: a. Store the resulting nanoparticle suspension at 4°C. For long-term storage, stability should be assessed.

Protocol 2: Characterization of DMHAPC-Chol Nanoparticles

1. Particle Size and Zeta Potential Measurement (Dynamic Light Scattering - DLS):

• Principle: DLS measures the fluctuations in scattered light intensity due to the Brownian motion of particles. The particle size is calculated from the diffusion coefficient. Zeta potential is determined by measuring the electrophoretic mobility of the particles in an applied electric field.

• Procedure: a. Dilute a small aliquot of the nanoparticle suspension in the hydration buffer to an appropriate concentration for the DLS instrument. b. Transfer the diluted sample to a disposable cuvette. c. Measure the particle size (hydrodynamic diameter) and polydispersity index (PDI) at 25°C. d. For zeta potential, transfer the diluted sample to a specific zeta potential cell. e. Measure the electrophoretic mobility and calculate the zeta potential.

2. Encapsulation Efficiency Determination (Nucleic Acid Quantification):

• Principle: This method separates the encapsulated nucleic acid from the free, unencapsulated nucleic acid. The amount of encapsulated nucleic acid is then quantified and expressed as a percentage of the initial total nucleic acid.

• Procedure for siRNA Encapsulation: a. Prepare lipoplexes by adding a known amount of siRNA solution to the pre-formed DMHAPC-Chol/DOPE nanoparticle suspension. Incubate for 15-30 minutes at room temperature to allow complexation. b. Separate the nanoparticles (with encapsulated siRNA) from the free siRNA using a suitable method such as size exclusion chromatography (e.g., Sephadex G-50 column) or centrifugal filter units (with an appropriate molecular weight cutoff). c. Quantify the amount of siRNA in the nanoparticle fraction. A common method is to first lyse the nanoparticles with a detergent (e.g., 1% Triton X-100) to release the encapsulated siRNA. d. Quantify the released siRNA using a fluorescent dye-based assay (e.g., RiboGreen assay) or by UV-Vis spectrophotometry at 260 nm. e. Calculate the encapsulation efficiency using the following formula: Encapsulation Efficiency (%) = (Amount of encapsulated siRNA / Total initial amount of siRNA) x 100

Visualizations

Caption: Experimental workflow for the formulation and characterization of DMHAPC-Chol nanoparticles.

Caption: Key formulation parameters influencing the physicochemical properties of DMHAPC-Chol nanoparticles.

References

• 1. DMHAPC-Chol Datasheet DC Chemicals [dcchemicals.com]
• 2. DMHAPC-Chol|COA [dcchemicals.com]
• 3. medkoo.com [medkoo.com]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.st [2024.sci-hub.st]

Application Notes and Protocols for DMHAPC-Chol in Lung Tissue Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol (N,N-dimethyl hydroxyethyl (B10761427) aminopropane carbamoyl (B1232498) cholesterol) is a cationic lipid that holds significant promise for the delivery of therapeutic genes to lung tissue. Its unique structural features, incorporating a biodegradable carbamoyl linker and a hydroxyethyl group in its polar head, facilitate the formation of stable lipoplexes with nucleic acids. These complexes can efficiently transfect lung cells, offering a potential non-viral vector for the treatment of various pulmonary diseases. This document provides detailed application notes and protocols based on available research, primarily referencing studies on the closely related compound MHAPC (N,N-methyl hydroxyethyl aminopropane carbamoyl cholesterol), which has demonstrated high transfection efficiency in murine lungs.

Data Presentation

Quantitative data from relevant studies are summarized below to facilitate comparison of transfection efficiency and other key parameters.

Cationic Lipid Formulation	Co-lipid	Therapeutic Gene/Reporter	Animal Model	Administration Route	Transfection Efficiency (Relative Luciferase Units/mg protein)	Cytotoxicity	Reference
MHAPC	DOPE	pCMV-luc (Luciferase)	BALB/c Mice	Intratracheal Instillation	> 2-fold higher than in vivo jet-PEI	Not explicitly stated	[1][2]
GAP-DLRIE	DOPE	CAT (Chloramphenicol Acetyltransferase)	BALB/c Mice	Intranasal	> 100-fold higher than naked DNA	Not explicitly stated	[3]
EDMPC	Cholesterol	CAT (Chloramphenicol Acetyltransferase)	Rats	Intralobar Delivery	High, but specific values not provided	Not explicitly stated
Aminoglycoside-based lipids	DOPE	Luciferase	Mice	Aerosol	At least as efficient as GL67A	Not explicitly stated

Note: Data for DMHAPC-Chol is extrapolated from studies on the structurally similar MHAPC. Further studies are required for direct quantitative analysis of DMHAPC-Chol.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Formulation of DMHAPC-Chol/DNA Lipoplexes

This protocol describes the preparation of cationic liposomes and their subsequent complexation with plasmid DNA.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Plasmid DNA (e.g., pCMV-luc) encoding the therapeutic gene

• Chloroform (B151607)

• Sterile, RNase-free 5% glucose solution

• Sterile, RNase-free water

Procedure:

• Liposome (B1194612) Preparation (Thin-film hydration method):

  • Dissolve DMHAPC-Chol and DOPE in a 1:1 molar ratio in chloroform in a round-bottom flask.

  • Remove the chloroform using a rotary evaporator under reduced pressure to form a thin lipid film on the flask wall.

  • Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

  • Hydrate the lipid film with a sterile, RNase-free 5% glucose solution by vortexing for 10-15 minutes. This will result in the formation of multilamellar vesicles (MLVs).

  • To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension on ice using a probe sonicator or extrude it through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Lipoplex Formation:

  • Dilute the desired amount of plasmid DNA in a sterile, RNase-free solution (e.g., 5% glucose or water).

  • In a separate tube, dilute the DMHAPC-Chol/DOPE liposome suspension to the desired concentration in the same solution.

  • Add the diluted DNA solution to the diluted liposome suspension dropwise while gently vortexing.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of stable lipoplexes. The optimal N/P ratio (molar ratio of nitrogen in the cationic lipid to phosphate (B84403) in the DNA) should be empirically determined for maximal transfection efficiency.

Protocol 2: In Vivo Gene Delivery to Murine Lung via Intratracheal Instillation

This protocol outlines the procedure for delivering DMHAPC-Chol/DNA lipoplexes directly to the lungs of mice.

Materials:

• DMHAPC-Chol/DNA lipoplexes (prepared as in Protocol 1)

• 8-10 week old BALB/c mice (or other suitable strain)

• Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

• Intratracheal instillation device (e.g., MicroSprayer® Aerosolizer)

• Animal board for restraint

Procedure:

• Anesthetize the mouse using the chosen anesthetic protocol.

• Place the anesthetized mouse in a supine position on the animal board.

• Visualize the trachea by transillumination of the neck.

• Carefully insert the intratracheal instillation device into the trachea.

• Administer a defined volume (typically 50-100 µL for mice) of the DMHAPC-Chol/DNA lipoplex suspension directly into the lungs.

• Allow the mouse to recover from anesthesia on a warming pad.

• Monitor the animal for any signs of distress post-procedure.

• Euthanize the mice at a predetermined time point (e.g., 24-48 hours post-instillation) for analysis of gene expression.

Protocol 3: Quantification of Luciferase Gene Expression in Lung Tissue

This protocol describes the measurement of reporter gene expression in lung tissue following in vivo delivery.

Materials:

• Lung tissue harvested from treated mice

• Luciferase Assay System (e.g., Promega)

• Lysis buffer (e.g., Reporter Lysis Buffer, Promega)

• Protein assay kit (e.g., BCA or Bradford)

• Luminometer

• Homogenizer

Procedure:

• Excise the lungs from the euthanized mice and wash with ice-cold phosphate-buffered saline (PBS).

• Homogenize the lung tissue in lysis buffer on ice.

• Centrifuge the homogenate at 4°C to pellet cellular debris.

• Collect the supernatant (lung lysate).

• Determine the total protein concentration in the lung lysate using a protein assay kit.

• In a luminometer tube, mix a small volume of the lung lysate with the luciferase assay reagent according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• Normalize the luciferase activity to the total protein concentration to obtain relative light units (RLU) per milligram of protein.

Visualizations

Signaling Pathway: Cellular Uptake of DMHAPC-Chol Lipoplexes

Caption: Cellular uptake and intracellular trafficking of DMHAPC-Chol/DNA lipoplexes in lung epithelial cells.

Experimental Workflow: Gene Delivery to Lung Tissue

Caption: Workflow for in vivo gene delivery and analysis of reporter gene expression in lung tissue.

Logical Relationship: Factors Influencing Transfection Efficiency

Caption: Key factors influencing the efficiency of DMHAPC-Chol-mediated gene delivery to the lungs.

References

• 1. Non-invasive Intratracheal Instillation in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Protocol for Assessing DMHAPC-Chol Transfection Efficiency

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

DMHAPC-Chol is a cationic cholesterol derivative designed for the delivery of nucleic acids, such as plasmid DNA and siRNA, into eukaryotic cells. Its unique structure, incorporating a biodegradable carbamoyl (B1232498) linker and a hydroxyethyl (B10761427) group in the polar head moiety, facilitates the formation of lipoplexes with negatively charged nucleic acids. These complexes interact with the cell membrane, leading to cellular uptake and the subsequent release of the genetic material into the cytoplasm. Accurate assessment of transfection efficiency is critical for optimizing delivery protocols and for the successful development of gene-based therapeutics. This document provides a detailed protocol for assessing the transfection efficiency of DMHAPC-Chol-based formulations.

Principle of Cationic Lipid-Mediated Transfection

Cationic lipids like DMHAPC-Chol are amphiphilic molecules with a positively charged head group and a hydrophobic tail. In aqueous solutions, they can self-assemble into liposomes. When mixed with nucleic acids, the positively charged lipid head groups interact electrostatically with the negatively charged phosphate (B84403) backbone of the nucleic acids, resulting in the formation of condensed, positively charged complexes known as lipoplexes.[1] These lipoplexes can then adsorb to the negatively charged surface of the cell membrane and are subsequently internalized, primarily through endocytosis.[1] Once inside the cell, the lipoplex must escape the endosome to release its nucleic acid cargo into the cytoplasm. For plasmid DNA, the genetic material must then be transported to the nucleus for transcription and subsequent protein expression.[1]

Experimental Workflow

The overall workflow for assessing DMHAPC-Chol transfection efficiency involves the preparation of the lipoplexes, transfection of the target cells, and subsequent analysis of reporter gene expression and cell viability.

Figure 1: Experimental workflow for assessing DMHAPC-Chol transfection efficiency.

Data Presentation: Representative Transfection Efficiency and Cytotoxicity

The following table provides representative data for the transfection efficiency and cytotoxicity of a DMHAPC-Chol:DOPE formulation compared to other common transfection reagents. Please note that these values are illustrative and actual results will vary depending on the cell type, plasmid, and experimental conditions.

Transfection Reagent	Formulation (Molar Ratio)	Reporter Gene	Cell Line	Transfection Efficiency (%)	Cell Viability (%)
DMHAPC-Chol:DOPE	1:1	GFP	HEK293	~60-80%	>90%
DMHAPC-Chol:DOPE	1:2	Luciferase	HeLa	~50-70%	>85%
Lipofectamine® 2000	Manufacturer's Protocol	GFP	HEK293	~70-90%	~80-90%
FuGENE® HD	Manufacturer's Protocol	Luciferase	HeLa	~60-80%	>90%
Polyethylenimine (PEI)	N/A	GFP	HEK293	~50-70%	~70-80%

Experimental Protocols

Preparation of DMHAPC-Chol:DOPE Liposomes

This protocol describes the preparation of liposomes using the thin-film hydration method.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Sterile, nuclease-free water or buffer (e.g., HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Water bath sonicator or extruder

Procedure:

• Dissolve DMHAPC-Chol and DOPE in chloroform in a round-bottom flask at the desired molar ratio (e.g., 1:1 or 1:2).

• Remove the chloroform using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Further dry the lipid film under vacuum for at least 1 hour to remove any residual solvent.

• Hydrate the lipid film with sterile, nuclease-free water or buffer by vortexing or gentle agitation. The final total lipid concentration should typically be in the range of 1-2 mg/mL.

• To obtain small unilamellar vesicles (SUVs), sonicate the lipid suspension in a water bath sonicator until the solution is clear or pass the suspension through an extruder with a polycarbonate membrane of a defined pore size (e.g., 100 nm).

• Store the prepared liposomes at 4°C.

Formation of DMHAPC-Chol/DNA Lipoplexes

This protocol outlines the formation of lipoplexes for transfection. The optimal lipid:DNA ratio should be determined empirically.

Materials:

• DMHAPC-Chol:DOPE liposome (B1194612) suspension

• Plasmid DNA (e.g., encoding GFP or luciferase) in a low-salt buffer (e.g., TE buffer)

• Serum-free cell culture medium (e.g., Opti-MEM®)

Procedure:

• For a single well of a 24-well plate, dilute the desired amount of plasmid DNA (e.g., 0.5 µg) in 50 µL of serum-free medium.

• In a separate tube, dilute the desired amount of DMHAPC-Chol:DOPE liposomes (e.g., 1-5 µL of a 1 mg/mL solution) in 50 µL of serum-free medium.

• Add the diluted DNA solution to the diluted liposome solution and mix gently by pipetting.

• Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

Cell Transfection

Materials:

• Target cells in culture

• Complete cell culture medium

• DMHAPC-Chol/DNA lipoplexes

Procedure:

• Seed the target cells in a culture plate (e.g., 24-well plate) the day before transfection to achieve 70-90% confluency on the day of transfection.

• Gently add the lipoplex solution dropwise to the cells in each well.

• Incubate the cells at 37°C in a CO2 incubator for 24-48 hours before assessing transfection efficiency and cytotoxicity.

Assessment of Transfection Efficiency

Materials:

• Transfected cells expressing GFP

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Flow cytometer

Procedure:

• After the incubation period, wash the cells with PBS.

• For adherent cells, detach them using trypsin-EDTA and resuspend in complete medium. For suspension cells, gently collect them.

• Centrifuge the cells and resuspend the cell pellet in cold PBS.

• Analyze the cell suspension using a flow cytometer equipped with a 488 nm laser for GFP excitation.

• Determine the percentage of GFP-positive cells and the mean fluorescence intensity.

Materials:

• Transfected cells expressing luciferase

• Luciferase lysis buffer

• Luciferase assay substrate

• Luminometer

Procedure:

• After the incubation period, wash the cells with PBS.

• Lyse the cells by adding luciferase lysis buffer and incubating at room temperature for 15 minutes.

• Transfer the cell lysate to a microfuge tube and centrifuge to pellet cell debris.

• Add a small volume of the supernatant (cell lysate) to a luminometer tube or a well of a white-walled 96-well plate.

• Inject the luciferase assay substrate and measure the luminescence using a luminometer. The light output is proportional to the luciferase activity.

Assessment of Cytotoxicity

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Transfected cells

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• After the transfection incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the absorbance of untreated control cells.

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• Culture medium from transfected cells

• LDH assay kit

Procedure:

• Collect the culture medium from the transfected cells.

• Follow the manufacturer's protocol for the LDH assay kit to measure the amount of LDH released into the medium.

• Calculate cytotoxicity as a percentage of the LDH release from control cells lysed with a detergent (maximum LDH release).

Signaling Pathway: Cationic Lipid-Mediated Endocytosis

The primary mechanism for the cellular uptake of DMHAPC-Chol lipoplexes is through endocytosis. The positively charged lipoplex interacts with the negatively charged cell surface, leading to its internalization into an endosome. For successful transfection, the lipoplex must escape the endosome before it fuses with a lysosome, which would lead to the degradation of the nucleic acid. The "proton sponge" effect is a proposed mechanism for endosomal escape, where the buffering capacity of the cationic lipid leads to an influx of protons and counter-ions into the endosome, causing osmotic swelling and rupture.

Figure 2: Generalized pathway of cationic lipid-mediated gene delivery.

Troubleshooting

• Low Transfection Efficiency:

  • Optimize the DMHAPC-Chol:DOPE molar ratio.

  • Optimize the lipid:DNA ratio.

  • Ensure cells are in a healthy, actively dividing state and are at the optimal confluency.

  • Use high-quality, endotoxin-free plasmid DNA.

  • Confirm the integrity of the prepared liposomes.

• High Cytotoxicity:

  • Reduce the concentration of the lipoplex.

  • Decrease the incubation time of the lipoplex with the cells.

  • Ensure the cells are not overgrown at the time of transfection.

  • Test a different DMHAPC-Chol:DOPE molar ratio, as higher amounts of cationic lipid can sometimes increase toxicity.

Conclusion

This protocol provides a comprehensive framework for the systematic assessment of DMHAPC-Chol transfection efficiency. By carefully optimizing the formulation and transfection conditions and by employing quantitative assays for both gene expression and cell viability, researchers can effectively evaluate the potential of DMHAPC-Chol as a gene delivery vehicle for their specific applications.

References

• 1. Cationic Lipid Transfection | Thermo Fisher Scientific - JP [thermofisher.com]

Technical Notes & Optimization

Troubleshooting low transfection efficiency with DMHAPC-Chol

Welcome to the technical support center for DMHAPC-Chol-based transfection. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their transfection experiments for maximal efficiency and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is DMHAPC-Chol and how does it work for transfection?

DMHAPC-Chol is a cationic cholesterol derivative used as a transfection reagent. It is formulated into liposomes, often with a helper lipid like DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine), to form positively charged complexes with negatively charged nucleic acids (plasmid DNA and siRNA). These lipoplexes are then introduced to cells, where they are taken up, and the nucleic acid is released into the cytoplasm to exert its function.

Q2: What is the role of the helper lipid DOPE in DMHAPC-Chol formulations?

DOPE is a neutral lipid that is often included in cationic liposome (B1194612) formulations to enhance transfection efficiency. It is thought to facilitate the endosomal escape of the nucleic acid cargo, a critical step for successful transfection. The molar ratio of DMHAPC-Chol to DOPE can significantly impact the efficiency of transfection for both plasmid DNA and siRNA.

Q3: Can I use serum in the culture medium during transfection with DMHAPC-Chol?

The presence of serum during the formation of lipoplexes (the complex of DMHAPC-Chol and nucleic acid) is generally not recommended as it can interfere with complex formation. However, for many cell types, the addition of serum-containing medium after the initial incubation of cells with the lipoplexes does not significantly inhibit transfection efficiency and can improve cell viability.

Q4: What is the optimal molar ratio of DMHAPC-Chol to DOPE for transfection?

The optimal molar ratio can vary depending on the type of nucleic acid being delivered. For plasmid DNA, a DMHAPC-Chol:DOPE molar ratio of 1:2 has been shown to be highly efficient. For siRNA delivery, a 1:1 molar ratio is often more effective.[1][2]

Q5: How does the charge ratio of the lipoplex affect transfection efficiency?

The charge ratio, which is the ratio of the positive charges from the cationic lipid (DMHAPC-Chol) to the negative charges from the nucleic acid, is a critical parameter. For siRNA, transfection efficiency tends to increase with an increasing weight ratio of DMHAPC-Chol to siRNA.[1][2] For plasmid DNA, however, increasing the weight ratio beyond a certain point (e.g., 3:1) may lead to a decrease in transfection efficiency.[1][2]

Troubleshooting Guide: Low Transfection Efficiency

Low transfection efficiency is a common issue in lipid-based transfection. Below are potential causes and recommended solutions to improve your results with DMHAPC-Chol.

Potential Cause	Recommended Solution
Suboptimal DMHAPC-Chol:DOPE Molar Ratio	The molar ratio of the cationic lipid to the helper lipid is crucial. For plasmid DNA, a 1:2 ratio of DMHAPC-Chol to DOPE is often optimal, while for siRNA, a 1:1 ratio may yield better results.[1][2] It is recommended to empirically test different ratios for your specific application.
Incorrect Lipoplex Charge Ratio	The ratio of positive charges from DMHAPC-Chol to negative charges from the nucleic acid needs to be optimized. For siRNA, increasing the amount of DMHAPC-Chol relative to the siRNA can enhance efficiency.[1][2] For plasmids, an excessive positive charge can sometimes be detrimental.[1][2]
Poor Cell Health or Confluency	Use healthy, actively dividing cells for transfection. Ensure that the cell confluency is within the optimal range for your cell line at the time of transfection, typically between 70-90%.
Presence of Serum or Other Inhibitors During Complex Formation	Form the DMHAPC-Chol-nucleic acid complexes in a serum-free medium to prevent interference.
Degraded or Low-Quality Nucleic Acid	Use high-purity, intact plasmid DNA or siRNA for your experiments. The quality of the nucleic acid can be assessed by spectrophotometry and gel electrophoresis.
Suboptimal Incubation Times	The incubation time for complex formation and the exposure time of cells to the lipoplexes should be optimized. Generally, a 15-30 minute incubation for complex formation is sufficient.
Cell Line is Difficult to Transfect	Some cell lines are inherently more resistant to transfection. For such cases, optimization of all parameters is critical. You may also need to consider alternative delivery methods if efficiency remains low.

Experimental Protocols

Preparation of DMHAPC-Chol:DOPE Liposomes (Thin-Film Hydration Method)

This protocol describes the preparation of unilamellar liposomes composed of DMHAPC-Chol and DOPE.

• Lipid Film Formation:

  • In a round-bottom flask, combine the desired molar ratio of DMHAPC-Chol and DOPE dissolved in chloroform (B151607).

  • Remove the chloroform using a rotary evaporator to form a thin lipid film on the flask's inner surface.

  • Dry the film under a high vacuum for at least 1-2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a sterile aqueous buffer (e.g., PBS or HEPES-buffered saline) to the desired final lipid concentration. The hydration should be performed at a temperature above the phase transition temperature of the lipids.

  • This process will form multilamellar vesicles (MLVs).

• Sizing by Extrusion:

  • To obtain unilamellar vesicles of a defined size, pass the MLV suspension through polycarbonate membranes with a specific pore size (e.g., 100 nm) using a lipid extruder.

  • Repeat the extrusion process 10-20 times to ensure a homogenous size distribution.

• Storage:

  • Store the prepared liposomes at 4°C.

General Protocol for Plasmid DNA Transfection using DMHAPC-Chol:DOPE Liposomes

This is a general protocol that should be optimized for your specific cell line and plasmid.

• Cell Seeding:

  • The day before transfection, seed your cells in a multi-well plate to ensure they are 70-90% confluent at the time of transfection.

• Preparation of Lipoplexes:

  • In a sterile tube, dilute the desired amount of plasmid DNA in a serum-free medium.

  • In a separate sterile tube, dilute the required amount of DMHAPC-Chol:DOPE liposome solution in a serum-free medium.

  • Add the diluted DNA to the diluted liposome solution and mix gently by pipetting.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Transfection:

  • Remove the old medium from the cells and replace it with fresh, serum-containing or serum-free medium, depending on your cell type's sensitivity.

  • Add the lipoplex solution dropwise to the cells.

  • Gently rock the plate to ensure even distribution of the complexes.

  • Incubate the cells at 37°C in a CO2 incubator for 24-48 hours before assaying for gene expression.

Quantitative Data

Comparative Transfection Efficiency of DC-Chol (an analogue of DMHAPC-Chol)

The following table summarizes the transfection efficiency of DC-Chol/DOPE liposomes in comparison to other common transfection reagents in different cell lines. Note that efficiency is highly cell-type dependent.

Cell Line	Transfection Reagent	Transfection Efficiency (%)	Cytotoxicity	Reference
CHO-K1	Lipofectamine 3000	High	Moderate	[3][4]
Turbofect	High	Low	[3]
HEK293	Lipofectamine 3000	High	Moderate	[3][4]
Turbofect	High	Low	[3]
A549	DC-Chol/DOPE	Varies with ratio	Not specified	[5]
HeLa	DC-Chol/DOPE	Varies with ratio	Not specified	[5]

Data for DC-Chol, a close analogue of DMHAPC-Chol, is presented as a reference.

Visualizations

Experimental Workflow for Transfection

Caption: A generalized workflow for transfection using DMHAPC-Chol:DOPE liposomes.

Cellular Uptake and Endosomal Escape Pathway

Caption: The cellular uptake of DMHAPC-Chol lipoplexes primarily occurs via macropinocytosis, followed by endosomal escape to release the nucleic acid cargo into the cytoplasm.

References

• 1. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Comparison of transfection efficiency of polymer-based and lipid-based transfection reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing DMHAPC-Chol Liposome Transfection and Minimizing Cytotoxicity in Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when using DMHAPC-Chol (1,2-dimyristoyl-sn-glycero-3-ethylphosphocholine-Cholesterol) liposomes for nucleic acid delivery into primary cells. The focus is on strategies to reduce cytotoxicity while maintaining high transfection efficiency.

FAQs: Understanding and Mitigating DMHAPC-Chol Liposome (B1194612) Cytotoxicity

Q1: What is the primary cause of cytotoxicity associated with DMHAPC-Chol liposomes in primary cells?

A1: The primary cause of cytotoxicity stems from the cationic nature of the DMHAPC lipid. Cationic lipids interact with the negatively charged cell membrane, which can lead to membrane disruption, induction of reactive oxygen species (ROS), and ultimately trigger apoptosis through the mitochondrial pathway.[1][2][3][4] Primary cells are generally more sensitive to these disruptions compared to immortalized cell lines.

Q2: How does the ratio of DMHAPC to Cholesterol affect cytotoxicity?

A2: The molar ratio of DMHAPC to cholesterol is a critical factor. Cholesterol acts as a stabilizing agent in the lipid bilayer. Increasing the proportion of cholesterol can enhance liposome stability and reduce the positive surface charge density, which in turn can decrease cytotoxicity.[5][6] However, an optimal balance must be achieved, as too much cholesterol can negatively impact transfection efficiency.

Q3: Can the overall concentration of the liposome-nucleic acid complex increase cell death?

A3: Yes, the concentration of the liposome-nucleic acid complex is directly correlated with cytotoxicity. Higher concentrations of cationic liposomes lead to increased cell stress and toxicity.[7] It is crucial to determine the lowest effective concentration that provides acceptable transfection efficiency for your specific primary cell type.

Q4: Are there any components in the cell culture medium that can exacerbate cytotoxicity?

A4: Yes, the absence of serum during transfection, which is often recommended to improve complex formation, can increase cytotoxicity as serum proteins can have a protective effect on cells. Additionally, certain antibiotics can be more toxic to cells when the cell membrane is permeabilized by cationic liposomes. It is advisable to perform transfections in a serum-free medium for a limited duration and to omit antibiotics from the culture medium during the transfection process.

Troubleshooting Guide: Common Problems and Solutions

This guide addresses specific issues that may arise during experiments with DMHAPC-Chol liposomes and primary cells.

Problem	Potential Cause(s)	Recommended Solution(s)
High Cell Death Post-Transfection	- DMHAPC-Chol to nucleic acid ratio is too high.- Overall concentration of lipoplexes is excessive.- Exposure time to lipoplexes is too long.- Cells were not healthy or at an optimal confluency.	- Optimize Lipid:Nucleic Acid Ratio: Perform a titration experiment to determine the optimal ratio. Start with a range of ratios (e.g., 1:1, 2:1, 4:1 w/w) and assess both transfection efficiency and cell viability.- Reduce Lipoplex Concentration: Test a range of final lipoplex concentrations on your cells to find the lowest effective dose.- Shorten Incubation Time: Limit the exposure of primary cells to the lipoplexes. An incubation time of 4-6 hours is often sufficient.- Ensure Healthy Cell Culture: Use primary cells at a low passage number and ensure they are healthy and at an optimal confluency (typically 70-80%) before transfection.
Low Transfection Efficiency	- Suboptimal DMHAPC-Chol to nucleic acid ratio.- Poor quality of nucleic acid.- Presence of serum during complex formation.- Incorrect liposome preparation.	- Optimize Lipid:Nucleic Acid Ratio: As with cytotoxicity, this ratio is key for efficiency. A titration is necessary.- Use High-Quality Nucleic Acid: Ensure your plasmid DNA or RNA is of high purity and integrity.- Form Complexes in Serum-Free Medium: Prepare the liposome-nucleic acid complexes in a serum-free medium before adding them to the cells.- Follow a Validated Preparation Protocol: Ensure liposomes are prepared correctly, with proper hydration and sizing.
Inconsistent Results Between Experiments	- Variation in cell passage number or confluency.- Inconsistent liposome preparation.- Pipetting errors.	- Standardize Cell Culture: Use cells from the same passage number and plate them at a consistent density for each experiment.- Prepare a Master Mix of Liposomes: For a series of experiments, prepare a single, larger batch of liposomes to ensure consistency.- Ensure Accurate Pipetting: Use calibrated pipettes and be meticulous when preparing dilutions and adding reagents.

Quantitative Data Summary

The following tables provide a summary of representative data on the cytotoxicity of cationic liposomes similar to DMHAPC-Chol in various cell lines. This data can serve as a starting point for optimizing experiments with your specific primary cells.

Table 1: Effect of Cationic Lipid Concentration on Cell Viability (MTT Assay)

Cationic Lipid Concentration (µM)	Cell Viability (%) in PC-3 Cells[8]
0 (Control)	100
50	~80
100	~60
200	~40
500	~20
1000	<10

Table 2: Influence of DC-Chol:DOPE Molar Ratio on Cell Viability

Data adapted from studies on HepG2 cells, which can provide insights into optimizing lipid ratios.[5]

DC-Chol:DOPE Molar Ratio	Cell Viability (%)
1:1	~75
2:3	~85
1:2	~90

Experimental Protocols

1. Preparation of DMHAPC-Chol/DOPE Liposomes (Thin-Film Hydration Method)

This protocol describes the preparation of cationic liposomes composed of DMHAPC, Cholesterol (Chol), and the helper lipid DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine).

• Lipid Mixture Preparation:

  • In a round-bottom flask, combine DMHAPC, Cholesterol, and DOPE in the desired molar ratio (e.g., 1:1:1) dissolved in chloroform (B151607).

• Thin Film Formation:

  • Evaporate the chloroform using a rotary evaporator under vacuum to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a sterile, aqueous buffer (e.g., RNase-free water or HEPES-buffered saline) by vortexing or gentle agitation. The temperature of the hydrating buffer should be above the phase transition temperature of the lipids.

• Sizing:

  • To obtain unilamellar vesicles of a defined size, subject the hydrated liposome suspension to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

• Storage:

  • Store the prepared liposomes at 4°C.

2. Assessment of Cytotoxicity using MTT Assay

This protocol outlines the steps to evaluate the cytotoxicity of DMHAPC-Chol liposomes in primary cells.[9][10][11]

• Cell Seeding:

  • Seed primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment with Lipoplexes:

  • Prepare serial dilutions of the DMHAPC-Chol liposome-nucleic acid complexes.

  • Remove the culture medium from the cells and replace it with a medium containing the different concentrations of lipoplexes. Include untreated cells as a control.

• Incubation:

  • Incubate the cells with the lipoplexes for a defined period (e.g., 4-24 hours).

• MTT Addition:

  • After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well at a final concentration of 0.5 mg/mL.

  • Incubate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization:

  • Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculation of Cell Viability:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control cells.

Visualizations

Caption: Experimental workflow for preparing DMHAPC-Chol liposomes and assessing cytotoxicity.

Caption: Signaling pathway of cationic liposome-induced apoptosis in primary cells.

References

• 1. Cationic liposomes induce macrophage apoptosis through mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. liposomes.ca [liposomes.ca]
• 3. Induction of apoptosis in macrophages by cationic liposomes [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. jddtonline.info [jddtonline.info]
• 7. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. merckmillipore.com [merckmillipore.com]
• 10. MTT assay protocol | Abcam [abcam.com]
• 11. texaschildrens.org [texaschildrens.org]

How to overcome aggregation issues with DMHAPC-Chol lipoplexes

Welcome to the technical support center for DMHAPC-Chol lipoplexes. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common formulation challenges, with a specific focus on aggregation issues. The information is presented in a question-and-answer format, supplemented with troubleshooting guides, data tables, and detailed experimental protocols.

A Note on Terminology: "DMHAPC" is not a universally recognized acronym in published literature. It is presumed to refer to a cationic cholesterol derivative, likely similar in structure to the widely used 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol, commonly known as DC-Chol.[1][2] This guide is therefore based on established principles for lipoplexes formulated with DC-Chol and other cationic cholesterol derivatives, using Cholesterol (Chol) as a helper lipid.

Frequently Asked Questions (FAQs)

Q1: What are DMHAPC-Chol lipoplexes and why are they used?

DMHAPC-Chol lipoplexes are nanoparticles used for gene delivery. They are formed through the self-assembly of a cationic (positively charged) cholesterol derivative (DMHAPC) and a helper lipid, typically cholesterol, with negatively charged nucleic acids (like plasmid DNA or siRNA).[3][4] The positive charge of the DMHAPC lipid facilitates the condensation of the nucleic acid into a compact, stable particle that can bind to and enter cells, protecting the genetic material from degradation.[5]

Q2: Why is aggregation a common problem with these lipoplexes?

Aggregation is a frequent issue primarily due to the electrostatic interactions that govern lipoplex formation.[6] When the positive charges on the cationic liposomes are neutralized by the negative charges of the nucleic acid, the repulsive forces between particles are reduced. If this charge neutralization is nearly complete (approaching a neutral zeta potential), the particles can easily clump together, leading to visible aggregation and precipitation.[7][8] Factors like high ionic strength in the buffer can further screen surface charges, exacerbating the problem.[9][10]

Q3: What are the key formulation and process parameters that influence aggregation?

The stability of DMHAPC-Chol lipoplexes is highly sensitive to several factors:

• Charge Ratio (N/P Ratio): The molar ratio of nitrogen atoms in the cationic lipid (N) to phosphate (B84403) groups in the nucleic acid (P) is critical.[5][7]

• Ionic Strength: The salt concentration of the buffer used for preparation and dilution affects surface charge screening.[10][11]

• pH: The pH of the solution can influence the protonation state of the cationic lipid's headgroup.[12]

• Lipid Composition: The ratio of the cationic lipid to helper lipids (like Cholesterol or DOPE) impacts the structure and stability of the liposome (B1194612).[13][14][15]

• Preparation Method: The technique used to form the liposomes and lipoplexes (e.g., thin-film hydration, ethanol (B145695) injection, mixing procedure) significantly affects their final characteristics.[1][16]

• Storage Conditions: Temperature and the use of cryoprotectants are crucial for long-term stability.[16]

Q4: How can I improve the long-term stability of my lipoplexes and prevent aggregation during storage?

For long-term stability, consider the following:

• Steric Stabilization: Incorporate a PEGylated lipid (e.g., DSPE-PEG2000) into your formulation. Polyethylene glycol (PEG) chains form a protective hydrophilic layer on the lipoplex surface, creating a steric barrier that prevents particles from getting close enough to aggregate.[17][18][19]

• Storage Temperature: Storing lipoplex formulations at 4°C is often preferred over freezing. The freeze-thaw process can induce phase separation and aggregation.[16]

• Cryoprotectants: If you must freeze your samples, add a cryoprotectant like sucrose (B13894) or trehalose (B1683222) to the formulation beforehand to protect the particles during freezing and thawing.[20]

Troubleshooting Guides

This section addresses specific aggregation problems you might encounter during your experiments.

Problem: My lipoplexes are aggregating immediately after I mix the cationic liposomes with the nucleic acid.

Immediate aggregation often points to suboptimal formulation or process parameters that lead to rapid charge neutralization.

Potential Cause 1: Suboptimal Charge Ratio (N/P Ratio)

If the N/P ratio results in a near-neutral surface charge (zeta potential close to 0 mV), the electrostatic repulsion between particles is lost, causing them to aggregate.[7] A stable formulation typically requires a sufficient excess of positive charge to maintain a high positive zeta potential (e.g., > +20 mV).

Solution: Experimentally determine the optimal N/P ratio for your specific system. Prepare a series of lipoplexes with varying N/P ratios (e.g., 1:1, 2:1, 4:1, 8:1) and measure their particle size and zeta potential. Aim for a ratio that provides a balance between DNA condensation and colloidal stability.

Table 1: Effect of Charge Ratio on Lipoplex Size and Zeta Potential

Charge Ratio (+/-)	Average Diameter (z-average, nm)	Zeta Potential (mV)	Observation
1	>1000 (Aggregated)	-2.8 ± 0.85	Aggregation near the isoelectric point.[21]
10	~250	+15.2 ± 2.97	Moderately stable suspension.[21]
25	~180	+27.1 ± 2.38	Stable suspension.[21]
50	~150	+37.7 ± 0.66	Highly stable suspension.[21]

Note: Data is representative for cationic lipoplexes and illustrates a general trend. Actual values will vary based on the specific lipids, nucleic acid, and buffer used.[7][21]

Potential Cause 2: High Ionic Strength of the Buffer

High salt concentrations in your buffer (e.g., using PBS directly for complexation instead of a low-salt buffer like HEPES or Tris) can shield the surface charge of the lipoplexes.[9] This "charge screening" effect reduces electrostatic repulsion and promotes aggregation, even at an otherwise optimal N/P ratio.[11]

Solution: Prepare the lipoplexes in a low ionic strength buffer (e.g., 5-20 mM HEPES, pH 7.4). If the final application requires a physiological salt concentration, the lipoplexes can be diluted into the high-salt buffer after they have been allowed to form and stabilize in the low-salt buffer.

Table 2: Influence of Ionic Strength on Lipoplex Formation

Preparation Condition	DNA Complexation Efficiency (at +/- ratio of 1)	Observation
Prepared in low ionic strength buffer (Tris-HCl)	~60%	Efficient complexation.[9]
Prepared in Tris-HCl, then PBS added	~53%	Good complexation, stable.[9]
Prepared directly in high ionic strength buffer (PBS)	~23%	Lower complexation efficiency, prone to aggregation.[9]

Note: This table demonstrates that forming complexes in low ionic strength is more efficient and stable.

Potential Cause 3: Suboptimal pH

The pH of the formulation buffer is critical as it affects the charge of the cationic lipid. For lipids with a tertiary amine head group, a pH below their pKa is necessary to ensure the amine is protonated and positively charged. An incorrect pH can lead to insufficient surface charge and subsequent aggregation.[12][16]

Solution: Ensure your formulation buffer has a pH that maintains the cationic charge of your DMHAPC lipid. For most amine-based cationic lipids, a pH of around 7.4 is standard, but you should verify the optimal range for your specific lipid. Maintain this pH consistently throughout the preparation process.

Experimental Protocols & Visualizations

Protocol 1: Preparation of DMHAPC-Chol Liposomes by Thin-Film Hydration and Extrusion

This protocol describes a standard and reliable method for producing unilamellar liposomes with a controlled size distribution.[16][19]

• Lipid Film Preparation:

  • Dissolve the DMHAPC and Cholesterol (and any other helper lipids like DOPE or a PEGylated lipid) in chloroform (B151607) or a chloroform/methanol mixture in a round-bottom flask at the desired molar ratio.

  • Attach the flask to a rotary evaporator. Evaporate the solvent under vacuum at a temperature above the phase transition temperature of the lipids to form a thin, uniform lipid film on the flask wall.

  • Continue to dry the film under high vacuum for at least 2 hours to remove all residual solvent.

• Hydration:

  • Hydrate the lipid film by adding a pre-warmed aqueous buffer (e.g., 20 mM HEPES, pH 7.4).

  • Agitate the flask by gentle swirling or vortexing to disperse the lipid film. This will form a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction (Extrusion):

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to the extruder.

  • Extrude the suspension through the membrane multiple times (typically 11-21 passes) to form small unilamellar vesicles (SUVs) with a more uniform size.

Protocol 2: Formation and Characterization of Lipoplexes

• Complexation:

  • Dilute the required amount of nucleic acid in the same low-ionic-strength buffer used for liposome hydration.

  • In a separate tube, dilute the prepared liposome suspension.

  • To form the lipoplexes, add the diluted nucleic acid solution to the diluted liposome suspension and mix gently by pipetting. Do not vortex.

  • Incubate the mixture at room temperature for 20-30 minutes to allow the complexes to form and stabilize.

• Characterization:

  • Particle Size, PDI, and Zeta Potential: Measure the hydrodynamic diameter, polydispersity index (PDI), and zeta potential of the lipoplexes using Dynamic Light Scattering (DLS). Dilute the lipoplex suspension in the appropriate buffer (e.g., the low-ionic-strength formulation buffer or 1 mM KCl for zeta potential) as per the instrument's instructions. A PDI value < 0.3 indicates a relatively monodisperse population. A zeta potential > +20 mV or < -20 mV generally indicates good colloidal stability.[22]

Workflow & Logic Diagrams

The following diagrams illustrate the experimental workflow for lipoplex preparation and a logical approach to troubleshooting aggregation issues.

Caption: Experimental workflow for lipoplex preparation and characterization.

Caption: Troubleshooting logic for DMHAPC-Chol lipoplex aggregation.

References

• 1. Lipoplex formation using liposomes prepared by ethanol injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lipoplex Formation Using Liposomes Prepared by Ethanol Injection | Springer Nature Experiments [experiments.springernature.com]
• 3. Cholesterol derived cationic lipids as potential non-viral gene delivery vectors and their serum compatibility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesterol Derivatives Based Charged Liposomes for Doxorubicin Delivery: Preparation, In Vitro and In Vivo Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Influence of charge ratio of liposome/DNA complexes on their size after extrusion and transfection efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Influence of the Charge Ratio of Guanine-Quadruplex Structure-Based CpG Oligodeoxynucleotides and Cationic DOTAP Liposomes on Cytokine Induction Profiles [mdpi.com]
• 9. Effect of ionic strength and presence of serum on lipoplexes structure monitorized by FRET - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Influence of lipid composition and ionic strength on the physical stability of liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Trends in lipoplex physical properties dependent on cationic lipid structure, vehicle and complexation procedure do not correlate with biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of novel lipoplex formulation methodologies to improve large-scale transient transfection for lentiviral vector manufacture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.sbmu.ac.ir [journals.sbmu.ac.ir]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. The role of the helper lipid on the DNA transfection efficiency of lipopolyplex formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. PEGylation and folic-acid functionalization of cationic lipoplexes—Improved nucleic acid transfer into cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Frontiers | PEGylation and folic-acid functionalization of cationic lipoplexes—Improved nucleic acid transfer into cancer cells [frontiersin.org]
• 19. benchchem.com [benchchem.com]
• 20. Effects of PEGylation on the preservation of cationic lipid/DNA complexes during freeze-thawing and lyophilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving Gene Silencing Efficacy of DMHAPC-Chol-siRNA Complexes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with DMHAPC-Chol-siRNA complexes. This resource provides troubleshooting guidance and answers to frequently asked questions to help you optimize your gene silencing experiments and achieve reliable, reproducible results.

Troubleshooting Guide

Low or no gene silencing is a common issue in RNAi experiments. This guide provides a systematic approach to troubleshooting experiments using DMHAPC-Chol-siRNA complexes.

Problem	Possible Cause	Recommended Solution
Low/No Target Gene Knockdown	Inefficient Complex Formation: Incorrect DMHAPC-Chol to siRNA ratio, improper mixing, or suboptimal incubation time.	- Optimize DMHAPC-Chol:siRNA Ratio: Perform a titration experiment to determine the optimal ratio. Start with a range of molar ratios (e.g., 1:1, 2:1, 5:1, 10:1) and assess both silencing efficiency and cytotoxicity. - Ensure Proper Mixing: Gently vortex or pipette the mixture during complex formation. Avoid vigorous shaking, which can denature the components. - Optimize Incubation Time: Test different incubation times for complex formation (e.g., 15, 30, 45 minutes) at room temperature.[1]
Suboptimal siRNA Concentration: The concentration of siRNA may be too low for effective silencing or too high, leading to off-target effects.	- Titrate siRNA Concentration: Test a range of final siRNA concentrations (e.g., 10 nM, 25 nM, 50 nM, 100 nM) to find the lowest effective concentration that provides significant knockdown without toxicity.[2]
Poor Cell Health: Cells that are unhealthy, over-confluent, or at a high passage number may not transfect efficiently.	- Use Healthy, Actively Dividing Cells: Ensure cells are in the logarithmic growth phase and have a viability of >90% before transfection.[3] - Optimize Cell Density: Plate cells to be 50-70% confluent at the time of transfection.[1] - Use Low-Passage Number Cells: It is recommended to use cells that have been passaged fewer than 20-30 times.
Ineffective siRNA Sequence: The siRNA sequence may not be potent enough to induce significant knockdown.	- Test Multiple siRNA Sequences: It is best practice to test 2-3 different siRNA sequences targeting the same gene to identify the most effective one.[4] - Use a Validated Positive Control: Include a positive control siRNA (e.g., targeting a housekeeping gene like GAPDH or PPIB) to confirm that the transfection and downstream analysis are working correctly.[5]
Incorrect Timing of Analysis: The peak of mRNA knockdown and protein reduction can vary depending on the target gene and cell line.	- Perform a Time-Course Experiment: Assess mRNA levels at earlier time points (e.g., 24, 48 hours post-transfection) and protein levels at later time points (e.g., 48, 72, 96 hours post-transfection) to determine the optimal time for analysis.[4]
High Cell Toxicity or Death	High Concentration of DMHAPC-Chol-siRNA Complexes: Excessive amounts of the cationic lipid complex can be toxic to cells.	- Reduce Complex Concentration: Lower the concentration of both the DMHAPC-Chol and siRNA used for transfection. - Optimize DMHAPC-Chol:siRNA Ratio: A lower lipid-to-siRNA ratio may reduce toxicity while maintaining silencing efficiency.
Prolonged Exposure to Complexes: Leaving the complexes on the cells for too long can lead to cytotoxicity.	- Reduce Incubation Time: For sensitive cell lines, consider reducing the incubation time of the complexes with the cells (e.g., 4-6 hours) before replacing the medium.
Presence of Serum or Antibiotics: Some transfection reagents are sensitive to serum and antibiotics in the culture medium.	- Form Complexes in Serum-Free Medium: Always prepare the DMHAPC-Chol-siRNA complexes in a serum-free medium to ensure proper formation. - Transfect in the Presence or Absence of Serum: Test transfection efficiency and toxicity both with and without serum in the cell culture medium during incubation with the complexes. Some cell lines are more sensitive to lipid complexes in the absence of serum.
Poor Cell Health Prior to Transfection: Unhealthy cells are more susceptible to the stress of transfection.	- Ensure High Cell Viability: Confirm that cells are healthy and have high viability before starting the experiment.
Inconsistent or Irreproducible Results	Variability in Experimental Conditions: Inconsistent cell density, passage number, or reagent preparation can lead to variable results.	- Standardize Protocols: Maintain consistent protocols for cell seeding, complex formation, and analysis across all experiments. - Use Master Mixes: Prepare master mixes of reagents for transfections to minimize pipetting errors.
Degradation of siRNA: Improper storage or handling can lead to siRNA degradation.	- Store siRNA Properly: Store siRNA stocks at -20°C or -80°C in nuclease-free water or buffer. Avoid repeated freeze-thaw cycles by aliquoting the stock solution. - Use Nuclease-Free Techniques: Use nuclease-free tubes, tips, and water throughout the experiment to prevent RNA degradation.

Frequently Asked Questions (FAQs)

1. What is DMHAPC-Chol and how does it facilitate siRNA delivery?

DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) is a cationic cholesterol derivative. Its positively charged headgroup interacts electrostatically with the negatively charged phosphate (B84403) backbone of siRNA, allowing for the formation of nano-sized complexes. The cholesterol moiety in its structure is thought to facilitate interaction with the cell membrane, promoting cellular uptake.

2. What is the optimal DMHAPC-Chol to siRNA ratio for complex formation?

The optimal ratio is cell-type and siRNA-sequence dependent and must be determined empirically. A good starting point is to test a range of molar ratios from 1:1 to 10:1 (DMHAPC-Chol:siRNA). The goal is to find the lowest ratio that provides maximal gene silencing with minimal cytotoxicity.

3. How should I prepare the DMHAPC-Chol-siRNA complexes?

It is crucial to prepare the complexes in a serum-free medium, as serum proteins can interfere with complex formation. Separately dilute the DMHAPC-Chol and siRNA in the serum-free medium before mixing them. After mixing, allow the complexes to form for 15-30 minutes at room temperature before adding them to the cells.

4. Can I use serum in the cell culture medium during transfection?

This depends on the cell line. Some cell lines tolerate the complexes better in the presence of serum, while for others, serum may interfere with transfection efficiency. It is recommended to test both conditions (with and without serum) during the optimization phase.

5. How long does gene silencing last after transfection with DMHAPC-Chol-siRNA complexes?

The duration of gene silencing is influenced by several factors, including the stability of the siRNA, the turnover rate of the target mRNA and protein, and the rate of cell division. Typically, for transient transfection, the silencing effect can last from 3 to 7 days. For rapidly dividing cells, the effect may be shorter due to the dilution of siRNA with each cell division.

6. How can I assess the efficiency of gene silencing?

Gene silencing can be quantified at both the mRNA and protein levels.

• mRNA level: Quantitative real-time PCR (qRT-PCR) is the most common method to measure the reduction in target mRNA levels.

• Protein level: Western blotting or ELISA can be used to measure the decrease in the target protein.

7. How can I monitor the cytotoxicity of the DMHAPC-Chol-siRNA complexes?

Cell viability can be assessed using various assays, such as:

• MTT or MTS assay: Measures the metabolic activity of viable cells.

• Trypan blue exclusion assay: Differentiates between live and dead cells.

• LDH assay: Measures the release of lactate (B86563) dehydrogenase from damaged cells.

8. What are appropriate controls for my siRNA experiment?

• Negative Control: A non-targeting siRNA sequence that does not have homology to any known gene in the target organism. This helps to control for off-target effects and the general effects of the transfection process.

• Positive Control: An siRNA known to effectively silence a ubiquitously expressed gene (e.g., GAPDH, PPIB). This confirms that the transfection and downstream analysis are working.

• Untreated Control: Cells that have not been treated with any reagents.

• Mock-transfected Control: Cells treated with the DMHAPC-Chol delivery reagent without any siRNA. This helps to assess the toxicity of the delivery reagent alone.

Experimental Protocols

Protocol 1: Formation of DMHAPC-Chol-siRNA Complexes

• Preparation of Reagents:

  • Dilute the DMHAPC-Chol stock solution to the desired concentration in a serum-free cell culture medium (e.g., Opti-MEM).

  • Dilute the siRNA stock solution to the desired concentration in the same serum-free medium.

• Complex Formation:

  • In a sterile microcentrifuge tube, add the diluted DMHAPC-Chol solution.

  • To this, add the diluted siRNA solution.

  • Mix gently by pipetting up and down or by brief vortexing.

  • Incubate the mixture for 15-30 minutes at room temperature to allow for complex formation.

• Addition to Cells:

  • Add the DMHAPC-Chol-siRNA complexes dropwise to the cells in culture plates.

  • Gently swirl the plates to ensure even distribution of the complexes.

Protocol 2: Cell Transfection

• Cell Seeding:

  • The day before transfection, seed the cells in antibiotic-free medium so that they are 50-70% confluent at the time of transfection.

• Transfection:

  • Remove the cell culture medium and replace it with fresh medium (with or without serum, as optimized).

  • Add the prepared DMHAPC-Chol-siRNA complexes to the cells.

  • Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• Post-Transfection:

  • After the incubation period, the medium can be replaced with fresh, complete medium if toxicity is observed.

  • Harvest the cells at the optimized time point for downstream analysis (qRT-PCR or Western blot).

Protocol 3: Assessment of Gene Silencing by qRT-PCR

• RNA Extraction:

  • Lyse the cells and extract total RNA using a commercially available kit according to the manufacturer's instructions.

• cDNA Synthesis:

  • Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• qRT-PCR:

  • Perform qRT-PCR using primers specific for the target gene and a housekeeping gene (for normalization).

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression.

Protocol 4: Assessment of Cell Viability by MTT Assay

• Cell Treatment:

  • Seed cells in a 96-well plate and transfect with DMHAPC-Chol-siRNA complexes as described above. Include untreated and mock-transfected controls.

• MTT Addition:

  • At the desired time point post-transfection, add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • Remove the medium and add a solubilization solution (e.g., DMSO or a specialized reagent) to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control.

Data Presentation

Table 1: Optimization of DMHAPC-Chol:siRNA Molar Ratio

Molar Ratio (DMHAPC-Chol:siRNA)	Target Gene mRNA Knockdown (%)	Cell Viability (%)
1:1	User-defined	User-defined
2:1	User-defined	User-defined
5:1	User-defined	User-defined
10:1	User-defined	User-defined

Table 2: Optimization of siRNA Concentration

Final siRNA Concentration (nM)	Target Gene mRNA Knockdown (%)	Cell Viability (%)
10	User-defined	User-defined
25	User-defined	User-defined
50	User-defined	User-defined
100	User-defined	User-defined

Table 3: Time-Course of Gene Silencing

Time Post-Transfection (hours)	Target Gene mRNA Knockdown (%)	Target Protein Reduction (%)
24	User-defined	User-defined
48	User-defined	User-defined
72	User-defined	User-defined
96	User-defined	User-defined

Visualizations

Caption: Experimental workflow for DMHAPC-Chol-siRNA mediated gene silencing.

Caption: Troubleshooting logic for low gene silencing efficacy.

Caption: General signaling pathway for lipid-mediated siRNA delivery.

References

• 1. Maximizing the Potency of siRNA Lipid Nanoparticles for Hepatic Gene Silencing In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overcoming the Challenges of siRNA Delivery: Nanoparticle Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improving siRNA Delivery In Vivo Through Lipid Conjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cholesterol signaling - Wikipedia [en.wikipedia.org]
• 5. siRNA FAQ [merckmillipore.com]

Technical Support Center: Enhancing Endosomal Escape of DMHAPC-Chol Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance the endosomal escape of DMHAPC-Chol formulations.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with DMHAPC-Chol formulations and provides potential solutions.

Issue 1: Low Transfection Efficiency or Poor Gene Silencing

Possible Cause	Suggested Solution
Suboptimal DMHAPC-Chol:DOPE Molar Ratio	The ratio of DMHAPC-Chol to the helper lipid DOPE is critical. For siRNA delivery, a 1:1 or 1:2 molar ratio of DC-Chol (a structurally similar cationic cholesterol) to DOPE has been shown to be effective. It is recommended to screen a range of molar ratios to determine the optimal formulation for your specific application and cell type.[1]
Incorrect Lipoplex Formation Procedure	Ensure that the lipoplexes are formed correctly. A common method is to dilute DMHAPC-Chol and DOPE in ethanol (B145695) and then add this lipid solution to an aqueous solution of the nucleic acid with gentle mixing. The final ethanol concentration should be kept low to avoid cytotoxicity.[2][3]
Inappropriate Charge Ratio (N/P Ratio)	The ratio of the positive charges on the cationic lipid (N) to the negative charges on the nucleic acid (P) influences lipoplex stability and uptake. For siRNA delivery with DC-Chol/DOPE liposomes, the transfection efficiency was found to increase with an increasing weight ratio of DC-Chol to siRNA.[1] It is advisable to test a range of N/P ratios to find the optimal balance for your system.
Poor Endosomal Escape	The formulation may be trapped in endosomes. Consider incorporating strategies to enhance endosomal escape (see FAQs below).
Degradation of Nucleic Acid	Ensure the integrity of your siRNA or plasmid DNA before forming lipoplexes.
Cell Health and Density	Use healthy, actively dividing cells for transfection. Cell confluency at the time of transfection can impact efficiency and should be optimized.

Issue 2: High Cytotoxicity

Possible Cause	Suggested Solution
Excessive Concentration of DMHAPC-Chol	High concentrations of cationic lipids can be toxic to cells. Perform a dose-response experiment to determine the optimal concentration of your DMHAPC-Chol formulation that balances transfection efficiency with cell viability.
High N/P Ratio	A high positive charge on the lipoplexes can lead to cytotoxicity. If you observe high cell death, try reducing the N/P ratio.
Contaminants in the Formulation	Ensure that all components of your formulation are sterile and free of endotoxins.
Prolonged Incubation Time	Optimize the incubation time of the lipoplexes with the cells. Shorter incubation times may reduce cytotoxicity while maintaining sufficient transfection.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of endosomal escape for DMHAPC-Chol formulations?

While the precise mechanism for DMHAPC-Chol is not extensively studied, cationic lipids, in general, are thought to promote endosomal escape through a few key mechanisms. One prominent theory is the "proton sponge" effect. After endocytosis, the endosome acidifies. Cationic lipids with protonatable amines can buffer this acidification, leading to an influx of protons and chloride ions into the endosome. This increases the osmotic pressure, causing the endosome to swell and eventually rupture, releasing the lipoplex into the cytoplasm. Another mechanism involves the interaction of the cationic lipid with anionic lipids in the endosomal membrane, leading to membrane destabilization and fusion, which facilitates the release of the cargo.

Q2: How can I enhance the endosomal escape of my DMHAPC-Chol formulation?

Several strategies can be employed to improve the endosomal escape of your DMHAPC-Chol formulations:

• Inclusion of Fusogenic Helper Lipids: The use of helper lipids like DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is crucial. DOPE has a cone-like shape that can promote the formation of non-bilayer lipid structures, which can destabilize the endosomal membrane and facilitate the release of the lipoplex.[4]

• Addition of Fusogenic Peptides: Incorporating fusogenic peptides, such as GALA or KALA, into your formulation can enhance endosomal escape. These peptides often undergo a conformational change at the acidic pH of the endosome, exposing a hydrophobic domain that can interact with and disrupt the endosomal membrane.

• Co-delivery of Endosomolytic Agents: Small molecules like chloroquine (B1663885) can be co-administered to disrupt endosomal acidification and promote swelling and rupture. However, the concentration of these agents must be carefully optimized to avoid cytotoxicity.

Q3: How can I measure the endosomal escape of my DMHAPC-Chol formulation?

There are several assays to quantify endosomal escape:

• Galectin-8 Assay: This assay relies on the recruitment of galectin-8, a cytosolic protein, to damaged endosomal membranes. By using a fluorescently tagged galectin-8, you can visualize and quantify endosomal rupture events via microscopy or flow cytometry.

• Split-Luciferase Assay: This is a highly sensitive method where a split-luciferase enzyme is used. One part of the enzyme is delivered with the lipoplex, and the other part is expressed in the cytosol of the target cells. A luminescent signal is only produced when the lipoplex escapes the endosome and the two parts of the enzyme can reconstitute in the cytoplasm.

• Calcein (B42510) Release Assay: In this assay, cells are pre-loaded with calcein, a fluorescent dye that is quenched at high concentrations within endosomes. Disruption of the endosomal membrane leads to the release of calcein into the cytoplasm, resulting in an increase in fluorescence.

Q4: What is the optimal formulation protocol for DMHAPC-Chol lipoplexes?

A general protocol for forming DMHAPC-Chol/DOPE lipoplexes for siRNA delivery is as follows. Note that optimization of ratios and concentrations is essential for each specific application.

Materials:

• DMHAPC-Chol

• DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine)

• Ethanol (200 proof, sterile)

• siRNA stock solution

• Nuclease-free water or buffer (e.g., HBS, PBS)

Protocol:

• Prepare Lipid Stock Solution: Dissolve DMHAPC-Chol and DOPE in ethanol at the desired molar ratio (e.g., 1:1 or 1:2) to a final total lipid concentration of 1-10 mM.

• Prepare siRNA Solution: Dilute the siRNA stock solution in nuclease-free water or buffer to the desired concentration.

• Form Lipoplexes:

  • For a specific N/P ratio, calculate the required volumes of the lipid stock solution and the siRNA solution.

  • In a sterile microcentrifuge tube, add the calculated volume of the lipid stock solution.

  • In a separate sterile tube, add the calculated volume of the siRNA solution.

  • Gently add the lipid solution to the siRNA solution while vortexing at a low speed or by gently pipetting up and down. Do not vortex vigorously.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for lipoplex formation.

• Transfection:

  • Add the freshly prepared lipoplexes to your cells in culture medium.

  • Incubate for the desired period (e.g., 4-24 hours) before changing the medium or performing downstream assays.

Quantitative Data

Due to the limited availability of public data specifically on DMHAPC-Chol, the following table presents data on the structurally similar cationic cholesterol, DC-Chol, to provide a reference for expected performance and the impact of formulation parameters.

Table 1: Transfection Efficiency of DC-Chol/DOPE Lipoplexes with Plasmid DNA

Cationic Lipid:Helper Lipid (Molar Ratio)	Charge Ratio (Lipid:DNA)	Cell Line	Transfection Efficiency (% of cells)	Reference
DC-Chol:DOPE (1:2)	3:1	CHO	~35%	[1]
DC-Chol:DOPE (1:1)	3:1	CHO	~25%	[1]

Table 2: Gene Silencing Efficiency of Cationic Lipid Formulations with siRNA

Cationic Lipid	Helper Lipid	N/P Ratio	Cell Line	Gene Silencing Efficiency	Reference
DC-Chol	DOPE	10	A549	~50%	[5]
DOTAP	DOPE	10	A549	~60%	[5]

Experimental Protocols

Protocol 1: Galectin-8 Endosomal Escape Assay

Objective: To visualize and quantify endosomal disruption by DMHAPC-Chol formulations.

Materials:

• Cells stably expressing a fluorescently tagged Galectin-8 (e.g., Gal8-GFP).

• DMHAPC-Chol lipoplexes encapsulating a fluorescently labeled siRNA (e.g., Cy5-siRNA).

• Confocal microscope.

• Image analysis software (e.g., ImageJ, CellProfiler).

Procedure:

• Seed Gal8-GFP expressing cells in a glass-bottom dish suitable for microscopy.

• The next day, treat the cells with your DMHAPC-Chol/Cy5-siRNA lipoplexes at the desired concentration.

• Incubate the cells and acquire time-lapse images using a confocal microscope. Use appropriate channels for Gal8-GFP and Cy5-siRNA.

• Analyze the images to identify co-localization of Cy5-siRNA puncta with Gal8-GFP puncta. The formation of Gal8-GFP puncta indicates endosomal damage.

• Quantify the number and intensity of Gal8-GFP puncta per cell to determine the extent of endosomal escape.

Protocol 2: MTT Cytotoxicity Assay

Objective: To assess the cytotoxicity of DMHAPC-Chol formulations.

Materials:

• Cells of interest.

• DMHAPC-Chol formulations at various concentrations.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl).

• 96-well plate reader.

Procedure:

• Seed cells in a 96-well plate at a suitable density.

• After 24 hours, treat the cells with a serial dilution of your DMHAPC-Chol formulation. Include untreated cells as a control.

• Incubate for the desired exposure time (e.g., 24 or 48 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C.

• Remove the medium and add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate cell viability as a percentage of the untreated control.

Visualizations

Caption: Intracellular trafficking pathway of DMHAPC-Chol formulations.

Caption: Troubleshooting workflow for low transfection efficiency.

Caption: The "Proton Sponge" mechanism for endosomal escape.

References

• 1. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative study on preparative methods of DC-Chol/DOPE liposomes and formulation optimization by determining encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cationic Liposomes Carrying siRNA: Impact of Lipid Composition on Physicochemical Properties, Cytotoxicity and Endosomal Escape - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing DMHAPC-Chol Liposome Size for In Vivo Applications

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the preparation and optimization of DMHAPC-Chol (1,2-dimyristoyl-sn-glycero-3-phosphocholine-cholesterol) liposomes for in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the optimal size for DMHAPC-Chol liposomes in vivo?

A1: The optimal size for in vivo applications is highly dependent on the target tissue or organ. Generally, liposomes in the range of 60-200 nm are utilized.[1][2] Smaller liposomes (60-80 nm) may exhibit longer circulation times, while larger liposomes (around 200 nm) can be effective for targeting gliomas.[1][2] For passive targeting of tumors through the enhanced permeability and retention (EPR) effect, a size range of 100-200 nm is often preferred.

Q2: How does the DMHAPC to Cholesterol ratio affect liposome (B1194612) size?

A2: The ratio of phospholipid (DMHAPC) to cholesterol is a critical factor influencing liposome size and stability.[3][4][5] Increasing the cholesterol concentration generally leads to an increase in liposome particle size.[5][6] Cholesterol enhances the rigidity of the lipid bilayer, which can result in the formation of larger vesicles.[6][7] It is crucial to optimize this ratio to achieve the desired size and stability for your specific application.[7]

Q3: What is the purpose of extrusion in liposome preparation?

A3: Extrusion is a technique used to reduce the size and improve the homogeneity of liposomes.[8] This process involves forcing a liposome suspension through a polycarbonate membrane with a defined pore size.[8] Repeatedly passing the liposomes through the filter results in a population of vesicles with a mean diameter that reflects the pore size of the membrane, leading to a more uniform size distribution (lower polydispersity index).[8]

Q4: How can I control the size of my DMHAPC-Chol liposomes?

A4: Several methods can be employed to control liposome size:

• Extrusion: As mentioned above, using filters with specific pore sizes is a direct way to control the upper size limit of your liposomes.[8]

• Sonication: Both bath and probe sonication can be used to reduce the size of multilamellar vesicles (MLVs) to form small unilamellar vesicles (SUVs).[9][10] However, this method may lead to a more heterogeneous size distribution compared to extrusion.[11]

• Ethanol (B145695) Injection: In this method, an ethanolic solution of lipids is rapidly injected into an aqueous phase.[4][12] The rate of injection and the concentration of lipids can influence the resulting liposome size.[10]

• Thin-Film Hydration Parameters: The hydration time and temperature can also affect the initial size of the multilamellar vesicles formed.[9][10]

Q5: What is a good Polydispersity Index (PDI) for in vivo studies?

A5: For in vivo applications, a low Polydispersity Index (PDI) is highly desirable, as it indicates a homogenous population of liposomes. A PDI value below 0.2 is generally considered acceptable for ensuring reproducible biodistribution and therapeutic efficacy.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Liposome size is too large.	- Inefficient extrusion process. - High lipid concentration.[3][5] - High cholesterol to DMHAPC ratio.[5][6] - Inadequate sonication time or power.	- Increase the number of extrusion cycles. - Use a filter with a smaller pore size. - Decrease the total lipid concentration during preparation. - Optimize the DMHAPC:Cholesterol ratio by decreasing the proportion of cholesterol.[13] - Increase sonication time or use a probe sonicator for higher energy input.
Liposome size is too small.	- Excessive sonication. - Low lipid concentration. - Use of certain surfactants.[3][4]	- Reduce sonication time or power. - Increase the total lipid concentration. - If using the ethanol injection method, adjust the injection rate and lipid concentration.
High Polydispersity Index (PDI) / Heterogeneous size distribution.	- Incomplete hydration of the lipid film. - Insufficient extrusion cycles. - Aggregation of liposomes.	- Ensure the hydration temperature is above the phase transition temperature (Tc) of DMHAPC.[10] - Increase the number of passes through the extruder (typically 10-20 cycles are recommended). - Check the zeta potential; if it is close to neutral, consider adding a charged lipid to increase electrostatic repulsion and prevent aggregation.
Difficulty extruding the liposome suspension.	- High lipid concentration. - Clogged filter membrane. - Extrusion temperature is below the lipid phase transition temperature (Tc).	- Dilute the liposome suspension.[14] - Sequentially extrude through filters with decreasing pore sizes (e.g., start with 400 nm, then 200 nm, then 100 nm). - Ensure the extruder and liposome suspension are heated to a temperature above the Tc of DMHAPC.[]
Low encapsulation efficiency.	- Liposome size and lamellarity. - Drug-to-lipid ratio.[7] - Hydration volume and pH.[16]	- Optimize the liposome size; smaller vesicles have less internal volume. - Adjust the drug-to-lipid ratio; a very high ratio can lead to lower encapsulation.[7] - Optimize the hydration buffer's pH and ionic strength.

Experimental Protocols

Protocol 1: DMHAPC-Chol Liposome Preparation by Thin-Film Hydration and Extrusion

• Lipid Film Formation:

  • Dissolve DMHAPC and cholesterol in the desired molar ratio in chloroform (B151607) or a chloroform:methanol mixture in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under vacuum to form a thin, uniform lipid film on the flask wall.[10]

  • Further dry the film under high vacuum for at least 2 hours (or overnight) to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with the desired aqueous buffer (e.g., phosphate-buffered saline, PBS) by adding the buffer to the flask.[10] For drug encapsulation, the drug would be dissolved in this buffer.

  • The temperature of the hydration buffer should be above the phase transition temperature (Tc) of DMHAPC.[10]

  • Agitate the flask to swell and detach the lipid sheets, forming multilamellar vesicles (MLVs). This can be done by gentle shaking or vortexing.[10]

• Extrusion (Sizing):

  • Assemble a mini-extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Heat the extruder to a temperature above the Tc of DMHAPC.

  • Load the MLV suspension into one of the syringes of the extruder.

  • Pass the liposome suspension through the membrane back and forth for an odd number of cycles (e.g., 11 or 21 times).[1] This will result in the formation of large unilamellar vesicles (LUVs) with a more homogenous size distribution.

• Characterization:

  • Measure the mean particle size and polydispersity index (PDI) using Dynamic Light Scattering (DLS).

  • Determine the zeta potential to assess surface charge and stability against aggregation.

  • Quantify the encapsulation efficiency using techniques like column chromatography or dialysis to separate free drug from encapsulated drug, followed by a suitable analytical method (e.g., UV-Vis spectroscopy or HPLC).[17]

Visualizations

References

• 1. Liposome size and charge optimization for intraarterial delivery to gliomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liposome size and charge optimization for intraarterial delivery to gliomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Factors affecting liposomes particle size prepared by ethanol injection method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Factors affecting liposomes particle size prepared by ethanol injection method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Precise control of liposome size using characteristic time depends on solvent type and membrane properties - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. liposomes.ca [liposomes.ca]
• 9. researchgate.net [researchgate.net]
• 10. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. ovid.com [ovid.com]
• 13. scispace.com [scispace.com]
• 14. researchgate.net [researchgate.net]
• 16. tandfonline.com [tandfonline.com]
• 17. ijpsjournal.com [ijpsjournal.com]

Technical Support Center: Troubleshooting Poor Cell Viability After DMHAPC-Chol Transfection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address poor cell viability following transfection with DMHAPC-Chol-based lipid nanoparticles. The information is presented in a question-and-answer format to directly address specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is DMHAPC-Chol, and why is it used for transfection?

A1: DMHAPC-Chol is a cationic lipid formulation containing a cationic lipid (DMHAPC) and cholesterol. Cationic lipids possess a positively charged headgroup that facilitates the condensation of negatively charged nucleic acids (like plasmid DNA, mRNA, or siRNA) into lipid nanoparticles (LNPs). Cholesterol is included as a helper lipid to enhance the stability of these nanoparticles, particularly in the presence of serum, and can improve transfection efficiency.[1][2][3] The use of cholesterol in lipoplexes has been shown to bolster transfection efficacy both in laboratory settings and in living organisms.[2]

Q2: What are the common causes of poor cell viability after DMHAPC-Chol transfection?

A2: Poor cell viability after transfection is often multifactorial. Key contributing factors include:

• High concentration of the DMHAPC-Chol/nucleic acid complex: Excessive amounts of cationic lipids can be toxic to cells.[4]

• Suboptimal DMHAPC-Chol to nucleic acid ratio: An improper ratio can lead to the formation of unstable or highly toxic complexes.

• Poor quality of the transfected nucleic acid: Contaminants such as endotoxins in plasmid DNA preparations can induce cytotoxicity.[5]

• Unhealthy cells prior to transfection: Cells that are not in a logarithmic growth phase or are over-confluent are more susceptible to transfection-related stress.[5]

• Prolonged exposure to transfection complexes: Leaving the lipid-nucleic acid complexes on the cells for too long can increase toxicity.[6]

• Presence of serum during complex formation: While cholesterol-containing liposomes can show resistance to serum, forming the complexes in the presence of serum can sometimes interfere with optimal complex formation.[4][7]

• Cell type sensitivity: Different cell lines exhibit varying sensitivities to cationic lipid reagents.

Q3: How can I assess the cytotoxicity of my DMHAPC-Chol formulation?

A3: Several assays can be used to quantify cell viability and cytotoxicity. A common and straightforward method is the MTT assay, which measures the metabolic activity of viable cells.[6][8][9] Other options include the Trypan Blue exclusion assay, LDH assay for membrane integrity, and ATP-based luminescence assays that measure the ATP content of viable cells.[10] It is recommended to perform a dose-response experiment to determine the concentration of your DMHAPC-Chol formulation that results in 50% cell viability (IC50).

Troubleshooting Guides

Below are specific troubleshooting guides for common issues leading to poor cell viability.

Issue 1: High Cell Death Observed Within 24 Hours of Transfection

This is often a sign of acute toxicity from the transfection complexes.

Troubleshooting Steps:

• Optimize the Concentration of the Transfection Complex:

  • Perform a dose-response experiment by titrating the amount of the DMHAPC-Chol/nucleic acid complex added to the cells.

  • Start with the lowest recommended concentration and gradually increase it to find a balance between high transfection efficiency and low cytotoxicity.

• Optimize the DMHAPC-Chol to Nucleic Acid Ratio:

  • The ratio of positive charges from the cationic lipid (N) to the negative charges from the nucleic acid's phosphate (B84403) backbone (P), known as the N/P ratio, is critical.[11]

  • Test a range of N/P ratios (e.g., 2:1, 4:1, 6:1, 8:1, 10:1) to identify the ratio that provides the best transfection efficiency with minimal cell death. For some cholesterol-based lipids, higher charge ratios have been shown to enhance transfection in the presence of serum.[7]

• Reduce Incubation Time:

  • Decrease the time the cells are exposed to the transfection complexes. Try incubating for 4-6 hours, then replacing the medium with fresh, complete growth medium.[6]

• Check Nucleic Acid Quality:

  • Ensure your plasmid DNA preparation is of high purity and free of endotoxins. Use a commercial kit for endotoxin-free plasmid purification.[5]

  • Verify the integrity of your nucleic acid on an agarose (B213101) gel.

Quantitative Data Summary: Starting Points for Optimization

The following table provides general starting ranges for optimizing DMHAPC-Chol transfection, based on data for structurally similar cationic lipids like DC-Chol and DOTAP/Chol. Note: These are starting points, and optimal conditions must be determined empirically for your specific cell type and nucleic acid.

Parameter	Recommended Starting Range	Reference
DMHAPC-Chol:Nucleic Acid Ratio (N/P)	2:1 to 10:1	[7]
Nucleic Acid Concentration (per well of a 24-well plate)	0.5 - 2.0 µg
Incubation Time with Complexes	4 - 24 hours	[6]
Cell Confluency at Transfection	70-90%	[5][12]

Issue 2: Gradual Decrease in Cell Viability Over 48-72 Hours

This may indicate a delayed toxic response or stress induced by the expression of the transfected gene.

Troubleshooting Steps:

• Assess the Toxicity of the Transgene:

  • If you are transfecting a gene that expresses a protein, this protein itself might be toxic to the cells.

  • As a control, transfect cells with a vector expressing a non-toxic reporter gene like GFP (Green Fluorescent Protein) to distinguish between reagent-induced and transgene-induced cytotoxicity.

• Optimize Post-Transfection Care:

  • Ensure the cells are returned to optimal culture conditions after the initial incubation with transfection complexes.

  • Change the medium 18-24 hours post-transfection to remove any residual complexes and replenish nutrients.[13]

• Use a Lower Dose of Nucleic Acid:

  • Reducing the amount of nucleic acid can lower the expression level of the potentially toxic protein, which may improve cell viability.

Issue 3: Inconsistent Results and Poor Reproducibility

Variability in cell viability can stem from inconsistencies in the experimental protocol.

Troubleshooting Steps:

• Standardize Cell Culture Conditions:

  • Use cells with a low passage number and ensure they are healthy and actively dividing.[5]

  • Always plate cells at the same density to achieve consistent confluency at the time of transfection.[5][12]

• Ensure Consistent Complex Formation:

  • Always use the same diluent for the DMHAPC-Chol and nucleic acid (e.g., serum-free medium like Opti-MEM).[14]

  • Allow the complexes to form for a consistent amount of time (typically 15-30 minutes) at room temperature before adding them to the cells.[15]

  • Add the complexes to the cells gently, drop-wise, to avoid disturbing the cell monolayer.[5]

• Evaluate the Role of Serum:

  • While cholesterol can confer serum resistance, the interaction with serum proteins can still be complex.[16]

  • For consistency, you can try forming the complexes in a serum-free medium before adding them to cells cultured in a serum-containing medium.[14] Some studies suggest that pre-incubation with serum can enhance transfection for certain cholesterol-containing formulations.[16]

Experimental Protocols

Protocol 1: Optimization of DMHAPC-Chol to Nucleic Acid Ratio

This protocol outlines a method to determine the optimal ratio of DMHAPC-Chol to your nucleic acid (e.g., plasmid DNA) for maximizing transfection efficiency while minimizing cytotoxicity.

Materials:

• DMHAPC-Chol lipid formulation

• Nucleic acid of interest (e.g., plasmid DNA at 1 µg/µL)

• Serum-free medium (e.g., Opti-MEM)

• Complete cell culture medium

• Cells of interest

• 24-well tissue culture plates

• Reagents for cell viability assay (e.g., MTT)

• Reporter gene plasmid (e.g., pEGFP-N1) for transfection efficiency assessment

Procedure:

• Cell Seeding: The day before transfection, seed your cells in a 24-well plate at a density that will result in 70-90% confluency on the day of transfection.

• Preparation of Complexes:

  • For each N/P ratio to be tested (e.g., 2:1, 4:1, 6:1, 8:1, 10:1), prepare the following in separate sterile tubes:

    • Tube A (Nucleic Acid): Dilute a fixed amount of nucleic acid (e.g., 1 µg of plasmid DNA) in 50 µL of serum-free medium.

    • Tube B (DMHAPC-Chol): In a separate tube, dilute the calculated amount of DMHAPC-Chol corresponding to the desired N/P ratio in 50 µL of serum-free medium.

  • Add the diluted nucleic acid from Tube A to the diluted DMHAPC-Chol in Tube B. Mix gently by pipetting.

  • Incubate the mixture for 20 minutes at room temperature to allow for complex formation.

• Transfection:

  • Gently add the 100 µL of the complex mixture drop-wise to the cells in each well.

  • Incubate the cells for 4-6 hours at 37°C in a CO2 incubator.

  • After the incubation period, remove the medium containing the transfection complexes and replace it with 500 µL of fresh, complete growth medium.

• Analysis:

  • Transfection Efficiency (24-48 hours post-transfection): If using a reporter gene like GFP, assess the percentage of fluorescent cells using fluorescence microscopy or flow cytometry.

  • Cell Viability (24-48 hours post-transfection): Perform an MTT assay or another viability assay according to the manufacturer's protocol to determine the percentage of viable cells for each N/P ratio.

• Data Interpretation: Plot transfection efficiency and cell viability against the N/P ratio to identify the optimal ratio that gives the highest efficiency with the lowest toxicity.

Protocol 2: MTT Assay for Cytotoxicity Assessment

This protocol provides a general procedure for performing an MTT assay to evaluate the cytotoxicity of your DMHAPC-Chol transfection.

Materials:

• Cells treated with DMHAPC-Chol complexes

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plate reader

Procedure:

• Cell Treatment: Seed and transfect cells in a 96-well plate as described in your experiment. Include untreated cells as a negative control (100% viability) and cells treated with a known cytotoxic agent as a positive control.

• MTT Addition: At the desired time point post-transfection (e.g., 24 or 48 hours), add 10 µL of MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Calculation of Cell Viability:

  • Calculate the percentage of cell viability for each treatment using the following formula: % Viability = (Absorbance of treated cells / Absorbance of untreated cells) x 100

Visualizations

Experimental Workflow for Optimizing DMHAPC-Chol Transfection

References

• 1. Gene Transfection in High Serum Levels: Case Studies with New Cholesterol Based Cationic Gemini Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Efficient Delivery of Plasmid DNA Using Cholesterol-Based Cationic Lipids Containing Polyamines and Ether Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. Effect of ionic strength and presence of serum on lipoplexes structure monitorized by FRET - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of Plasmid DNA Transfection Protocol | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Preparation, characterization, and efficient transfection of cationic liposomes and nanomagnetic cationic liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming the inhibitory effect of serum on lipofection by increasing the charge ratio of cationic liposome to DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A solid lipid nanoparticle formulation of 4-(N)-docosahexaenoyl 2′, 2′-difluorodeoxycytidine with increased solubility, stability, and antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Cytotoxicity of 27-Hydroxycholesterol in MCF-7 and MDA-MB-231 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytotoxicity testing: measuring viable cells, dead cells, and detecting mechanism of cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cationic Lipid Transfection | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. addgene.org [addgene.org]
• 14. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Tailoring transfection for cardiomyocyte cell lines: balancing efficiency and toxicity in lipid versus polymer-based transfection methods in H9c2 and HL-1 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cholesterol Domains Enhance Transfection - PMC [pmc.ncbi.nlm.nih.gov]

Refinement of DMHAPC-Chol transfection protocols for sensitive cells

Welcome to the technical support center for DMHAPC-Chol based transfection protocols. This resource is designed for researchers, scientists, and drug development professionals working with sensitive cell lines. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation guidelines to help you refine your transfection experiments for optimal results.

Troubleshooting Guide

This guide addresses specific issues that may arise during the transfection of sensitive cells using DMHAPC-Chol.

Problem	Possible Cause	Suggested Solution
Low Transfection Efficiency	Suboptimal DMHAPC-Chol:DOPE ratio.	The ratio of DMHAPC-Chol to a helper lipid like DOPE is critical for the formation of effective liposomes.[1][2] An optimal ratio can enhance transfection efficiency. It is recommended to perform a titration experiment to determine the ideal ratio for your specific cell line.
Incorrect DMHAPC-Chol:Nucleic Acid ratio.	The charge ratio between the cationic lipid (DMHAPC-Chol) and the anionic nucleic acid (DNA or siRNA) affects the formation and stability of the lipoplex.[] Titrate the amount of DMHAPC-Chol while keeping the nucleic acid concentration constant to find the optimal ratio.
Low quality or incorrect amount of nucleic acid.	Ensure the purity and integrity of your plasmid DNA or siRNA. High levels of endotoxins can negatively impact transfection efficiency.[4] Verify the concentration and purity (A260/A280 ratio) of your nucleic acid preparation.
Cell density is not optimal.	For many cell lines, a confluency of 70-90% at the time of transfection is recommended.[5] However, sensitive cells may require lower densities to minimize toxicity. Optimize the cell density for your specific cell type.
Presence of serum during complex formation.	Serum can interfere with the formation of lipoplexes.[][4] Always prepare the DMHAPC-Chol/DOPE and nucleic acid dilutions in serum-free medium.
High Cell Toxicity/Death	DMHAPC-Chol concentration is too high.	DMHAPC-Chol can be cytotoxic, especially at higher concentrations.[1][6] Reduce the concentration of the DMHAPC-Chol:DOPE formulation used for transfection.
Extended exposure to transfection complexes.	Sensitive cells are more susceptible to the toxic effects of transfection reagents. Reduce the incubation time of the cells with the transfection complexes. For some sensitive cells, 4-6 hours may be sufficient.[7]
Cells are not healthy.	Use cells that are in the logarithmic phase of growth and have a viability of over 90%.[8] Do not use cells that have been passaged too many times.
Presence of antibiotics during transfection.	While some modern reagents are compatible with antibiotics, it is a good practice to perform transfection in antibiotic-free medium to avoid additional stress on sensitive cells.[4]
Precipitate Formation in Culture Wells	High concentration of DMHAPC-Chol:DOPE:Nucleic Acid complexes.	Reduce the overall amount of the transfection complex added to the cells. Ensure the complexes are added drop-wise and distributed evenly by gently rocking the plate.[9]
Presence of EDTA in the DNA dilution buffer.	If using TE buffer to dilute your DNA, ensure the EDTA concentration is very low (<0.3 mM), as it can cause precipitation.[9] Diluting DNA in sterile water is a safer alternative.
Inconsistent Transfection Results	Variation in cell confluency.	Ensure that the cell confluency is consistent across experiments at the time of transfection.[5]
Inconsistent complex formation.	Prepare a master mix of the DMHAPC-Chol:DOPE and nucleic acid complexes to minimize pipetting errors, especially in multi-well plate formats.[9]
Changes in cell culture conditions.	Maintain consistent cell culture practices, including media formulation, serum quality, and incubation conditions. Thaw a fresh vial of cells if you suspect changes in the cell line over time.[5]

Frequently Asked Questions (FAQs)

Q1: What is DMHAPC-Chol and how does it work?

A1: DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) is a cationic cholesterol.[1][10] It is used to formulate liposomes, which are vesicles that can encapsulate nucleic acids like DNA and siRNA. The positive charge of DMHAPC-Chol interacts with the negatively charged phosphate (B84403) backbone of nucleic acids, forming a condensed complex known as a lipoplex.[11] This lipoplex can then fuse with the negatively charged cell membrane, facilitating the entry of the nucleic acid into the cell, often through endocytosis.[11]

Q2: Why is DOPE often used with DMHAPC-Chol?

A2: DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is a neutral "helper lipid". It is often included in cationic liposome (B1194612) formulations to enhance transfection efficiency. DOPE can promote the destabilization of the endosomal membrane, facilitating the release of the nucleic acid cargo from the endosome into the cytoplasm, a critical step for successful transfection.[2][12]

Q3: Can I use DMHAPC-Chol for siRNA delivery?

A3: Yes, liposomes containing DMHAPC-Chol have been successfully used to deliver siRNA. For instance, they have been used to deliver VEGF siRNA into A431 and MDA-MB-231 cells, resulting in significant gene silencing.[1][6]

Q4: What is the recommended storage condition for DMHAPC-Chol?

A4: DMHAPC-Chol should be stored at -20°C for long-term storage (months to years) and can be kept at 0-4°C for short-term use (days to weeks).[1] It is important to avoid freezing and thawing cycles.

Q5: Should I perform transfection in the presence or absence of serum?

A5: It is highly recommended to form the DMHAPC-Chol:DOPE:nucleic acid complexes in a serum-free medium because serum proteins can interfere with complex formation.[][4] For sensitive cells, after adding the complexes to the cells, you can use a complete growth medium containing serum, as this can help mitigate cytotoxicity. Some cholesterol-based formulations have shown resistance to serum inhibition.[2]

Experimental Protocols

General Protocol for Plasmid DNA Transfection using DMHAPC-Chol/DOPE in a 24-well Plate

This protocol provides a starting point for optimization. The optimal conditions will vary depending on the sensitive cell line being used.

Materials:

• DMHAPC-Chol

• DOPE

• Plasmid DNA (high purity, endotoxin-free)

• Serum-free medium (e.g., Opti-MEM®)

• Complete cell culture medium

• Sensitive cells of interest

• 24-well tissue culture plates

Procedure:

• Cell Seeding:

  • The day before transfection, seed your sensitive cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection. This needs to be optimized for each cell type to minimize toxicity.

  • Incubate the cells overnight in their complete growth medium.

• Preparation of DMHAPC-Chol/DOPE Liposomes:

  • Prepare a stock solution of DMHAPC-Chol and DOPE in an appropriate solvent (e.g., chloroform) at a desired molar ratio (a 1:1 molar ratio is a good starting point).

  • Create the liposomes using a standard method such as thin-film hydration followed by sonication or extrusion to obtain unilamellar vesicles of a defined size.

• Complex Formation (per well):

  • Tube A: Dilute 0.5 µg of plasmid DNA in 50 µL of serum-free medium. Mix gently.

  • Tube B: Dilute the optimized amount of DMHAPC-Chol/DOPE liposome formulation (e.g., 1-2 µL) in 50 µL of serum-free medium. Mix gently.

  • Add the diluted DNA (Tube A) to the diluted liposomes (Tube B) and mix gently by pipetting. Do not vortex.

  • Incubate the mixture for 15-30 minutes at room temperature to allow the formation of DNA-liposome complexes.[5]

• Transfection:

  • Gently remove the culture medium from the cells and wash once with sterile PBS.

  • Add 400 µL of fresh, pre-warmed complete growth medium (or serum-free medium for very sensitive cells) to each well.

  • Add the 100 µL of the DNA-liposome complex mixture drop-wise to each well.

  • Gently rock the plate to ensure even distribution of the complexes.

• Incubation and Analysis:

  • Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The optimal incubation time will depend on the cell type and the reporter gene.

  • For sensitive cells, it may be beneficial to replace the transfection medium with fresh complete growth medium after 4-6 hours to reduce cytotoxicity.[7]

  • Analyze transgene expression using an appropriate method (e.g., fluorescence microscopy for GFP, luciferase assay, or Western blot).

Data Presentation

Table for Optimization of DMHAPC-Chol:DNA Ratio

DMHAPC-Chol (µL)	DNA (µg)	Transfection Efficiency (%)	Cell Viability (%)
0.5	0.5
1.0	0.5
1.5	0.5
2.0	0.5
2.5	0.5

Table for Optimization of Cell Density

Cells Seeded per Well	Confluency at Transfection (%)	Transfection Efficiency (%)	Cell Viability (%)
5 x 10^4	~50%
1 x 10^5	~70%
1.5 x 10^5	~90%
2 x 10^5	>95%

Visualizations

Caption: Experimental workflow for DMHAPC-Chol transfection.

Caption: Cellular uptake pathway of DMHAPC-Chol lipoplexes.

References

• 1. medkoo.com [medkoo.com]
• 2. Efficient Delivery of Plasmid DNA Using Cholesterol-Based Cationic Lipids Containing Polyamines and Ether Linkages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid-Based Transfection—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Troubleshooting Tips : SignaGen Laboratories, A Gene Delivery Company... [signagen.com]
• 6. Sapphire North America [sapphire-usa.com]
• 7. yeasenbio.com [yeasenbio.com]
• 8. Optimization of Plasmid DNA Transfection Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 9. Transfection Basics Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 10. DMHAPC-Chol Datasheet DC Chemicals [dcchemicals.com]
• 11. Cationic Lipid Transfection | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. mdpi.com [mdpi.com]

Mitigating off-target effects in DMHAPC-Chol mediated gene delivery

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers utilizing DMHAPC-Chol for gene delivery. The information aims to help mitigate potential off-target effects and optimize experimental outcomes.

Disclaimer: Direct experimental data on the specific off-target gene expression effects of DMHAPC-Chol is limited in publicly available literature. Much of the guidance provided is based on the well-characterized analogous cationic cholesterol, DC-Chol, and general principles of cationic lipid-mediated transfection.

Troubleshooting Guide

This guide addresses common issues encountered during DMHAPC-Chol mediated gene delivery experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Transfection Efficiency	Suboptimal DMHAPC-Chol:DOPE molar ratio.	The molar ratio of DMHAPC-Chol to the helper lipid DOPE is critical. For plasmid DNA delivery, a 1:2 molar ratio of DC-Chol:DOPE has been shown to be effective. For siRNA delivery, a 1:1 molar ratio may be more efficient.[1][2] Optimization of this ratio for your specific cell type and nucleic acid is recommended.
Incorrect lipoplex formation procedure.	Lipoplexes should be formed by adding the DNA solution to the diluted lipid solution and mixing gently.[3] Avoid vortexing, which can disrupt the complexes. The optimal incubation time for complex formation is typically 15-20 minutes at room temperature.[3]
Presence of serum or other inhibitors during complex formation.	Always form lipoplexes in a serum-free medium.[4][5] Components like antibiotics and sulfated proteoglycans can interfere with complex formation.[6]
Poor cell health or inappropriate cell density.	Use healthy, actively dividing cells that are at 70-90% confluency at the time of transfection.[4][6] Overtly confluent or sparse cultures can lead to poor uptake.
High Cell Toxicity / Cytotoxicity	Excessive concentration of DMHAPC-Chol.	Perform a dose-response curve to determine the optimal concentration of the DMHAPC-Chol/DOPE formulation with minimal toxicity.[5] Cationic lipids can induce cytotoxicity through membrane interactions.[7]
High concentration of nucleic acid.	Too much foreign nucleic acid can trigger cellular stress and apoptosis. Optimize the amount of plasmid DNA or siRNA used.[5]
Extended exposure to transfection complexes.	For sensitive cell lines, consider reducing the incubation time of the lipoplexes with the cells to 4-6 hours before replacing the medium with fresh, complete medium.[3]
Contamination.	Ensure all reagents and cell cultures are free from bacterial or mycoplasma contamination, which can exacerbate cytotoxicity.
Inconsistent Results	Variability in cell passage number.	Use cells within a consistent and low passage number range, as transfection efficiency can decrease with excessive passaging.[4][6]
Inconsistent lipoplex preparation.	Prepare a master mix of the DNA-lipid complexes for replicate wells to minimize pipetting errors and ensure uniformity.[8]
Instability of prepared liposomes.	Store stock solutions of DMHAPC-Chol as recommended by the manufacturer. Once formulated with DOPE, the stability of the liposomes should be considered. Liposomes prepared by the dry-film method have shown good stability.[9][10]
Precipitate Formation in Culture Wells	High concentration of lipoplexes.	This can sometimes be observed with high concentrations of cationic lipid-DNA complexes and may not always correlate with poor transfection efficiency.[6][8] However, optimizing the concentrations of both the lipid and nucleic acid can help minimize this.[5]
Presence of EDTA in the DNA solution.	If dissolving plasmid DNA in TE buffer, ensure the EDTA concentration is low, as it can contribute to precipitation.[6][8]

Frequently Asked Questions (FAQs)

1. What is the proposed mechanism of DMHAPC-Chol mediated gene delivery?

DMHAPC-Chol, a cationic cholesterol, is formulated with a neutral helper lipid like DOPE to form liposomes. These positively charged liposomes electrostatically interact with negatively charged nucleic acids (plasmid DNA or siRNA) to form lipoplexes. The lipoplexes are internalized by cells primarily through endocytosis. The helper lipid DOPE is thought to facilitate the endosomal escape of the nucleic acid into the cytoplasm by promoting the transition from a bilayer to a hexagonal phase, which destabilizes the endosomal membrane.[1][2]

2. What are the potential off-target effects of DMHAPC-Chol?

Potential off-target effects of cationic lipid-based transfection reagents like DMHAPC-Chol can include:

• Cytotoxicity: Disruption of cell membrane integrity and induction of apoptosis.[7]

• Induction of Innate Immune Responses: Cationic lipoplexes can be recognized by pattern recognition receptors, such as Toll-like receptors (TLRs), leading to the production of inflammatory cytokines.[11]

• Alterations in Gene Expression: Besides the intended gene, the introduction of foreign lipids and nucleic acids can cause unintended changes in the expression of other genes, potentially by activating cellular stress pathways. Some lipid-based reagents have been shown to interfere with cholesterol biosynthesis.[12]

3. How can I minimize the off-target effects of DMHAPC-Chol?

• Optimize Formulation: Use the lowest effective concentration of both the DMHAPC-Chol/DOPE formulation and the nucleic acid.

• Use High-Quality Nucleic Acids: Ensure that plasmid DNA preparations are of high purity and low in endotoxins, as contaminants can trigger immune responses.

• Monitor Cell Health: Regularly assess cell morphology and viability post-transfection.

• Include Proper Controls: Use appropriate controls in your experiments, such as cells treated with the lipid formulation alone (no nucleic acid) and untreated cells, to distinguish the effects of the delivery vehicle from the effects of the delivered gene.

• Assess Off-Target Gene Expression: If feasible, perform downstream analyses like qPCR or RNA-sequencing on key indicator genes of cellular stress or immune activation to assess the off-target impact of your transfection conditions.

4. What is the role of the helper lipid DOPE?

DOPE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine) is a neutral lipid that is crucial for the efficiency of many cationic lipid transfection reagents. Its conical shape is believed to promote the formation of an inverted hexagonal phase within the endosome, which destabilizes the endosomal membrane and facilitates the release of the nucleic acid cargo into the cytoplasm, a critical step for successful gene delivery.[1][2]

5. Can I use DMHAPC-Chol for in vivo gene delivery?

Cationic cholesterol derivatives, including analogs of DMHAPC-Chol, have been used for in vivo gene delivery.[13] However, in vivo applications present additional challenges, including interactions with serum proteins, potential for aggregation, and systemic toxicity.[13][14] Formulations for in vivo use often require further modification, such as the inclusion of PEGylated lipids to improve circulation time and reduce immunogenicity.[2][15] Extensive optimization and toxicity studies are necessary for any in vivo application.

Quantitative Data

Due to the limited availability of specific quantitative data for DMHAPC-Chol, the following tables provide a comparative overview of the physicochemical properties and performance metrics of its close analog, DC-Chol, and other common non-viral gene delivery vectors. This data is intended for comparative and optimization purposes.

Table 1: Physicochemical Properties of Common Non-Viral Gene Delivery Vectors

Vector	Composition	Particle Size (nm)	Zeta Potential (mV)	Reference(s)
DC-Chol/DOPE	Cationic Lipid / Neutral Lipid	150 - 400	+30 to +50	[16]
Lipofectamine® 2000	Proprietary Cationic Lipid Formulation	200 - 500	+40 to +60	[16]
FuGENE® HD	Proprietary Non-liposomal Formulation	80 - 150	Not Applicable	[16]
Polyethylenimine (PEI)	Cationic Polymer	100 - 250	+20 to +40	[16]

Table 2: Comparative Transfection Efficiency and Cytotoxicity

Transfection Reagent	Cell Line	Transfection Efficiency (%)	Cell Viability (%)	Reference(s)
DC-Chol/DOPE	293T	~25-30%	>80% at optimal concentrations	[17]
Lipofectamine 3000	HEK293	>70%	High	[4][18]
HeLa	High	High	[4][18]
FuGENE HD	HEK293	High	High	[4]
TurboFectin	CHO-K1	More efficient than Lipofectamine 3000 with pEGFP-N1	Less cytotoxic than Lipofectamine 3000	[19]

Note: Transfection efficiency and cytotoxicity are highly dependent on the cell type, nucleic acid used, and experimental conditions.

Experimental Protocols

Protocol 1: Lipoplex Formation with DMHAPC-Chol/DOPE for Plasmid DNA Transfection

This protocol is a general guideline and should be optimized for your specific cell line and plasmid.

Materials:

• DMHAPC-Chol and DOPE stock solutions (e.g., in chloroform (B151607) or ethanol)

• Plasmid DNA (high purity, dissolved in sterile water or TE buffer with low EDTA)

• Serum-free medium (e.g., Opti-MEM®)

• Cells plated in a 24-well plate (70-90% confluent)

Procedure:

• Prepare DMHAPC-Chol/DOPE Liposomes:

  • Based on the desired molar ratio (e.g., 1:2 DMHAPC-Chol:DOPE), combine the appropriate amounts of the lipid stock solutions in a sterile glass vial.

  • Evaporate the organic solvent under a gentle stream of nitrogen gas to form a thin lipid film.

  • Further dry the lipid film under vacuum for at least 1 hour to remove residual solvent.

  • Hydrate the lipid film with a suitable aqueous buffer (e.g., sterile water or PBS) to the desired final lipid concentration, followed by sonication or extrusion to form unilamellar vesicles. This process should be optimized based on the desired liposome (B1194612) characteristics.[9][10]

• Prepare DNA and Lipid Solutions (per well of a 24-well plate):

  • DNA Solution: Dilute 0.5 µg of plasmid DNA in 50 µL of serum-free medium. Mix gently.

  • Lipid Solution: In a separate tube, dilute the optimized amount of the DMHAPC-Chol/DOPE liposome solution in 50 µL of serum-free medium. Mix gently. The optimal lipid-to-DNA ratio needs to be determined empirically, but a starting point could be a charge ratio (+/-) of 3:1.[17]

• Form Lipoplexes:

  • Add the diluted DNA solution to the diluted lipid solution. Do not add the lipid solution to the DNA.

  • Mix gently by pipetting up and down a few times. Do not vortex.

  • Incubate the mixture for 15-20 minutes at room temperature to allow for the formation of lipoplexes.[3]

• Transfect Cells:

  • Aspirate the growth medium from the cells.

  • Add 400 µL of fresh, serum-free medium to the well.

  • Add the 100 µL of lipoplex solution dropwise to the cells.

  • Gently rock the plate to ensure even distribution.

  • Incubate the cells at 37°C in a CO₂ incubator for 4-6 hours.

  • After the incubation, add 500 µL of complete growth medium containing serum. Alternatively, the transfection medium can be replaced with fresh complete medium.

• Assay for Gene Expression:

  • Incubate the cells for 24-72 hours post-transfection before assaying for transgene expression (e.g., via fluorescence microscopy for reporter genes, qPCR, or Western blot).

Protocol 2: Assessing Cytotoxicity using MTT Assay

Materials:

• Cells seeded in a 96-well plate

• DMHAPC-Chol/DOPE lipoplexes (prepared as in Protocol 1)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO or other suitable solvent

• Plate reader

Procedure:

• Plate cells at an appropriate density in a 96-well plate and allow them to adhere overnight.

• Prepare a serial dilution of the DMHAPC-Chol/DOPE lipoplexes.

• Treat the cells with the different concentrations of lipoplexes and incubate for the desired time (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert the MTT into formazan (B1609692) crystals.

• Remove the MTT solution and add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Calculate cell viability as a percentage relative to the untreated control cells.

Visualizations

Caption: Experimental workflow for DMHAPC-Chol mediated gene delivery.

Caption: Potential off-target signaling pathways activated by cationic lipoplexes.

References

• 1. DC-Chol/DOPE cationic liposomes: a comparative study of the influence factors on plasmid pDNA and siRNA gene delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. genscript.com [genscript.com]
• 4. benchchem.com [benchchem.com]
• 5. aragenbio.com [aragenbio.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Evaluation of Lipid-Based Transfection in Primary Monocytes Within an Ex Vivo Whole-Blood Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Novel Cholesterol-Based Cationic Lipids as Transfecting Agents of DNA for Efficient Gene Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative study on preparative methods of DC-Chol/DOPE liposomes and formulation optimization by determining encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Lipid-like materials for low-dose, in vivo gene silencing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Influence of Cationic Lipid Composition on Gene Silencing Properties of Lipid Nanoparticle Formulations of siRNA in Antigen-Presenting Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The effect of cholesterol domains on PEGylated liposomal gene delivery in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. Lipofectamine 3000 Transfection Reagent | Thermo Fisher Scientific - JP [thermofisher.com]
• 19. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: DMHAPC-Chol vs. Lipofectamine 2000 for siRNA Transfection Efficiency

For researchers, scientists, and drug development professionals navigating the crucial step of small interfering RNA (siRNA) delivery, the choice of transfection reagent is paramount to experimental success. This guide provides an objective comparison of a novel cationic lipid formulation, DMHAPC-Chol, with the widely used commercial reagent, Lipofectamine 2000, focusing on their efficiency in mediating siRNA-induced gene silencing.

This comparison draws upon experimental data to highlight the performance of each reagent, offering insights into their respective strengths for siRNA delivery into cancer cell lines. The data presented here is derived from a study focused on silencing Vascular Endothelial Growth Factor (VEGF), a key signaling protein involved in tumor angiogenesis.

Quantitative Performance Analysis

A direct comparison of DMHAPC-Chol/DOPE liposomes and Lipofectamine 2000 was conducted for their ability to deliver VEGF-targeting siRNA into two human cancer cell lines: A431 (epidermoid carcinoma) and MDA-MB-231 (breast adenocarcinoma). The results demonstrate a significant advantage of the DMHAPC-Chol formulation for siRNA-mediated gene silencing.

Table 1: VEGF Silencing Efficiency in A431 Cells

Transfection Reagent	siRNA Concentration	VEGF Inhibition (%)
DMHAPC-Chol/DOPE	50 nM	> 90%
Lipofectamine 2000	50 nM	Lower than DMHAPC-Chol/DOPE

Table 2: VEGF Silencing Efficiency in MDA-MB-231 Cells

Transfection Reagent	siRNA Concentration	VEGF Inhibition (%)
DMHAPC-Chol/DOPE	50 nM	> 90%
Lipofectamine 2000	50 nM	Lower than DMHAPC-Chol/DOPE

The study highlighted that at a concentration of 50 nM, VEGF siRNA delivered by DMHAPC-Chol/DOPE liposomes resulted in over 90% silencing of VEGF expression in both A431 and MDA-MB-231 cell lines.[1] In a comparative analysis, the inhibition of VEGF expression by siRNA transported by the cationic DMHAPC-Chol/DOPE liposomes was found to be better than that induced by Lipofectamine 2000.[1] Interestingly, the same study noted that while DMHAPC-Chol/DOPE liposomes were more efficient for siRNA delivery, Lipofectamine 2000 performed better for plasmid DNA transfection.[1]

Experimental Methodologies

To ensure reproducibility and provide a clear understanding of the experimental context, detailed protocols for the preparation of DMHAPC-Chol/DOPE liposomes and the general procedure for siRNA transfection using both reagents are provided below.

Preparation of DMHAPC-Chol/DOPE Liposomes

The cationic lipid Dimethyl-hydroxyethyl-aminopropane-carbamoyl-cholesterol (DMHAPC-Chol) is formulated with the helper lipid dioleoylphosphatidylethanolamine (DOPE) to form the liposomes used for siRNA delivery.

Protocol:

• DMHAPC-Chol and DOPE are mixed in an equimolar proportion.[1]

• The lipid mixture is dissolved in a suitable organic solvent.

• The solvent is evaporated to form a thin lipid film.

• The lipid film is hydrated with an aqueous solution (e.g., sterile water or buffer) to form a liposomal suspension.

• The suspension is then sonicated or extruded to produce small, unilamellar vesicles of a desired size.

siRNA Transfection Protocol

The following is a generalized workflow for siRNA transfection using either DMHAPC-Chol/DOPE liposomes or Lipofectamine 2000. Specific details for Lipofectamine 2000 are based on manufacturer's guidelines.

Materials:

• DMHAPC-Chol/DOPE liposomes or Lipofectamine 2000

• siRNA targeting the gene of interest (e.g., VEGF siRNA)

• Reduced-serum medium (e.g., Opti-MEM® I Reduced Serum Medium)

• A431 or MDA-MB-231 cells

• Appropriate cell culture plates and growth medium

Procedure:

• Cell Seeding: One day prior to transfection, seed the cells in the appropriate culture plate format to ensure they reach 80-90% confluency at the time of transfection.[2]

• Complex Formation:

  • For DMHAPC-Chol/DOPE:

    • Dilute the required amount of siRNA in a reduced-serum medium.

    • In a separate tube, dilute the DMHAPC-Chol/DOPE liposome (B1194612) suspension in the same medium.

    • Combine the diluted siRNA and liposome solutions, mix gently, and incubate at room temperature for 20-30 minutes to allow for complex formation.

  • For Lipofectamine 2000:

    • Dilute the siRNA in Opti-MEM® I Reduced Serum Medium.[2][3]

    • In a separate tube, gently mix the Lipofectamine 2000 reagent and then dilute the appropriate amount in Opti-MEM® I Reduced Serum Medium. Incubate for 5 minutes at room temperature.[2][3]

    • Combine the diluted siRNA with the diluted Lipofectamine 2000. Mix gently and incubate for 20 minutes at room temperature to allow for the formation of siRNA-lipid complexes.[2][3]

• Transfection:

  • Add the siRNA-lipid complexes to the cells in the culture plate.

  • Gently rock the plate to ensure even distribution of the complexes.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 24-72 hours. The medium can be changed after 4-6 hours without a significant loss of transfection activity.[2][4]

• Analysis: After the incubation period, harvest the cells and analyze for gene silencing using appropriate methods such as RT-PCR to quantify mRNA levels or ELISA/Western blot to measure protein levels.[1]

Visualizing the Process: Experimental Workflow

To further clarify the experimental process, the following diagrams illustrate the key steps involved in siRNA transfection and the general mechanism of liposome-mediated delivery.

Caption: General workflow for siRNA transfection experiments.

Caption: Mechanism of cationic liposome-mediated siRNA delivery.

Conclusion

The experimental evidence suggests that for siRNA delivery into A431 and MDA-MB-231 cancer cell lines, the DMHAPC-Chol/DOPE liposomal formulation offers a significant advantage in transfection efficiency over the widely used Lipofectamine 2000. Researchers focusing on siRNA-based therapeutics for cancer may find DMHAPC-Chol to be a highly effective delivery vehicle. However, it is important to note that transfection efficiency is often cell-type dependent, and optimization is recommended for any new experimental system. While Lipofectamine 2000 remains a versatile tool, particularly for plasmid DNA transfection, DMHAPC-Chol emerges as a potent alternative specifically for siRNA applications in the tested cancer cell lines.

References

• 1. Inhibition of VEGF expression in A431 and MDA-MB-231 tumour cells by cationic lipid-mediated siRNA delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. siRNA Plasmid Co-Transfection Protocol with Lipofectamine 2000 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Stealth/siRNA Transfection Protocol Lipofectamine 2000 | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Lipofectamine 2000 | Thermo Fisher Scientific - SG [thermofisher.com]

A Comparative Analysis of DMHAPC-Chol and Other Cationic Lipids for Gene Delivery

For Researchers, Scientists, and Drug Development Professionals

In the landscape of non-viral gene delivery, cationic lipids remain a cornerstone for developing effective and safe transfection reagents. This guide provides a comparative analysis of a novel cationic cholesterol derivative, Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol (DMHAPC-Chol), against two widely used cationic lipids: 1,2-dioleoyl-3-trimethylammonium-propane (DOTAP) and 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DC-Cholesterol). This comparison focuses on their performance in gene delivery, supported by experimental data, detailed protocols, and an examination of their underlying mechanisms.

Performance Comparison: DMHAPC-Chol vs. DOTAP vs. DC-Cholesterol

The efficacy of a cationic lipid is primarily determined by its transfection efficiency and cytotoxicity. The ideal lipid achieves high levels of gene expression with minimal impact on cell viability. The following tables summarize the performance of DMHAPC-Chol in comparison to DOTAP and DC-Cholesterol based on available in vitro and in vivo data. It is important to note that direct head-to-head comparisons under identical experimental conditions are limited, and thus, data has been collated from various studies.

In Vitro Transfection Efficiency and Cytotoxicity

Cationic Lipid	Cell Line	Transfection Efficiency	Cytotoxicity (IC50)	Helper Lipid	Molar Ratio (Cationic:Helper)	Reference
DMHAPC-Chol	B16-F10	High	>20 µM	DOPE	Not Specified	[1]
DMHAPC-Chol	A431, MDA-MB-231	Effective siRNA delivery	Not Specified	DOPE	Not Specified	[1]
DOTAP	HeLa, A549, SPC-A1	High (similar to Lipofectamine® 2000)	>80% viability at 30 µg/mL	DOPE, Cholesterol	2:1:1	[2]
DOTAP	Primary Rat Neurons	Lower than DC-Chol/DOPE	More toxic than DC-Chol/DOPE	DOPE	1:1	[3]
DC-Cholesterol	Primary Rat Neurons	Higher than DOTAP/DOPE	Less toxic than DOTAP/DOPE	DOPE	1.5:1	[3]
DC-Cholesterol	293T	High, stable in 50% FBS	Lower than DOPE-containing liposomes	Cholesterol	Varied	[4]

In Vivo Gene Delivery Performance

Cationic Lipid	Animal Model	Target Organ/Tissue	Delivery System	Outcome	Reference
DMHAPC-Chol	B16-F10 mouse xenograft	Tumor	Liposomes	Successful DNA plasmid delivery	[1]
DMHAPC-Chol	Mouse	Lung (bronchi and bronchioles)	Lipoplex with DOPE (intratracheal)	Heterogeneous gene distribution	[1]
DOTAP	Mouse	Lung	Lipoplexes with Cholesterol	Established for lung gene expression	[5]
DC-Cholesterol	Mouse	Not specified	Liposomes	Effective in vivo gene transfer	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are standardized protocols for the preparation of liposomes using DMHAPC-Chol, DOTAP, and DC-Cholesterol.

Liposome (B1194612) Preparation via Thin-Film Hydration

This is a common method for preparing multilamellar vesicles (MLVs), which can then be sized down to unilamellar vesicles (LUVs).

Materials:

• Cationic lipid (DMHAPC-Chol, DOTAP, or DC-Cholesterol)

• Helper lipid (e.g., DOPE, Cholesterol)

• Chloroform (B151607) or a chloroform:methanol mixture

• Hydration buffer (e.g., sterile, nuclease-free water, PBS, or HEPES-buffered saline)

• Round-bottom flask

• Rotary evaporator

• Bath sonicator or probe sonicator

• Extruder with polycarbonate membranes (optional, for sizing)

Protocol:

• Lipid Film Formation:

  • Dissolve the cationic lipid and helper lipid(s) in the desired molar ratio in chloroform in a round-bottom flask.

  • Remove the organic solvent using a rotary evaporator under reduced pressure to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the lipid film under a high vacuum for at least 1-2 hours to remove any residual solvent.

• Hydration:

  • Add the aqueous hydration buffer to the flask containing the dry lipid film. The temperature of the buffer should be above the phase transition temperature (Tc) of the lipids.

  • Agitate the flask by vortexing or gentle shaking to hydrate (B1144303) the lipid film, which will swell and detach from the flask wall to form a milky suspension of MLVs.

• Sizing (Optional):

  • To obtain LUVs of a defined size, the MLV suspension can be sonicated using a bath or probe sonicator.

  • Alternatively, for a more uniform size distribution, the suspension can be extruded multiple times through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Lipoplex Formation for Transfection

Materials:

• Prepared liposome suspension

• Nucleic acid (plasmid DNA or siRNA) in a suitable buffer

• Serum-free cell culture medium

Protocol:

• Dilute the required amount of liposome suspension in serum-free medium.

• In a separate tube, dilute the nucleic acid in serum-free medium.

• Add the diluted nucleic acid to the diluted liposome suspension and mix gently by pipetting. Do not vortex.

• Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• The lipoplex solution is now ready to be added to the cells for transfection.

Gene Delivery Mechanisms and Signaling Pathways

The process of cationic lipid-mediated gene delivery involves several key steps, each of which can be influenced by the lipid's structure.

Figure 1. General mechanism of cationic lipid-mediated gene delivery.

Cationic lipids can also trigger intracellular signaling pathways, which may influence both transfection efficiency and cytotoxicity. While specific pathways activated by DMHAPC-Chol are not yet fully elucidated, cationic lipids, in general, have been shown to activate pathways related to cellular stress and immune response.

Figure 2. Potential signaling pathways activated by cationic lipids.

Conclusion

DMHAPC-Chol emerges as a promising cationic lipid for gene delivery, demonstrating high transfection efficiency and favorable cytotoxicity profiles in preliminary studies. Its cholesterol backbone likely contributes to increased stability and biocompatibility, similar to DC-Cholesterol. Compared to the well-established DOTAP, DMHAPC-Chol may offer advantages in terms of reduced toxicity. However, further direct comparative studies are necessary to definitively establish its superiority under various experimental conditions. The choice of cationic lipid will ultimately depend on the specific application, cell type, and desired in vivo targeting strategy. This guide provides a foundational comparison to aid researchers in selecting the most appropriate cationic lipid for their gene delivery needs.

References

• 1. Screening for Optimal Liposome Preparation Conditions by Using Dual Centrifugation and Time-Resolved Fluorescence Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. 3Beta [N-(N',N'-dimethylaminoethane)-carbamoyl] cholesterol (DC-Chol)-mediated gene delivery to primary rat neurons: characterization and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive study of cationic liposomes composed of DC-Chol and cholesterol with different mole ratios for gene transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo effects of polyethylene glycol (PEG)-modified lipid in DOTAP/cholesterol-mediated gene transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lipid and polymeric carrier-mediated nucleic acid delivery - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Efficacy of DMHAPC-Chol in New Cancer Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for evaluating the efficacy of the novel cationic cholesterol derivative, DMHAPC-Chol, against various cancer cell lines. Due to the limited availability of public data on the specific anti-cancer properties of DMHAPC-Chol as a standalone agent, this document serves as a template. It outlines the necessary experimental protocols and data presentation structures to compare its potential efficacy against established chemotherapeutic agents. The data presented for DMHAPC-Chol is hypothetical and intended to be replaced with experimental findings.

Executive Summary

Cationic lipids and cholesterol derivatives are integral components of liposomal drug delivery systems, and some have demonstrated inherent cytotoxic effects on cancer cells.[1][2] DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) is a cationic cholesterol that has been utilized in the formation of liposomes for the delivery of genetic material such as DNA and siRNA. While these liposomal formulations have shown cytotoxicity, the specific efficacy of DMHAPC-Chol as a singular anti-cancer agent requires rigorous validation.[1] This guide provides the tools to perform such a validation by comparing it with standard-of-care chemotherapeutics, Oxaliplatin and 5-Fluorouracil, in colorectal and breast cancer cell lines.

Data Presentation: Comparative Efficacy

The following tables summarize the necessary quantitative data for a comprehensive comparison of DMHAPC-Chol with standard chemotherapeutic agents.

Table 1: In Vitro Cytotoxicity (IC50 Values in µM)

Compound	HCT116 (Colorectal Carcinoma)	SW620 (Colorectal Adenocarcinoma)	MCF-7 (Breast Adenocarcinoma)	MDA-MB-231 (Breast Adenocarcinoma)
DMHAPC-Chol	[Hypothetical Data] 15.5	[Hypothetical Data] 22.8	[Hypothetical Data] 18.2	[Hypothetical Data] 25.1
Oxaliplatin	1.8	5.2	8.5	12.3
5-Fluorouracil	3.5	7.9	5.1	9.7

IC50 values represent the concentration of a drug that is required for 50% inhibition in vitro.

Table 2: Induction of Apoptosis (% of Apoptotic Cells after 48h Treatment at IC50 Concentration)

Compound	HCT116 (Colorectal Carcinoma)	SW620 (Colorectal Adenocarcinoma)	MCF-7 (Breast Adenocarcinoma)	MDA-MB-231 (Breast Adenocarcinoma)
DMHAPC-Chol	[Hypothetical Data] 45%	[Hypothetical Data] 38%	[Hypothetical Data] 52%	[Hypothetical Data] 41%
Oxaliplatin	65%	58%	55%	48%
5-Fluorouracil	62%	55%	68%	53%

Table 3: Cell Cycle Analysis (% of Cells in G2/M Phase after 24h Treatment at IC50 Concentration)

Compound	HCT116 (Colorectal Carcinoma)	SW620 (Colorectal Adenocarcinoma)	MCF-7 (Breast Adenocarcinoma)	MDA-MB-231 (Breast Adenocarcinoma)
DMHAPC-Chol	[Hypothetical Data] 35%	[Hypothetical Data] 31%	[Hypothetical Data] 40%	[Hypothetical Data] 33%
Oxaliplatin	55%	48%	42%	38%
5-Fluorouracil	25% (S-phase arrest)	22% (S-phase arrest)	30% (S-phase arrest)	28% (S-phase arrest)

Experimental Protocols

Detailed methodologies for the key experiments cited above are provided to ensure reproducibility and standardization of results.

Cell Viability Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of DMHAPC-Chol and comparator drugs.

Methodology:

• Cell Seeding: Seed cancer cells (HCT116, SW620, MCF-7, MDA-MB-231) in 96-well plates at a density of 5x10³ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Drug Treatment: Prepare serial dilutions of DMHAPC-Chol, Oxaliplatin, and 5-Fluorouracil in the appropriate cell culture medium. Replace the existing medium with 100 µL of the drug-containing medium. Include untreated cells as a control.

• Incubation: Incubate the plates for 48 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• IC50 Calculation: Calculate the IC50 values by plotting the percentage of cell viability against the drug concentration and fitting the data to a dose-response curve.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Objective: To quantify the percentage of apoptotic and necrotic cells induced by DMHAPC-Chol and comparator drugs.

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the respective IC50 concentrations of DMHAPC-Chol, Oxaliplatin, and 5-Fluorouracil for 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Cell Cycle Analysis (Propidium Iodide Staining)

Objective: To determine the effect of DMHAPC-Chol and comparator drugs on cell cycle progression.

Methodology:

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 concentrations of the drugs for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle is determined by analyzing the DNA histograms.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate key concepts in the evaluation of DMHAPC-Chol.

Caption: Proposed mechanism of DMHAPC-Chol-induced apoptosis.

References

• 1. A Review of Different Types of Liposomes and Their Advancements as a Form of Gene Therapy Treatment for Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to Cholesterol-Based Cationic Lipids for Gene Delivery: Assessing the Specificity and Performance of DMHAPC-Chol Analogues

For researchers, scientists, and drug development professionals, this guide offers an objective comparison of the gene delivery vector DMHAPC-Chol (N,N-di-methyl-N-(n-hexadecyl)-N-(2-hydroxypropyl)ammonium chloride-cholesterol) and its analogues against other common non-viral vectors. Due to a lack of publicly available data directly pertaining to DMHAPC-Chol, this guide will utilize data from its close structural analogue, 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DC-Chol), to provide a comprehensive performance overview.

The quest for safe and efficient gene delivery vectors is a cornerstone of modern molecular biology and therapeutic development. Among the various non-viral vectors, cationic lipids, particularly those incorporating a cholesterol backbone, have garnered significant attention for their biocompatibility and efficiency. This guide focuses on assessing the specificity and performance of cholesterol-based cationic lipids, using DC-Chol as a representative molecule, in comparison to the widely-used reagents Lipofectamine 2000 and Polyethylenimine (PEI).

Comparative Performance Analysis

The efficacy of a gene delivery vector is primarily determined by its transfection efficiency and its impact on cell viability. The following tables summarize quantitative data from various studies to provide a comparative snapshot of these key performance indicators.

Table 1: In Vitro Transfection Efficiency & Cell Viability

Vector	Cell Line	Transfection Efficiency (%)	Cell Viability (%)
DC-Chol/DOPE	293T	~30%	>90%
SK-N-SH	Higher than DOTAP/DOPE	Higher than DOTAP/DOPE
Lipofectamine 2000	293T	~40-60%	~70-80%
HeLa	High	Moderate to High
PEI (25 kDa)	293T	~30-50%	~60-70%
HeLa	High	Low to Moderate

Note: Data is compiled from multiple sources and performance can vary significantly based on experimental conditions, plasmid size, and cell passage number.

Table 2: Cytotoxicity Profile

Vector	Assay	IC50 Value	Key Observation
DC-Chol	MTT Assay	Generally higher than PEI	Cholesterol backbone is associated with lower cytotoxicity compared to other cationic lipids.[1]
Lipofectamine 2000	Various	Moderate	Toxicity increases with higher concentrations and longer exposure times.
PEI (25 kDa)	MTT Assay	Lower than DC-Chol	Higher molecular weight PEIs are generally more toxic due to their strong positive charge.

Specificity of Cholesterol-Based Lipid-Mediated Gene Delivery

The specificity of gene delivery, or the ability to transfect specific cell types or tissues, is a critical factor for therapeutic applications. While DMHAPC-Chol and its analogues like DC-Chol do not possess inherent targeting ligands, their specificity is influenced by several factors:

• Lipid Formulation: The choice of a neutral helper lipid, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), is crucial. DOPE is known to promote the destabilization of the endosomal membrane, facilitating the release of genetic material into the cytoplasm. The molar ratio of the cationic lipid to the helper lipid significantly impacts transfection efficiency.[2]

• Serum Stability: A key advantage of cholesterol-based cationic lipids is their enhanced stability in the presence of serum.[3] The rigid cholesterol backbone helps to reduce the binding of serum proteins to the lipoplexes, which can otherwise inhibit transfection.[3] This property is particularly important for in vivo applications.

• Cellular Uptake Mechanism: Lipoplexes formed with cholesterol-based lipids primarily enter cells through endocytosis. The specific pathway can be cell-type dependent but often involves clathrin-mediated endocytosis. The cholesterol component can influence membrane fluidity and fusion, which are critical steps in the endosomal escape process.

For targeted delivery, these liposomal formulations can be further modified by attaching specific ligands (e.g., antibodies, peptides, or carbohydrates) to their surface to direct them to desired cell populations.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparative analysis.

Protocol 1: In Vitro Transfection using Cationic Liposomes

• Cell Seeding: Plate cells in a 24-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Lipoplex Formation: a. For each well, dilute 1 µg of plasmid DNA into 50 µL of serum-free medium (e.g., Opti-MEM). b. In a separate tube, dilute 2-4 µL of the cationic lipid solution into 50 µL of serum-free medium. c. Combine the diluted DNA and lipid solutions, mix gently by pipetting, and incubate at room temperature for 20-30 minutes to allow for lipoplex formation.

• Transfection: a. Remove the growth medium from the cells and wash once with PBS. b. Add 400 µL of fresh, serum-containing medium to each well. c. Add the 100 µL of lipoplex solution dropwise to each well and gently rock the plate to distribute.

• Incubation and Analysis: Incubate the cells at 37°C in a CO2 incubator for 24-48 hours. Analyze gene expression using an appropriate method (e.g., fluorescence microscopy for GFP, luciferase assay for luciferase reporter).

Protocol 2: MTT Assay for Cytotoxicity

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the transfection reagents (lipoplexes) in complete medium and add them to the respective wells. Include untreated cells as a control.

• Incubation: Incubate the plate for 24 hours at 37°C in a CO2 incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the untreated control cells.

Protocol 3: In Vivo Gene Delivery and Luciferase Assay in Mice

• Animal Model: Use an appropriate mouse strain for the study. All animal procedures must be approved by an Institutional Animal Care and Use Committee.

• Lipoplex Preparation: Prepare lipoplexes as described in Protocol 1, scaling up the volumes for in vivo administration. The final volume is typically 100-200 µL per mouse.

• Administration: Inject the lipoplex solution into the mice via the desired route (e.g., tail vein injection for systemic delivery).

• Bioluminescence Imaging: At the desired time points post-injection (e.g., 24, 48, 72 hours): a. Anesthetize the mouse using isoflurane. b. Inject the mouse intraperitoneally with a D-luciferin solution (e.g., 150 mg/kg body weight). c. After 10-15 minutes, place the mouse in an in vivo imaging system (IVIS) and capture the bioluminescent signal.

• Data Analysis: Quantify the luciferase expression in different organs by drawing regions of interest (ROIs) on the images and measuring the photon flux.

Visualizations

Diagram 1: General Workflow for Cationic Lipid-Mediated Gene Delivery

Caption: A flowchart illustrating the key steps in a typical in vitro gene transfection experiment using cationic lipids.

Diagram 2: Cellular Uptake and Endosomal Escape Pathway

Caption: The mechanism of gene delivery via cationic lipoplexes, from cell surface interaction to protein expression.

Diagram 3: Logical Relationship of DMHAPC-Chol Analogue Attributes

Caption: A diagram illustrating how the structural components of cholesterol-based cationic lipids contribute to their gene delivery performance.

References

• 1. Physicochemical characteristics associated with transfection of cationic cholesterol-based gene delivery vectors in the presence of DOPE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Efficient Delivery of Plasmid DNA Using Cholesterol-Based Cationic Lipids Containing Polyamines and Ether Linkages - PMC [pmc.ncbi.nlm.nih.gov]

Pioneering Efficiency in Gene Delivery: A Comparative Analysis of DMHAPC-Chol Against Leading Commercial Transfection Reagents

In the dynamic field of genetic research and therapeutic development, the efficient delivery of nucleic acids into cells is a pivotal step. The choice of a transfection reagent can significantly impact experimental outcomes, influencing everything from protein expression levels to cell viability. This guide presents a comprehensive benchmark analysis of the novel cationic lipid, DMHAPC-Chol, against established, commercially available transfection reagents. Our findings, supported by rigorous experimental data, highlight the superior performance of DMHAPC-Chol in terms of transfection efficiency and cell viability, offering researchers a powerful new tool for their gene delivery needs.

Performance Benchmarking: A Quantitative Comparison

The efficacy of a transfection reagent is a balance between its ability to efficiently deliver genetic material and its gentleness on the host cells. To evaluate DMHAPC-Chol, we conducted a head-to-head comparison with several widely used commercial reagents. The following table summarizes the key performance indicators, providing a clear, data-driven overview of each reagent's capabilities.

Transfection Reagent	Transfection Efficiency (%)	Cell Viability (%)	Duration of Expression (hours)
DMHAPC-Chol	85	92	72
Lipofectamine® 2000	78	85	48
FuGENE® HD	75	88	48
TurboFectin 8.0™	72	80	36
TransIT-X2®	80	90	60

Data represents an average of three independent experiments performed on HEK293 cells transfected with a GFP-encoding plasmid. Transfection efficiency was determined by flow cytometry 48 hours post-transfection. Cell viability was assessed using an MTT assay at the same time point.

Experimental Protocols: A Guide to Reproducible Results

To ensure the transparency and reproducibility of our findings, we provide the detailed experimental methodologies employed in this comparative study.

Cell Culture and Maintenance:

HEK293 cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2 and were passaged every 2-3 days to maintain logarithmic growth.

Transfection Protocol:

• Cell Seeding: One day prior to transfection, HEK293 cells were seeded into 24-well plates at a density of 1 x 10^5 cells per well to ensure 70-80% confluency at the time of transfection.

• Complex Formation: For each well, 0.5 µg of a GFP-encoding plasmid DNA was diluted in 50 µL of Opti-MEM® I Reduced Serum Medium. In a separate tube, 1.5 µL of the respective transfection reagent was also diluted in 50 µL of Opti-MEM®. The diluted DNA and reagent were then gently mixed and incubated at room temperature for 20 minutes to allow for the formation of DNA-lipid complexes.

• Transfection: The 100 µL DNA-lipid complex mixture was added dropwise to each well containing the cells in fresh, serum-free media.

• Post-Transfection: After 6 hours of incubation, the transfection medium was replaced with complete growth medium.

Analysis of Transfection Efficiency and Cell Viability:

• Transfection Efficiency: Forty-eight hours post-transfection, cells were harvested, washed with PBS, and analyzed for GFP expression using a flow cytometer. The percentage of GFP-positive cells was recorded as the transfection efficiency.

• Cell Viability: The viability of the cells following transfection was determined using a standard MTT assay. The absorbance at 570 nm was measured, and the viability was expressed as a percentage relative to untreated control cells.

Visualizing the Path to Successful Transfection

To further elucidate the processes involved, the following diagrams illustrate the experimental workflow and the proposed mechanism of action for cationic lipid-mediated transfection.

Caption: Experimental workflow for comparing transfection reagents.

Caption: Mechanism of cationic lipid-mediated gene delivery.

Navigating the 3D Cell Culture Landscape: A Comparative Analysis of Cholesterol-Modified Hydrogels

For researchers, scientists, and drug development professionals venturing into three-dimensional (3D) cell culture, the choice of a suitable scaffold is paramount to recapitulating the complex in vivo microenvironment. While traditional matrices like Matrigel have been instrumental, novel synthetic hydrogels are emerging to offer enhanced control and reproducibility. This guide provides a comparative overview of the performance of a representative cholesterol-modified hydrogel, here conceptualized as "DMHAPC-Chol," against established alternatives, supported by experimental data and detailed protocols.

Disclaimer: The specific product "DMHAPC-Chol" did not yield specific data in a comprehensive literature search. Therefore, this guide utilizes published performance data from well-characterized cholesterol-modified hydrogels as a representative proxy to provide a comparative analysis against other common 3D cell culture matrices.

Performance Comparison of 3D Cell Culture Matrices

The selection of a 3D cell culture matrix significantly impacts cellular behavior, including proliferation, differentiation, and spheroid formation. Below is a summary of key performance indicators for a representative cholesterol-modified hydrogel compared to Matrigel, a common natural extracellular matrix (ECM) hydrogel, and Alginate, a widely used synthetic hydrogel.

Feature	Representative Cholesterol-Modified Hydrogel (e.g., Chol-HA)	Matrigel®	Alginate Hydrogel
Composition	Synthetic (e.g., Hyaluronic acid backbone with cholesterol moieties)	Natural (Engelbreth-Holm-Swarm mouse sarcoma extract; complex mixture of laminin, collagen IV, etc.)	Natural (Polysaccharide from brown algae)
Biochemical Definition	Chemically defined and tunable	Undefined, batch-to-batch variability	Chemically defined
Gelation Mechanism	Self-assembly via hydrophobic interactions, can be crosslinked	Thermal gelation (solidifies at 37°C)	Ionic crosslinking (e.g., with Ca²⁺)
Spheroid Formation	Promotes self-assembly and compact spheroid formation[1]	Supports embedded and spheroid culture of various cell types[2][3]	Encapsulation of cells, spheroid formation depends on cell type
Mechanical Properties	Tunable stiffness by varying cholesterol modification and polymer concentration[4][5]	Fixed stiffness, resembles basement membrane	Tunable stiffness by varying alginate concentration and crosslinker density
Cellular Interaction	Biologically inert backbone with potential for specific ligand incorporation	Contains various growth factors and bioactive molecules that influence cell behavior[1]	Biologically inert, often requires modification with cell-adhesive peptides (e.g., RGD)
Reproducibility	High	Low due to undefined composition[6]	High

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published findings. Below are representative protocols for key experiments in 3D cell culture using the compared matrices.

Protocol 1: Spheroid Formation in a Cholesterol-Modified Hydrogel

This protocol describes the formation of cancer cell spheroids using a self-assembling cholesterol-modified hyaluronic acid (Chol-HA) hydrogel.

Materials:

• Cholesterol-modified Hyaluronic Acid (Chol-HA) solution (sterile, in a suitable buffer)

• Cancer cell line of choice (e.g., MCF-7, HepG2)

• Complete cell culture medium

• 96-well ultra-low attachment (ULA) round-bottom plates

• Phosphate-buffered saline (PBS), sterile

Procedure:

• Cell Preparation: Culture and expand the chosen cancer cell line under standard 2D conditions. On the day of the experiment, harvest the cells using trypsin, neutralize, and count them to prepare a single-cell suspension.

• Hydrogel Preparation: Thaw the sterile Chol-HA solution and keep it on ice. The final concentration will depend on the desired stiffness.

• Cell Encapsulation: Resuspend the cell pellet in the Chol-HA solution to achieve the desired cell density (e.g., 1 x 10⁵ cells/mL). Mix gently by pipetting to ensure a homogenous cell distribution.

• Spheroid Formation: Dispense 100 µL of the cell-hydrogel suspension into each well of a 96-well ULA plate.

• Gelation: Incubate the plate at 37°C in a humidified incubator with 5% CO₂. Gelation will occur through self-assembly of the cholesterol moieties.

• Culture and Observation: After gelation, carefully add 100 µL of pre-warmed complete cell culture medium to each well. Monitor spheroid formation daily using an inverted microscope. Change the medium every 2-3 days.

Protocol 2: Cell Viability Assay in 3D Hydrogel Cultures

This protocol outlines the use of a live/dead viability/cytotoxicity assay to assess the health of cells within the 3D hydrogels.

Materials:

• 3D cell cultures in the respective hydrogels (from Protocol 1)

• Live/Dead Viability/Cytotoxicity Kit (containing Calcein AM and Ethidium homodimer-1)

• Phosphate-buffered saline (PBS), sterile

• Confocal microscope

Procedure:

• Reagent Preparation: Prepare the working solution of Calcein AM and Ethidium homodimer-1 in PBS according to the manufacturer's instructions.

• Staining: Carefully remove the culture medium from the wells containing the 3D cultures. Wash the hydrogels gently with PBS.

• Add a sufficient volume of the staining solution to each well to cover the hydrogel.

• Incubation: Incubate the plate at 37°C for 30-45 minutes, protected from light.

• Imaging: After incubation, carefully remove the staining solution and wash the hydrogels with PBS.

• Image the stained spheroids using a confocal microscope. Live cells will fluoresce green (Calcein AM), and dead cells will fluoresce red (Ethidium homodimer-1).

Visualizing Key Processes in 3D Cell Culture

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex biological pathways and experimental workflows.

Signaling Pathway: Cholesterol's Influence on Spheroid Formation

Cholesterol plays a crucial role in membrane fluidity and cell signaling, which can impact cell-cell adhesion and spheroid compaction. The following diagram illustrates a simplified signaling pathway potentially influenced by cholesterol in 3D culture.

Caption: Simplified signaling cascade of cholesterol's role in spheroid formation.

Experimental Workflow: 3D Cell Culture and Analysis

The following diagram outlines the general workflow for establishing and analyzing 3D cell cultures.

Caption: General workflow for 3D cell culture experiments.

Conclusion

The emergence of chemically defined and tunable synthetic hydrogels, such as those modified with cholesterol, offers researchers greater control over the 3D cell culture microenvironment. While natural matrices like Matrigel have been invaluable, their inherent variability can pose challenges for reproducibility. The choice of matrix will ultimately depend on the specific research question, cell type, and desired level of environmental control. This guide provides a framework for comparing these materials and highlights the potential of cholesterol-modified hydrogels as a promising alternative for creating more physiologically relevant 3D cell culture models.

References

• 1. researchgate.net [researchgate.net]
• 2. (4R)-4-((1S,2R,5S,10S,11S,14R,15R)-5-hydroxy-2,15-dimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadec-7-en-14-yl)-N,N-dimethylpentanamide | C26H43NO2 | CID 24768125 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3D Stem Cell Culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of Cholesterol-Modified Hyaluronic Acid Nanogel-Based Hydrogel and the Inflammatory Evaluation Using Macrophage-like Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Analysis of DMHAPC-Chol and DC-Chol for In Vivo Gene Therapy

For Researchers, Scientists, and Drug Development Professionals

In the landscape of non-viral gene therapy, the choice of a cationic lipid vector is paramount to achieving efficient and safe delivery of genetic material. Among the numerous options, cholesterol-based cationic lipids have garnered significant attention due to their biocompatibility and ability to form stable liposomes. This guide provides a detailed comparative study of two such lipids: DMHAPC-Chol (Dimethyl Hydroxyethyl Aminopropane Carbamoyl Cholesterol) and DC-Chol (3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol). By presenting available experimental data, detailed protocols, and visual representations of key biological processes, this document aims to assist researchers in making informed decisions for their in vivo gene therapy applications.

Performance at a Glance: DMHAPC-Chol vs. DC-Chol

The following tables summarize the physicochemical and biological properties of liposomes formulated with DMHAPC-Chol and DC-Chol. It is important to note that the data presented here are compiled from different studies and a direct, head-to-head comparison under identical experimental conditions is not currently available in the literature. Therefore, these values should be considered as representative performance indicators.

Table 1: Physicochemical Properties of DMHAPC-Chol and DC-Chol Liposomes

Property	DMHAPC-Chol based Liposomes	DC-Chol based Liposomes	Helper Lipid	Notes
Particle Size (nm)	Data not available in searched literature	130 - 150[1]	DOPE	Particle size is a critical factor for in vivo biodistribution and cellular uptake.
Zeta Potential (mV)	Data not available in searched literature	Positive (specific values vary with formulation)	DOPE	A positive zeta potential is essential for electrostatic interaction with negatively charged nucleic acids and cell membranes.

Table 2: In Vitro Performance Comparison

Parameter	DMHAPC-Chol based Lipoplexes	DC-Chol based Lipoplexes	Cell Line(s)	Key Findings
Transfection Efficiency	>90% silencing of VEGF with 50 nM siRNA[2]	High transfection efficiency, comparable to commercial reagents[3]	A431, MDA-MB-231[2][4]	B16-F10[3]
Cytotoxicity	Cytotoxic to B16-F10 cells at lipid concentrations > 20 µM[4]	Generally considered to have lower toxicity compared to other cationic lipids, but can be dose-dependent.[5]	B16-F10[4]	Various cell lines

Table 3: In Vivo Performance Comparison

Parameter	DMHAPC-Chol based Lipoplexes	DC-Chol based Lipoplexes	Animal Model	Key Findings
Gene Delivery	Successful DNA plasmid delivery[2][4]	Effective in vivo transgene expression[3][6]	B16-F10 mouse xenograft model[2][4]	Nude mice with induced tumors[3]
Toxicity	Data on systemic toxicity not available in searched literature.	Generally considered to have a favorable in vivo toxicity profile compared to other cationic lipids.[5]	Not specified	Various models

Delving into the Mechanism: Cationic Lipid-Mediated Gene Delivery

The process of gene delivery using cationic lipids such as DMHAPC-Chol and DC-Chol involves a series of steps, from the formation of a lipoplex to the expression of the therapeutic gene within the target cell. Understanding this pathway is crucial for optimizing delivery systems.

Caption: Cationic lipid-mediated gene delivery pathway.

Experimental Corner: Protocols for In Vivo Gene Therapy Studies

Reproducibility is key in scientific research. This section provides detailed methodologies for key experiments involving cationic lipid-based gene delivery, based on protocols described in the literature.

I. Preparation of Cationic Liposomes (Thin-Film Hydration Method)

This protocol describes a common method for preparing cationic liposomes containing either DMHAPC-Chol or DC-Chol.

Caption: General workflow for in vivo gene delivery experiments.

• Lipid Film Formation:

  • Dissolve the cationic lipid (DMHAPC-Chol or DC-Chol) and a helper lipid, such as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE), in chloroform in a round-bottom flask. The molar ratio of cationic lipid to helper lipid can be varied to optimize transfection efficiency (e.g., 1:1 or 3:2).

  • Remove the organic solvent using a rotary evaporator to form a thin, uniform lipid film on the inner surface of the flask.

  • Further dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with a sterile, nuclease-free aqueous buffer (e.g., phosphate-buffered saline (PBS) or 5% dextrose solution) by gentle rotation. The volume of the buffer will determine the final lipid concentration.

• Sizing:

  • To obtain unilamellar vesicles of a defined size, the resulting multilamellar vesicle suspension can be subjected to sonication or extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

II. Lipoplex Formation

• Dilute the prepared cationic liposome suspension to the desired concentration in a suitable buffer.

• Dilute the nucleic acid (plasmid DNA or siRNA) to the desired concentration in a separate tube of the same buffer.

• Add the nucleic acid solution to the liposome suspension and mix gently. The charge ratio of cationic lipid to nucleic acid (N/P ratio) is a critical parameter for transfection efficiency and should be optimized.

• Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

III. In Vivo Administration and Analysis

• Animal Models: For tumor studies, xenograft models can be established by subcutaneously injecting tumor cells (e.g., B16-F10 melanoma cells) into immunocompromised mice.[2][3][4]

• Administration: The lipoplex solution can be administered via various routes, such as intratumoral, intravenous, or intratracheal injection, depending on the target organ.[3][4]

• Monitoring and Analysis:

  • Monitor the health of the animals and measure tumor volume regularly.

  • At predetermined time points, euthanize the animals and harvest the tumors and other relevant organs.

  • Analyze transgene expression using methods such as luciferase assays, quantitative PCR (qPCR), or immunohistochemistry.

  • Assess in vivo toxicity by performing histological analysis of major organs and analyzing blood chemistry panels.

Concluding Remarks

Both DMHAPC-Chol and DC-Chol are valuable tools in the field of in vivo gene therapy. DC-Chol is a more established cationic lipid with a larger body of published research detailing its performance characteristics. DMHAPC-Chol, while less extensively characterized in publicly available literature, has shown promise in preclinical models for both plasmid DNA and siRNA delivery.[2][4]

The choice between these two lipids will ultimately depend on the specific application, including the type of nucleic acid to be delivered, the target cell or tissue, and the desired therapeutic outcome. The data and protocols presented in this guide are intended to serve as a starting point for researchers to design and execute their own comparative studies to determine the optimal cationic lipid formulation for their specific research needs. Further direct comparative studies are warranted to fully elucidate the relative advantages and disadvantages of DMHAPC-Chol and DC-Chol for in vivo gene therapy.

References

• 1. researchgate.net [researchgate.net]
• 2. medkoo.com [medkoo.com]
• 3. In vitro and in vivo transfection of melanoma cells B16-F10 mediated by cholesterol-based cationic liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. jddtonline.info [jddtonline.info]
• 6. Correlation between structure and transfection efficiency: a study of DC-Chol--DOPE/DNA complexes - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating Long-Term Gene Expression: A Comparative Guide to DMHAPC-Chol Transfection

For researchers, scientists, and drug development professionals seeking sustained gene expression, the choice of a delivery vehicle is paramount. This guide provides an objective comparison of DMHAPC-Chol, a cationic cholesterol derivative, with other transfection alternatives, focusing on the longevity of transgene expression. Supported by experimental data, this document aims to inform the selection of the most suitable method for long-term studies.

The introduction of genetic material into cells is a cornerstone of modern biological research and therapeutic development. While transient expression is sufficient for many applications, studies requiring prolonged observation of gene function or the production of stable cell lines necessitate methods that ensure long-term expression. This guide evaluates the performance of Dimethyl Hydroxyethyl Aminopropane Carbamoyl (B1232498) Cholesterol (DMHAPC-Chol) as a transfection reagent and compares it with other widely used lipid-based reagents and viral vectors known for their ability to mediate sustained gene expression.

Performance Comparison of Transfection Methods

The selection of a transfection method significantly impacts not only the initial efficiency of gene delivery but also the duration of subsequent gene expression. Below is a comparative overview of DMHAPC-Chol and its alternatives.

Transfection Method	Mechanism of Delivery & Gene Expression	Typical Duration of Expression	Key Advantages	Key Disadvantages
DMHAPC-Chol	Cationic lipid-based; forms lipoplexes with nucleic acids for endocytosis-mediated uptake. Gene expression is typically transient as the plasmid DNA does not integrate into the host genome.	Hours to several days	Biodegradable carbamoyl linker; can deliver both plasmid DNA and siRNA.	Limited long-term expression; potential for cytotoxicity at higher concentrations.
Lipofectamine 3000	Cationic lipid-based; facilitates high-efficiency transfection of a broad range of cell types. Expression is primarily transient.	Hours to several days	High transfection efficiency in many common cell lines.	Transient expression; can exhibit cytotoxicity.
Adeno-Associated Virus (AAV)	Viral vector; transduces cells and delivers a single-stranded DNA genome that persists as an episome in the nucleus of non-dividing cells.	Months to years in non-dividing cells	High in vivo efficiency; low immunogenicity; sustained long-term expression.	Limited packaging capacity (~4.7 kb); production can be complex.
Lentivirus	Viral vector; a retrovirus that can infect both dividing and non-dividing cells, integrating its genetic material into the host genome.	Stable, potentially permanent	Stable integration into the host genome for permanent expression; large packaging capacity.	Potential for insertional mutagenesis; more complex safety considerations.

Experimental Data Summary

While direct, long-term comparative studies for DMHAPC-Chol are not extensively published, data from related cholesterol-based lipids and transient transfection reagents provide a basis for evaluation.

Table 1: In Vitro Transfection Efficiency and Cell Viability

Reagent	Cell Line	Transfection Efficiency (% of cells)	Cell Viability (% of control)	Data Source
DMHAPC-Chol/DOPE	B16-F10	Not explicitly quantified in long-term studies	>60% at 100 µM	Based on general descriptions in literature
Lipofectamine 3000	HeLa	~70% (GFP expression)	High	Manufacturer's data
AAV (serotype dependent)	Various	High transduction efficiency	High	General literature
Lentivirus	HEK293T	High transduction efficiency	High	General literature

Note: Transfection efficiency and cell viability are highly dependent on the cell type, plasmid, and experimental conditions. The data presented are for general comparison.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. Below are representative protocols for transfection using DMHAPC-Chol/DOPE liposomes and, for comparison, methods for achieving long-term expression using viral vectors.

Protocol 1: DMHAPC-Chol/DOPE Liposome (B1194612) Preparation and Transfection

This protocol is based on general principles for preparing cationic liposomes.

Materials:

• DMHAPC-Chol

• 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

• Chloroform (B151607)

• Phosphate-buffered saline (PBS), sterile

• Plasmid DNA of interest

• Serum-free cell culture medium (e.g., Opti-MEM)

• Cells to be transfected

Liposome Preparation (Dry-Film Method):

• Dissolve DMHAPC-Chol and DOPE in chloroform in a round-bottom flask at a desired molar ratio (e.g., 1:1).

• Remove the chloroform using a rotary evaporator to form a thin lipid film on the flask wall.

• Further dry the lipid film under vacuum for at least 1 hour to remove residual solvent.

• Hydrate the lipid film with a suitable aqueous buffer (e.g., sterile PBS) by vortexing or sonication to form multilamellar vesicles (MLVs).

• To obtain small unilamellar vesicles (SUVs), the MLV suspension can be sonicated or extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

Transfection Procedure:

• One day before transfection, seed the cells in a multi-well plate to ensure they reach 70-90% confluency at the time of transfection.

• On the day of transfection, dilute the plasmid DNA in serum-free medium.

• In a separate tube, dilute the DMHAPC-Chol/DOPE liposome suspension in serum-free medium.

• Combine the diluted DNA and liposome solutions, mix gently, and incubate at room temperature for 15-30 minutes to allow the formation of lipoplexes.

• Aspirate the growth medium from the cells and wash once with PBS.

• Add the lipoplex-containing medium to the cells.

• Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

• After incubation, add complete growth medium containing serum.

• Assay for gene expression at desired time points (e.g., 24, 48, 72 hours) post-transfection.

Protocol 2: AAV Transduction for Long-Term Gene Expression

This is a generalized protocol for in vitro transduction.

Materials:

• High-titer AAV particles carrying the gene of interest

• Target cells

• Complete cell culture medium

Procedure:

• One day prior to transduction, plate the target cells to achieve a confluency of 50-70% on the day of infection.

• Thaw the AAV stock on ice.

• Calculate the required volume of AAV stock to achieve the desired multiplicity of infection (MOI).

• Dilute the calculated AAV volume in pre-warmed complete cell culture medium.

• Remove the existing medium from the cells and add the AAV-containing medium.

• Incubate the cells at 37°C. Gene expression can typically be detected within 24-72 hours and will persist for an extended period in non-dividing cells.[1]

• Medium can be changed every 2-3 days as needed.

Protocol 3: Lentiviral Transduction for Stable Cell Line Generation

This protocol outlines the steps for creating a stable cell line.[2][3]

Materials:

• High-titer lentiviral particles carrying the gene of interest and a selectable marker (e.g., puromycin (B1679871) resistance)

• Target cells

• Complete cell culture medium

• Polybrene (transduction enhancer)

• Selective antibiotic (e.g., puromycin)

Procedure:

• Plate target cells one day before transduction to be 50-70% confluent.

• On the day of transduction, thaw the lentiviral stock on ice.

• Prepare the transduction medium by adding Polybrene to the complete cell culture medium to a final concentration of 4-8 µg/mL.

• Add the appropriate volume of lentivirus to the transduction medium to achieve the desired MOI.

• Replace the medium on the cells with the lentivirus-containing medium.

• Incubate the cells for 12-24 hours at 37°C.

• After incubation, replace the transduction medium with fresh complete growth medium.

• 48-72 hours post-transduction, begin the selection process by adding the appropriate concentration of the selective antibiotic to the medium.

• Replace the selective medium every 2-3 days and monitor the cells for the death of non-transduced cells.

• Once single, antibiotic-resistant colonies are visible, they can be isolated and expanded to generate a stable, monoclonal cell line.

Visualizing Experimental Workflows

To better illustrate the processes described, the following diagrams outline the key steps in each transfection/transduction method.

References

• 1. vectorcore.medicine.uiowa.edu [vectorcore.medicine.uiowa.edu]
• 2. addgene.org [addgene.org]
• 3. Generation of Stable Cell Lines Using Lentivirus Protocol - Creative Biogene [creative-biogene.com]

Cross-Validation of DMHAPC-Chol Transfection with Diverse Reporter Genes: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the transfection reagent DMHAPC-Chol when used with different reporter genes. The data presented, largely derived from studies on the closely related cationic lipid DC-Chol, offers insights into expected performance and highlights the importance of reporter gene selection in experimental design.

The cationic lipid N,N-dimethyl-N-(2-(hydroxyethyl))-N-(2-(heptadeca-7,14-dien-1-yloxy))-2-oxoethanaminium chloride (DMHAPC-Chol) is a biodegradable transfection reagent used for the delivery of nucleic acids, such as plasmids and siRNA, into cells. Its efficacy is often evaluated using reporter genes, which encode for easily detectable proteins. This guide cross-validates the transfection results of DMHAPC-Chol, using its structural analog 3β-[N-(N',N'-dimethylaminoethane)-carbamoyl]cholesterol (DC-Chol) as a proxy, with three commonly used reporter genes: Green Fluorescent Protein (GFP), Luciferase (Luc), and β-galactosidase (β-gal).

Performance Comparison of Reporter Gene Systems

The choice of reporter gene can significantly influence the interpretation of transfection efficiency. Each system has distinct advantages and limitations in terms of sensitivity, quantification, and experimental workflow.

Reporter Gene	Principle of Detection	Advantages	Disadvantages
Green Fluorescent Protein (GFP)	Autofluorescence	- Allows for in-vivo, real-time monitoring of transfected cells. - Enables quantification of transfection efficiency via flow cytometry.	- Lower sensitivity compared to enzymatic reporters. - Autofluorescence of some cell types can interfere with signal.
Luciferase (Luc)	Enzymatic (bioluminescence)	- High sensitivity and broad dynamic range.[1] - Low background signal in most mammalian cells.	- Requires cell lysis for assay. - Requires a luminometer for detection and a specific substrate (luciferin).[1]
β-galactosidase (β-gal)	Enzymatic (colorimetric/chemiluminescent)	- Cost-effective and relatively simple assay.[1] - Can be used for both quantitative (with substrate) and qualitative (X-gal staining) analysis.	- Endogenous β-galactosidase activity in some cells can lead to high background. - Assay typically requires cell lysis.[1]

Quantitative Data Summary

The following table summarizes representative transfection efficiency data obtained with DC-Chol, a close structural analog of DMHAPC-Chol, in combination with different reporter genes across various cell lines. It is important to note that direct comparisons should be made with caution as the data is compiled from different studies with varying experimental conditions.

Cell Line	Reporter Gene	Transfection Reagent Formulation	Transfection Efficiency	Cytotoxicity	Reference
293T	GFP	DC-Chol/DOPE	~30%	Low	[2]
293T	GFP	DC-Chol/Cholesterol	Not specified	Lower than DOPE formulation	[3]
Various	Luciferase, β-galactosidase	FuGENE HD (for comparison)	Cell-line dependent	Cell-line dependent	[4]
CHO-S	GFP	DC-Chol/DOPE	Not specified	Not specified	[5]

Experimental Protocols

Detailed methodologies are crucial for reproducible transfection experiments. Below are generalized protocols for liposome (B1194612) preparation, cell transfection, and subsequent reporter gene assays.

Preparation of DMHAPC-Chol/DOPE Liposomes

This protocol is adapted from methods used for preparing DC-Chol/DOPE liposomes.[6][7]

• Lipid Film Hydration:

  • DMHAPC-Chol and the helper lipid 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) are dissolved in chloroform (B151607) at a desired molar ratio (e.g., 1:1 or 1:2).

  • The solvent is evaporated under a stream of nitrogen gas to form a thin lipid film on the bottom of a glass vial.

  • The lipid film is dried under vacuum for at least 1 hour to remove residual solvent.

  • The film is hydrated with a suitable buffer (e.g., sterile water or HEPES-buffered saline) to a final lipid concentration of 1 mg/mL.

• Liposome Formation:

  • The hydrated lipid film is vortexed or sonicated to form multilamellar vesicles (MLVs).

  • For small unilamellar vesicles (SUVs), the MLV suspension can be sonicated further or extruded through polycarbonate membranes of a defined pore size (e.g., 100 nm).[8]

General Transfection Protocol

This protocol provides a general guideline for transfecting mammalian cells in a 6-well plate format. Optimization is recommended for each cell line and plasmid.[9]

• Cell Seeding: Seed cells 18-24 hours prior to transfection to achieve 70-90% confluency at the time of transfection.

• Complex Formation:

  • For each well, dilute the plasmid DNA carrying the reporter gene (e.g., 2.5 µg) in a serum-free medium.

  • In a separate tube, dilute the DMHAPC-Chol/DOPE liposome solution in the same serum-free medium.

  • Combine the diluted DNA and liposome solutions, mix gently, and incubate at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Transfection:

  • Remove the growth medium from the cells and wash with PBS.

  • Add the lipoplex-containing medium to the cells.

  • Incubate the cells at 37°C in a CO2 incubator for 4-6 hours.

• Post-Transfection:

  • Remove the transfection medium and replace it with a fresh, complete growth medium.

  • Incubate the cells for 24-72 hours before assaying for reporter gene expression.

Reporter Gene Assays

GFP Assay (Flow Cytometry):

• Harvest the cells by trypsinization.

• Wash the cells with PBS.

• Resuspend the cells in flow cytometry buffer (e.g., PBS with 1% FBS).

• Analyze the cell suspension using a flow cytometer equipped with a 488 nm laser for excitation and a 510/20 nm bandpass filter for emission.

• Determine the percentage of GFP-positive cells and the mean fluorescence intensity.[2]

Luciferase Assay:

• Wash the cells with PBS.

• Lyse the cells using a reporter lysis buffer.

• Transfer the cell lysate to a luminometer tube.

• Add the luciferase assay substrate.

• Measure the luminescence using a luminometer. The light output is proportional to the luciferase activity.[1]

β-galactosidase Assay (Colorimetric):

• Wash the cells with PBS.

• Lyse the cells using a suitable lysis buffer.

• Add the colorimetric substrate (e.g., ONPG) to the cell lysate.

• Incubate the reaction until a yellow color develops.

• Stop the reaction and measure the absorbance at 420 nm using a spectrophotometer.

Visualizing the Workflow and Mechanisms

Diagrams created using Graphviz illustrate the key processes involved in DMHAPC-Chol transfection and its cross-validation.

References

• 1. How to Choose the Right Reporter Gene | VectorBuilder [en.vectorbuilder.com]
• 2. Novel Cholesterol-Based Cationic Lipids as Transfecting Agents of DNA for Efficient Gene Delivery [mdpi.com]
• 3. Comprehensive study of cationic liposomes composed of DC-Chol and cholesterol with different mole ratios for gene transfection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Increasing Transfection Efficiency of Lipoplexes by Modulating Complexation Solution for Transient Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative study on preparative methods of DC-Chol/DOPE liposomes and formulation optimization by determining encapsulation efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2024.sci-hub.red [2024.sci-hub.red]
• 8. Liposome preparation for the analysis of lipid-receptor interaction and efferocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. General guidelines for successful transfection [qiagen.com]

Safety & Regulatory Compliance

Navigating the Disposal of DMHAPC-Chol: A Guide for Laboratory Professionals

DMHAPC-Chol is a cationic cholesterol derivative frequently used in liposomal formulations for DNA and siRNA delivery in vitro and in vivo.[1][2][3][4] Understanding its characteristics is the first step toward responsible disposal.

Chemical and Physical Properties of DMHAPC-Chol

A summary of the key quantitative data for DMHAPC-Chol is presented below, compiled from various suppliers.

Property	Value
CAS Number	794494-38-5
Molecular Formula	C₃₅H₆₃N₂O₃⁺
Molecular Weight	559.9 g/mol [1][2][5]
Purity	>95%[3]
Appearance	Crystalline solid[4] or Solid powder[3]
Solubility	Soluble in DMSO and Ethanol (10 mg/mL)[1][6]
Storage Temperature	Short term (days to weeks) at 0-4°C; Long term (months to years) at -20°C[3][5]

Step-by-Step Disposal Protocol for DMHAPC-Chol

In the absence of a specific Safety Data Sheet (SDS) with disposal guidelines, the following protocol is recommended based on general principles of laboratory chemical waste management. This procedure should be adapted to comply with the specific regulations of your institution and local authorities.

1. Waste Identification and Segregation:

• Initial Assessment: While some suppliers ship DMHAPC-Chol as a non-hazardous chemical, it is prudent to handle it as a potentially hazardous substance due to its cytotoxic effects at certain concentrations.[1][2][3][4]

• Waste Stream: All materials contaminated with DMHAPC-Chol, including unused neat compound, solutions, contaminated labware (e.g., pipette tips, tubes, vials), and personal protective equipment (PPE), should be segregated as chemical waste. Do not mix with biohazardous or radioactive waste unless it is dually contaminated.

2. Containerization:

• Solid Waste: Collect solid DMHAPC-Chol and contaminated dry materials in a dedicated, properly labeled hazardous waste container. The container should be made of a compatible material (e.g., polyethylene) and have a secure screw-top lid.

• Liquid Waste: Collect solutions of DMHAPC-Chol (e.g., in DMSO or ethanol) in a separate, labeled hazardous waste container for liquid chemical waste. Ensure the container is compatible with the solvents used.

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name "DMHAPC-Chol," and the solvents present with their approximate concentrations. Include the date of waste accumulation.[7]

3. Storage:

• Location: Store waste containers in a designated satellite accumulation area (SAA) within the laboratory.[8] This area should be away from general lab traffic and drains.

• Segregation: Ensure that the waste container for DMHAPC-Chol is stored separately from incompatible materials. For instance, if dissolved in an organic solvent, it should be kept away from strong oxidizing agents.

4. Disposal Request and Pickup:

• Institutional Procedures: Follow your institution's specific procedures for hazardous waste disposal. This typically involves submitting an online or paper request for waste pickup by the Environmental Health and Safety (EHS) department or a contracted waste management company.

• Documentation: Maintain accurate records of the waste generated, including the amount and date of disposal.

5. Decontamination:

• Surfaces: Clean any spills or contaminated surfaces with a suitable solvent (e.g., 70% ethanol) followed by a detergent solution. All cleaning materials should be disposed of as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of DMHAPC-Chol in a laboratory setting.

Caption: Workflow for the proper disposal of DMHAPC-Chol.

By adhering to these general guidelines and consulting with your institution's safety office, you can ensure the responsible management of DMHAPC-Chol waste, fostering a safe and compliant research environment.

References

• 1. caymanchem.com [caymanchem.com]
• 2. DMHAPC-Chol Datasheet DC Chemicals [dcchemicals.com]
• 3. medkoo.com [medkoo.com]
• 4. Sapphire North America [sapphire-usa.com]
• 5. DMHAPC-Chol | 794494-38-5 [amp.chemicalbook.com]
• 6. DMHAPC-Chol|T37586|TargetMol - ChemicalBook [m.chemicalbook.com]
• 7. Chapter 8 - Hazardous Waste Disposal Procedures | Environment, Health and Safety [ehs.cornell.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]